5-Chloro-2,3-dimethylpyrazine

• CAS: 59489-32-6

Core Science & Biosynthesis

5-Chloro-2,3-dimethylpyrazine chemical properties

An In-Depth Technical Guide to the Chemical Properties and Applications of 5-Chloro-2,3-dimethylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Chloro-2,3-dimethylpyrazine (CAS No. 59489-32-6) is a halogenated pyrazine derivative that serves as a critical and versatile intermediate in modern organic synthesis.[1] Its unique electronic properties, stemming from the electron-deficient pyrazine core, render the chloro substituent highly susceptible to a variety of chemical transformations. This guide provides a comprehensive overview of its chemical identity, physicochemical properties, spectroscopic signature, synthesis, and core reactivity. Furthermore, it details its applications as a building block in pharmaceutical and materials science, alongside essential safety and handling protocols, to provide a holistic resource for laboratory and development professionals.

Chemical Identity and Molecular Structure

5-Chloro-2,3-dimethylpyrazine is an aromatic heterocycle. The pyrazine ring, an isomer of diazine, contains two nitrogen atoms at positions 1 and 4.[2][3] This arrangement significantly influences the molecule's electronic distribution and reactivity. The IUPAC name for this compound is 5-chloro-2,3-dimethylpyrazine.[4]

Caption: Molecular structure and key identifiers of 5-Chloro-2,3-dimethylpyrazine.

Physicochemical Properties

The compound is typically encountered as a yellow oil or liquid under standard conditions.[1][4] Its physical properties are summarized in the table below, providing essential data for experimental design and process chemistry.

Property	Value	Source
Molecular Formula	C₆H₇ClN₂	[1][4]
Molecular Weight	142.59 g/mol	[4]
Physical Form	Yellow Oil / Liquid	[1][4]
Boiling Point	81°C @ 18 Torr	[1]
Density	1.2 ± 0.1 g/cm³	[1]
Flash Point	90.3 ± 11.5 °C	[1]
Refractive Index	1.526	[1]
XLogP3	1.5	[1]
Topological Polar Surface Area	25.8 Ų	[1]

Spectroscopic Characterization

Spectroscopic analysis is fundamental to confirming the identity and purity of 5-Chloro-2,3-dimethylpyrazine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides a clear signature for the molecule's proton environment. The two methyl groups and the lone aromatic proton are distinctly resolved.

• ¹H NMR (400 MHz, CDCl₃):

  • δ 8.32 (s, 1H): This singlet corresponds to the single proton on the pyrazine ring. Its downfield chemical shift is characteristic of protons on electron-deficient aromatic rings.[1]

  • δ 2.54 (s, 6H): This singlet integrates to six protons, representing the two equivalent methyl groups attached to the pyrazine ring.[1]

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and isotopic pattern characteristic of a monochlorinated compound.

• UPLC-MS: A peak is observed at m/z = 143, corresponding to the protonated molecule [M+H]⁺.[1] The exact mass is 142.0298 Da.[1]

Synthesis and Reactivity

The utility of 5-Chloro-2,3-dimethylpyrazine in drug development stems from its predictable synthesis and versatile reactivity.

Synthesis Protocol

A common and efficient laboratory-scale synthesis involves the chlorination of 2,3-dimethylpyrazine 1-oxide using phosphorus oxychloride (POCl₃).[1]

Expertise & Causality: The choice of POCl₃ is critical; it acts as both a chlorinating agent and a dehydrating agent, converting the N-oxide into the corresponding chloro-substituted pyrazine. The reaction proceeds via an electrophilic attack on the N-oxide oxygen, followed by rearrangement and chloride attack.

Experimental Protocol: Synthesis from 2,3-Dimethylpyrazine 1-oxide [1]

• Preparation: Dissolve 2,3-Dimethylpyrazine 1-oxide (1.0 eq) in phosphorus oxychloride (POCl₃, ~8-10 eq) in a round-bottom flask equipped with a reflux condenser, under a nitrogen or argon atmosphere and with cooling (ice bath).

• Reaction: Gradually heat the mixture to reflux and maintain for 2 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Quenching: After cooling the reaction mixture to room temperature, pour it slowly onto crushed ice with vigorous stirring. This step hydrolyzes the excess POCl₃ and must be performed cautiously in a well-ventilated fume hood due to the exothermic nature and release of HCl gas.

• Neutralization: Basify the aqueous mixture to a pH of approximately 8 using a saturated potassium hydroxide (KOH) solution while maintaining cooling with an ice bath.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (EtOAc) three times.

• Workup: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the resulting crude residue by column chromatography on silica gel (eluent: petroleum ether/EtOAc gradient, e.g., 100:1 to 60:1) to yield 5-Chloro-2,3-dimethylpyrazine as a yellow oil.[1]

Caption: Workflow for the synthesis of 5-Chloro-2,3-dimethylpyrazine.

Core Reactivity

The reactivity is dominated by the chloro substituent, which is activated by the electron-withdrawing nature of the two nitrogen atoms in the pyrazine ring. This makes the carbon atom attached to the chlorine electron-deficient and an excellent site for nucleophilic attack.

• Nucleophilic Aromatic Substitution (SNAr): The compound readily undergoes SNAr reactions with a wide range of nucleophiles, including alcohols, amines, and thiols.[1] This allows for the straightforward introduction of diverse functional groups, a key strategy in building molecular libraries for drug discovery.

• Palladium-Catalyzed Cross-Coupling Reactions: It is an excellent substrate for modern cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig aminations.[1] These reactions are cornerstones of pharmaceutical chemistry, enabling the precise formation of carbon-carbon and carbon-nitrogen bonds to construct complex molecular scaffolds.[5]

Caption: Key reactivity pathways for 5-Chloro-2,3-dimethylpyrazine.

Applications in Drug Development and Research

The prevalence of chloro-containing molecules in FDA-approved drugs underscores the importance of chlorinated intermediates.[6][7] 5-Chloro-2,3-dimethylpyrazine is a valuable building block for creating libraries of pyrazine-containing compounds, which are themselves a privileged scaffold in medicinal chemistry.[8] The pyrazine motif is found in numerous biologically active molecules, and the ability to functionalize the 5-position via the chloro group provides a direct route to novel chemical entities for screening and lead optimization.

Safety, Handling, and Storage

Proper handling of 5-Chloro-2,3-dimethylpyrazine is essential for laboratory safety. It is classified as an irritant and requires careful management.

• GHS Classification:

  • Signal Word: Warning[1][4]

  • Hazard Statements: H315 (Causes skin irritation).[1] Other potential hazards based on similar compounds and supplier information include H302 (Harmful if swallowed), H319/H320 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[4][9][10]

• Precautionary Measures & Handling:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4][9]

  • P264: Wash skin thoroughly after handling.[1][9]

  • P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][9]

  • Handle in a well-ventilated area, preferably a chemical fume hood.[11]

  • Keep away from sources of ignition.[11]

• First Aid:

  • If on Skin (P302+P352): Wash with plenty of soap and water. If irritation occurs, seek medical advice.[1][9]

  • If in Eyes (P305+P351+P338): Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1][9]

  • If Swallowed: Call a poison center or doctor if you feel unwell.[12]

• Storage:

  • Store in a tightly closed container in a dry, well-ventilated place.[11]

  • For long-term stability, storage under an inert atmosphere (e.g., Argon or Nitrogen) at room temperature is recommended.[4]

Conclusion

5-Chloro-2,3-dimethylpyrazine is a high-value chemical intermediate whose properties are well-defined by its structure. The interplay between the electron-deficient pyrazine ring and the reactive chloro group provides a reliable and versatile platform for advanced organic synthesis. A thorough understanding of its physicochemical properties, reactivity, and safety protocols, as outlined in this guide, enables researchers and drug development professionals to effectively and safely leverage this compound in the creation of novel and complex molecules.

References

• 59489-32-6, 5-chloro-2,3-diMethylpyrazine Formula - ECHEMI. (n.d.). ECHEMI.
• SAFETY DATA SHEET 2,5 & 2,6-Dimethylpyrazine Mixture (Natural) - Synerzine. (n.d.). Synerzine.
• 5-Chloro-2,3-diphenylpyrazine - AK Scientific, Inc. (n.d.). AK Scientific, Inc.
• SAFETY DATA SHEET - TCI Chemicals. (2025, June 12). TCI Chemicals.
• Showing Compound 5-Ethyl-2,3-dimethylpyrazine (FDB000923) - FooDB. (2020, February 24). FooDB.
• Mastering Chemical Synthesis: The Strategic Importance of 5-Chloro-2,3-diphenylpyrazine. (2026, January 24). NINGBO INNO PHARMCHEM CO.,LTD.
• Material Safety Data Sheet 2,5-Dimethylpyrazine, 99% - Acros Organics. (n.d.). Acros Organics.
• 2,5-dimethyl pyrazine, 123-32-0 - The Good Scents Company. (n.d.). The Good Scents Company.
• RIFM fragrance ingredient safety assessment, 2,5-dimethylpyrazine, CAS Registry Number 123-32-0. (2023, November 29). Food and Chemical Toxicology.
• Showing Compound 2,5-Dimethylpyrazine (FDB013954) - FooDB. (2010, April 8). FooDB.
• 2,3-DIMETHYL PYRAZINE 5% in PG, Natural - SDS - Aurochemicals. (2022, August 2). Aurochemicals.
• 5-Chloro-2,3-dimethylpyrazine | 59489-32-6 - Sigma-Aldrich. (n.d.). Sigma-Aldrich.
• 2-Chloro-3,5-dimethylpyrazine | C6H7ClN2 | CID 11672680 - PubChem. (n.d.). PubChem.
• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. (n.d.). Molecules.
• Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. (2022, November 18). Journal of Agricultural and Food Chemistry.
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed Central. (n.d.). National Center for Biotechnology Information.
• Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - mediaTUM. (2022, November 18). Technical University of Munich.
• 5-Ethyl-2,3-dimethylpyrazine | C8H12N2 | CID 27460 - PubChem. (n.d.). PubChem.
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed. (2019, July 1). National Center for Biotechnology Information.

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• 12. synerzine.com [synerzine.com]

Physical properties of 5-Chloro-2,3-dimethylpyrazine

An In-depth Technical Guide to the Physical Properties of 5-Chloro-2,3-dimethylpyrazine

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Chloro-2,3-dimethylpyrazine is a substituted heterocyclic compound that serves as a valuable building block in medicinal chemistry and materials science. Its unique electronic and structural properties, conferred by the pyrazine core, two methyl groups, and a chloro substituent, make it a versatile synthon for the development of novel therapeutic agents and functional materials. A thorough understanding of its physical properties is paramount for its effective utilization in synthesis, process development, and quality control. This guide provides a comprehensive overview of the core physical characteristics of 5-Chloro-2,3-dimethylpyrazine, grounded in experimental data and theoretical principles, to support its application in research and development.

Molecular and Physicochemical Properties

The fundamental physicochemical properties of 5-Chloro-2,3-dimethylpyrazine are summarized in the table below. These values are critical for handling, storage, and reaction setup.

Property	Value	Significance for Researchers
Molecular Formula	C₆H₇ClN₂	Provides the elemental composition.
Molecular Weight	142.59 g/mol	Essential for stoichiometric calculations in chemical reactions.
CAS Number	59489-32-6	The unique identifier for this specific chemical substance.
Physical Form	Liquid	Indicates that the melting point is below ambient temperature.[1]
Boiling Point	81 °C at 18 Torr	The temperature at which the vapor pressure equals the applied pressure; a key parameter for purification by distillation.[2]
Density	1.2 ± 0.1 g/cm³	Important for mass-to-volume conversions in experimental setups.[2]
Flash Point	90.3 ± 11.5 °C	The lowest temperature at which vapors will ignite in the presence of an ignition source; a critical safety parameter.[2]
Refractive Index	1.526	A measure of how light propagates through the substance, often used as a quick purity check.[2]

Melting Point Analysis

As a liquid at standard laboratory conditions, the melting point of 5-Chloro-2,3-dimethylpyrazine is below typical room temperature (approximately 20-25°C). The lack of a defined, high melting point can be attributed to its molecular structure. The asymmetric substitution on the pyrazine ring hinders the formation of a stable crystal lattice, and the intermolecular forces are not strong enough to maintain a solid state at room temperature.

Solubility Profile

The solubility of a compound is a critical factor in designing reaction conditions, purification protocols, and in the case of drug development, formulation strategies.

Theoretical Solubility Assessment

The molecular structure of 5-Chloro-2,3-dimethylpyrazine—featuring a polar pyrazine ring and a halogen substituent, alongside nonpolar methyl groups—suggests a degree of amphiphilicity. It is anticipated to be soluble in a range of common organic solvents and sparingly soluble in water. The nitrogen atoms in the pyrazine ring can act as hydrogen bond acceptors, which may contribute to its solubility in protic solvents.

Experimental Protocol for Solubility Determination

To ascertain the precise solubility, a systematic experimental approach is necessary.

Objective: To determine the qualitative and quantitative solubility of 5-Chloro-2,3-dimethylpyrazine in various solvents.

Materials:

• 5-Chloro-2,3-dimethylpyrazine

• A selection of solvents (e.g., water, ethanol, dimethyl sulfoxide (DMSO), acetone, toluene)

• Vials with screw caps

• Analytical balance

• Vortex mixer

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

Procedure:

• Qualitative Assessment:

  • To a series of labeled vials, add 1 mL of each test solvent.

  • Add approximately 10 mg of 5-Chloro-2,3-dimethylpyrazine to each vial.

  • Vortex each vial vigorously for 1-2 minutes.

  • Visually inspect for the presence of undissolved material. Classify as "soluble," "partially soluble," or "insoluble."

• Quantitative Assessment (Shake-Flask Method):

  • Prepare saturated solutions by adding an excess of 5-Chloro-2,3-dimethylpyrazine to each solvent in a sealed vial until a solid/liquid equilibrium is observed.

  • Agitate the vials at a constant temperature (e.g., 25°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge the vials to pellet the undissolved solute.

  • Carefully withdraw a known volume of the supernatant.

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of the analytical method (HPLC or GC).

  • Quantify the concentration against a standard curve.

Solubility Determination Workflow

Spectroscopic Characterization

Spectroscopic analysis provides a detailed fingerprint of the molecular structure, confirming its identity and purity.

¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy reveals the electronic environment of the hydrogen atoms in the molecule.

• ¹H NMR (400 MHz, CDCl₃): δ 8.32 (s, 1H), 2.54 (s, 6H).[2]

Interpretation:

• δ 8.32 (s, 1H): This singlet corresponds to the single proton on the pyrazine ring. Its downfield chemical shift is a result of the deshielding effect of the electronegative nitrogen atoms and the aromatic character of the ring.

• δ 2.54 (s, 6H): This singlet, integrating to six protons, represents the two methyl groups. The single peak indicates that the two methyl groups are chemically equivalent due to free rotation and the overall symmetry of that portion of the molecule.

¹³C NMR Spectroscopy

Carbon Atom	Predicted ¹³C Chemical Shift (ppm)	Rationale
C2, C3 (bearing CH₃)	150-155	These carbons are part of the aromatic pyrazine ring and are deshielded by the adjacent nitrogen atoms.
C5 (bearing Cl)	145-150	The electronegative chlorine atom causes a downfield shift.
C6 (bearing H)	135-140	This carbon is deshielded by the adjacent nitrogen and the aromatic ring current.
CH₃	20-25	Typical chemical shift for methyl groups attached to an sp² hybridized carbon.

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule through their characteristic vibrational frequencies.

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3050-3150	C-H stretch	Aromatic C-H
2850-3000	C-H stretch	Methyl C-H
1500-1600	C=N stretch	Pyrazine ring
1400-1500	C=C stretch	Pyrazine ring
1000-1200	C-Cl stretch	Chloroalkane

Mass Spectrometry

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

• Expected Molecular Ion (M⁺): A peak at m/z ≈ 142.

• Isotopic Peak (M+2): Due to the natural abundance of the ³⁷Cl isotope, a characteristic peak at m/z ≈ 144 with an intensity of approximately one-third of the M⁺ peak is expected.

• Key Fragmentation: The molecular ion is expected to be relatively stable due to the aromatic nature of the pyrazine ring. Common fragmentation pathways may involve the loss of a chlorine radical (Cl•) or a methyl radical (CH₃•).

Proposed Mass Spectrometry Fragmentation

Experimental Methodologies: Boiling Point Determination

Accurate determination of the boiling point is crucial for purification and as an indicator of purity. For research purposes, a micro-boiling point determination is often employed to conserve valuable material.

Objective: To determine the boiling point of 5-Chloro-2,3-dimethylpyrazine using a micro-reflux method.

Apparatus:

• Heating block or oil bath

• Small test tube

• Thermometer

• Capillary tube (sealed at one end)

• Stir bar (if using a heating block with a stirrer)

Procedure:

• Place a small amount (0.5-1 mL) of 5-Chloro-2,3-dimethylpyrazine into the test tube.

• Invert a capillary tube (sealed end up) and place it into the test tube.

• Secure the test tube to a thermometer, ensuring the bulb of the thermometer is level with the sample.

• Immerse the assembly into a heating block or oil bath.

• Heat the apparatus gradually.

• Observe the capillary tube. A slow stream of bubbles will emerge as the air inside expands.

• As the liquid approaches its boiling point, the rate of bubbling will increase significantly as the capillary fills with the vapor of the substance.

• Record the temperature at which a rapid and continuous stream of bubbles emerges from the capillary. This is the boiling point. At this temperature, the vapor pressure of the liquid equals the atmospheric pressure.

Micro-Boiling Point Determination Workflow

Conclusion

The physical properties of 5-Chloro-2,3-dimethylpyrazine—including its liquid state at room temperature, boiling point, density, and spectroscopic characteristics—are dictated by its unique molecular structure. This guide provides a foundational understanding of these properties and outlines reliable experimental protocols for their determination. A thorough grasp of this information is essential for chemists and researchers to confidently and safely utilize this versatile compound in the synthesis of advanced materials and novel pharmaceutical agents.

References

• PubChem. (n.d.). 2-Chloro-3,5-dimethylpyrazine. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Retrieved from [Link]

• JoVE. (2020, March 26). Boiling Points - Procedure. Retrieved from [Link]

• Lund University. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

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Technical Guide: Strategic Utilization of 5-Chloro-2,3-dimethylpyrazine in High-Value Synthesis

Executive Summary

5-Chloro-2,3-dimethylpyrazine (CAS 59489-32-6) is a specialized heterocyclic building block that serves as a critical electrophilic scaffold in the synthesis of pharmaceuticals, agrochemicals, and high-purity flavor standards.[1] Unlike simple halopyrazines, the presence of the vicinal dimethyl motif at positions 2 and 3 imparts unique steric and electronic properties, modulating the reactivity of the chlorine atom at position 5.[1]

This guide analyzes the compound's utility as a "linchpin" intermediate.[1] It allows researchers to introduce the biologically privileged 2,3-dimethylpyrazine moiety into complex architectures via Nucleophilic Aromatic Substitution (SNAr) or Transition-Metal Catalyzed Cross-Coupling.[1]

Key Technical Value:

• High Reactivity: The C5-chlorine is activated by the adjacent N4 nitrogen, facilitating facile displacement.[1]

• Regiocontrol: The 2,3-dimethyl blocking group directs functionalization exclusively to the C5/C6 positions.[1]

• Versatility: Precursor for kinase inhibitors, deuterated analytical standards, and functional materials.[1]

Chemical Architecture & Reactivity Profile[1][2]

To effectively utilize 5-Chloro-2,3-dimethylpyrazine, one must understand its electronic landscape.[1] The pyrazine ring is electron-deficient (π-deficient), making it naturally susceptible to nucleophilic attack.[1][2]

Electronic Activation

The chlorine atom at C5 is positioned

to the ring nitrogen (N4).[1] This positioning lowers the energy of the transition state during nucleophilic attack, allowing for SNAr reactions under milder conditions than chlorobenzene analogs.[1]

• Inductive Effect: The electronegative nitrogens pull electron density, making C5 highly electrophilic.[1]

• Steric Environment: The methyl groups at C2 and C3 are distal to the reaction center (C5), minimizing steric hindrance for incoming nucleophiles or bulky palladium catalysts.[1]

Reactivity Map

The compound undergoes three primary modes of transformation:[1]

• SNAr Displacement: Reaction with amines, alkoxides, and thiols.[1]

• Pd-Catalyzed Coupling: Suzuki-Miyaura (C-C bond) and Buchwald-Hartwig (C-N bond).[1]

• Kumada/Grignard Coupling: Direct alkylation to form tri-alkyl pyrazines.[1]

Figure 1: Reactivity landscape of 5-Chloro-2,3-dimethylpyrazine showing divergent synthetic pathways.[1]

Key Application Areas

Pharmaceutical Development (Kinase Inhibitors)

The pyrazine ring is a bioisostere for pyridine and benzene, often improving metabolic stability and water solubility.[1] The 2,3-dimethylpyrazine motif is frequently embedded in kinase inhibitors where the methyl groups fill hydrophobic pockets in the ATP-binding site.[1]

• Mechanism: The chloro-group serves as the handle to attach the "warhead" or the solubilizing tail of the drug molecule.[1]

• Example: Synthesis of bis-heteroaryl amines via Buchwald-Hartwig coupling.

Flavor & Fragrance Analytics (Deuterated Standards)

In food science, precise quantification of alkyl pyrazines (responsible for roasted/nutty notes in coffee and beef) is critical.[1] 5-Chloro-2,3-dimethylpyrazine is the starting material for synthesizing stable isotope-labeled standards, such as 2,3,5-trimethylpyrazine-d3 .[1]

• Why use this precursor? It allows the selective introduction of a deuterated methyl group at the C5 position via Grignard coupling, ensuring isotopic purity.[1]

Experimental Protocols

The following protocols are designed for high reproducibility. Ensure all glassware is oven-dried and reactions are performed under an inert atmosphere (Argon/Nitrogen).

Protocol A: Buchwald-Hartwig Amination (C-N Bond Formation)

Target: Synthesis of complex amino-pyrazine derivatives for drug screening.[1]

Reagents:

• Substrate: 5-Chloro-2,3-dimethylpyrazine (1.0 equiv)[1]

• Nucleophile: Aryl/Heteroaryl amine (1.1 equiv)[1]

• Catalyst: Pd2(dba)3 (5 mol%)[1]

• Ligand: Xantphos (10 mol%)[1]

• Base: Cs2CO3 (2.0 equiv)[1]

• Solvent: 1,4-Dioxane (anhydrous)[1]

Step-by-Step Workflow:

• Preparation: Charge a reaction vial with the amine, Cs2CO3, Pd2(dba)3, and Xantphos.[1]

• Inerting: Seal the vial and purge with Argon for 5 minutes.

• Addition: Add 5-Chloro-2,3-dimethylpyrazine and anhydrous 1,4-dioxane via syringe.

• Reaction: Heat the mixture to 90°C for 12–18 hours. Monitoring via LC-MS is mandatory to confirm consumption of the chloride.[1]

• Workup: Cool to room temperature. Filter through a pad of Celite to remove inorganic salts.[1] Concentrate the filtrate.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Critical Control Point: The choice of Xantphos is deliberate; its wide bite angle facilitates the reductive elimination step on the electron-deficient pyrazine ring [1].[1]

Protocol B: Iron-Catalyzed Methylation (Synthesis of Trimethylpyrazine)

Target: Synthesis of 2,3,5-Trimethylpyrazine (or deuterated analogs).[1][3][4]

Reagents:

• Substrate: 5-Chloro-2,3-dimethylpyrazine (1.0 equiv)[1]

• Reagent: Methylmagnesium Iodide (or CD3MgI) (1.5 equiv)[1]

• Catalyst: Fe(acac)3 (Iron(III) acetylacetonate) (5 mol%)[1]

• Solvent: THF/Ether (dry)[1]

Step-by-Step Workflow:

• Dissolution: Dissolve 5-Chloro-2,3-dimethylpyrazine and Fe(acac)3 in dry THF. Cool to 0°C.[1][3][4]

• Addition: Add the Grignard reagent dropwise over 20 minutes. The solution will turn dark (formation of active Fe species).[1]

• Stirring: Allow to warm to room temperature and stir for 4 hours.

• Quench: Carefully quench with dilute HCl (1M) at 0°C.

• Extraction: Extract with Diethyl Ether (3x). Dry over Na2SO4.

• Distillation: The product is volatile.[1] Isolate via careful fractional distillation or low-temperature evaporation.[1]

Why Iron? Palladium coupling with methyl-Grignards can suffer from

-hydride elimination or homocoupling.[1] Iron catalysts (Kochi coupling conditions) are superior for coupling alkyl halides with alkyl Grignards [2].[1]

Quantitative Data Summary

Parameter	Value	Relevance
Molecular Weight	142.59 g/mol	Calculation of stoichiometry
Boiling Point	81°C @ 18 mmHg	Purification via vacuum distillation
Density	1.2 ± 0.1 g/cm³	Liquid handling calibration
LogP (Predicted)	~1.5	Moderate lipophilicity; suitable for drug scaffolds
Storage	Inert Gas, <25°C	Prevents hydrolysis/oxidation over long term

Pathway Visualization

The following diagram illustrates the strategic divergence of this scaffold into functional materials.

Figure 2: Synthetic workflow for pharmaceutical and analytical applications.

References

• Palladium-Catalyzed Amination of Pyrazines

  • Source: Sigma-Aldrich / Merck Technical Bulletins & Literature.[1]

  • Context: General protocols for Buchwald-Hartwig amination on electron-deficient heterocycles.[1]

  • URL:[1]

• Synthesis of Deuterated Pyrazines (Flavor Analytics)

  • Title: Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine.[1]

  • Source: Journal of Agricultural and Food Chemistry (ACS).[1]

  • Context: Details the synthesis of 2,3-d3,5-trimethylpyrazine from 3-chloro-2,5-dimethylpyrazine (isomer analog) using Iron(III)

  • URL:[Link][1]

• Compound Properties & Safety Data

  • Title: 5-Chloro-2,3-dimethylpyrazine Product Page.[1][5]

  • Source: PubChem / BLD Pharm.[1]

  • URL:[Link][1]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. 59489-32-6|5-Chloro-2,3-dimethylpyrazine|BLD Pharm [bldpharm.com]

A Senior Application Scientist's Guide to 5-Chloro-2,3-dimethylpyrazine: Synthesis, Reactivity, and Applications

Introduction: The Strategic Value of Functionalized Pyrazines in Modern Chemistry

Pyrazines represent a critical class of nitrogen-containing aromatic heterocycles. Their unique electronic properties and structural motifs are prevalent in a vast array of natural products and synthetic compounds, making them a focal point for innovation in medicinal chemistry and materials science.[1][2] The diazine ring system is a key pharmacophore, and structural modifications to the pyrazine core can significantly influence the pharmacological properties of target molecules.[1] Consequently, the development of diverse pyrazine derivatives is a crucial endeavor for researchers aiming to expand the available chemical space for drug discovery.[1]

This guide focuses on 5-Chloro-2,3-dimethylpyrazine (CAS 59489-32-6), a versatile and strategically important chemical intermediate. The introduction of a chlorine atom onto the dimethylpyrazine scaffold creates a reactive handle, unlocking a suite of powerful chemical transformations. This document serves as a technical review for researchers, scientists, and drug development professionals, providing in-depth insights into the synthesis, core reactivity, and practical applications of this valuable building block. We will explore not just the "how" but the "why" behind its use, grounding protocols in established chemical principles to ensure both scientific integrity and practical utility.

For clarity, it is important to note that due to IUPAC nomenclature rules, this compound may be referred to interchangeably as 5-Chloro-2,3-dimethylpyrazine, 2-Chloro-5,6-dimethylpyrazine, or 3-Chloro-2,5-dimethylpyrazine depending on the numbering priority of the substituents. All names refer to the same molecule.

Physicochemical and Safety Profile

A thorough understanding of a reagent's properties is paramount for its safe and effective use in the laboratory.

Chemical Properties

Property	Value	Source
CAS Number	59489-32-6	[3]
Molecular Formula	C₆H₇ClN₂	[4][5]
Molecular Weight	142.59 g/mol	[3][5]
IUPAC Name	5-chloro-2,3-dimethylpyrazine	[3]
Boiling Point	81 °C at 18 mmHg
InChI Key	MEWMQKSSLANHCR-UHFFFAOYSA-N	[3]

Safety and Handling Information

5-Chloro-2,3-dimethylpyrazine is an irritant and requires careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Hazard Information	Details	Source
Signal Word	Warning	[3]
GHS Hazard Statements	H315: Causes skin irritation	[5]
Precautionary Statements	P264, P280, P302+P352, P332+P313	[5]

Note: This is not an exhaustive list. Always consult the full Safety Data Sheet (SDS) from the supplier before handling this chemical.

Synthesis of 5-Chloro-2,3-dimethylpyrazine

The most direct and common route to 5-Chloro-2,3-dimethylpyrazine is the selective chlorination of its parent compound, 2,3-dimethylpyrazine. The pyrazine ring is electron-deficient, which can make electrophilic aromatic substitution challenging. Therefore, chlorination often proceeds via nucleophilic or radical mechanisms, or by using potent chlorinating agents. A common laboratory and industrial approach involves using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂), often starting from a pyrazinone precursor which is more amenable to chlorination.

Caption: Proposed workflow for the synthesis of 5-Chloro-2,3-dimethylpyrazine.

Core Reactivity: A Gateway to Molecular Diversity

The synthetic utility of 5-Chloro-2,3-dimethylpyrazine stems from the reactivity of the C-Cl bond, which is activated by the electron-withdrawing nitrogen atoms in the pyrazine ring. This activation makes the compound an excellent substrate for two major classes of reactions: Nucleophilic Aromatic Substitution (SNAr) and Palladium-Catalyzed Cross-Coupling.

Caption: Key reaction pathways for 5-Chloro-2,3-dimethylpyrazine.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient pyrazine ring readily facilitates the addition of nucleophiles, followed by the elimination of the chloride leaving group. This pathway is ideal for introducing oxygen, nitrogen, or sulfur nucleophiles.

Field-Proven Protocol: O-Arylation with Benzyl Alcohol [5]

This protocol, adapted from patent literature, demonstrates a simple and effective method for displacing the chloride with an alkoxide.

• Rationale: Potassium tert-butoxide is a strong, non-nucleophilic base that deprotonates the benzyl alcohol in situ to form the potassium benzylate nucleophile. 1,4-Dioxane is a suitable high-boiling aprotic solvent for this type of reaction. Heating accelerates the rate of the SNAr reaction.

• Methodology:

  • To a solution of 5-Chloro-2,3-dimethylpyrazine (1.0 eq) and benzyl alcohol (1.7 eq) in 1,4-Dioxane, add potassium tert-butoxide (1.05 eq).

  • Heat the resulting suspension to 98 °C and stir for 20-30 minutes, monitoring by TLC or LC-MS for the consumption of the starting material.

  • Cool the reaction to room temperature.

  • Quench the reaction by adding water and extract the product with an organic solvent such as ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the resulting crude product by column chromatography on silica gel to yield the desired 2,3-dimethyl-5-(phenylmethoxy)pyrazine.

Palladium-Catalyzed Cross-Coupling Reactions

Modern synthetic chemistry relies heavily on cross-coupling reactions to form C-C and C-N bonds. 5-Chloro-2,3-dimethylpyrazine is an excellent substrate for these transformations.

Field-Proven Protocol 1: Buchwald-Hartwig Amination [5]

This protocol illustrates the formation of a C-N bond, a crucial transformation in the synthesis of many pharmaceutical agents.

• Rationale: This reaction employs a palladium catalyst system. Pd₂(dba)₃ is a stable Pd(0) source, and Xantphos is a bulky, electron-rich bisphosphine ligand that facilitates the oxidative addition and reductive elimination steps of the catalytic cycle. Cesium carbonate (Cs₂CO₃) is used as the base to deprotonate the amine nucleophile.

• Methodology:

  • In an oven-dried flask under an inert atmosphere (Argon or Nitrogen), combine 5-Chloro-2,3-dimethylpyrazine (1.0 eq), pyrazin-2-amine (1.05 eq), and Cs₂CO₃ (1.9 eq).

  • Add degassed, dry 1,4-dioxane.

  • Flush the reaction mixture with the inert gas for 1-2 minutes.

  • Add the palladium catalyst, Pd₂(dba)₃ (0.05 eq), and the ligand, Xantphos (0.1 eq).

  • Heat the reaction mixture to 90 °C and stir for 40 hours or until reaction completion is confirmed by LC-MS.

  • Cool the mixture to room temperature and concentrate in vacuo.

  • Partition the residue between dichloromethane (CH₂Cl₂) and water. Separate the layers and extract the aqueous phase with ethyl acetate.

  • Combine the organic layers and purify via preparative LC-MS or column chromatography to yield the N-(2,3-dimethylpyrazin-5-yl)pyrazin-2-amine product.

Field-Proven Protocol 2: Iron-Catalyzed Grignard Coupling [6]

This example demonstrates a C-C bond formation to install a methyl group, specifically a deuterated one for use as an internal standard in metabolic studies.

• Rationale: While palladium is common, other transition metals can also catalyze cross-coupling. Here, iron(III) acetylacetonate is used as an inexpensive and effective catalyst. The Grignard reagent (methyl-d₃-magnesium iodide) acts as the nucleophilic source of the deuterated methyl group. The reaction is run at low temperature to control the reactivity of the organometallic reagent.

• Methodology:

  • Dissolve 5-Chloro-2,3-dimethylpyrazine (1.0 eq) and iron(III) acetylacetonate (0.06 eq) in dry diethyl ether under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of methyl-d₃-magnesium iodide (1 M in ether, 1.4 eq) dropwise, maintaining the temperature at 0 °C.

  • Allow the mixture to warm to room temperature and stir overnight.

  • Carefully quench the reaction by the slow addition of dilute hydrochloric acid (1 M) at 0 °C.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and carefully concentrate to obtain the crude 2,3,5-trimethyl-d₃-pyrazine.

Applications in Drug Discovery and Chemical Biology

The true value of an intermediate like 5-Chloro-2,3-dimethylpyrazine is realized in its application. Its versatile reactivity allows for the rapid generation of a library of analogues for structure-activity relationship (SAR) studies.

• Scaffold for Kinase Inhibitors and Bioactive Molecules: The pyrazine core is a well-established scaffold in medicinal chemistry, particularly for kinase inhibitors.[1] The ability to easily substitute the 5-position allows chemists to probe interactions within a protein's binding pocket, optimizing potency and selectivity.

• Synthesis of Labeled Compounds for DMPK Studies: As demonstrated in the Grignard protocol, the compound is a precursor for synthesizing isotopically labeled internal standards.[6] These standards are indispensable for quantitative bioanalysis (e.g., LC-MS/MS) in drug metabolism and pharmacokinetics (DMPK) studies, enabling accurate measurement of a drug candidate's concentration in biological matrices.

Caption: Use of 5-Chloro-2,3-dimethylpyrazine in bioanalytical tool synthesis.

Conclusion

5-Chloro-2,3-dimethylpyrazine is more than just a chemical; it is a strategic enabler for research and development. Its well-defined reactivity through SNAr and cross-coupling pathways provides chemists with a reliable and versatile tool for molecular construction. From creating novel molecular entities for drug screening to synthesizing critical reagents for pharmacokinetic studies, this compound serves as a foundational building block in the complex architecture of modern chemical synthesis. A thorough understanding of its properties, reactivity, and the causality behind its reaction protocols empowers scientists to leverage its full potential in their pursuit of scientific innovation.

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• Mastering Chemical Synthesis: The Strategic Importance of 5-Chloro-2,3-diphenylpyrazine (2026). NINGBO INNO PHARMCHEM CO.,LTD. Note: While this source discusses the diphenyl analog, the principles of SNAr and cross-coupling reactivity are generally applicable to the chloropyrazine core.
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• 2,5-Dimethyl pyrazine: properties and applic
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• Synthesis and bioactivity of 3,5-dimethylpyrazole derivatives as potential PDE4 inhibitors (2018). Bioorganic & Medicinal Chemistry Letters.
• Process of selective synthesizing 5-methyl pyrazine-2-carboxylic acid using 2,5-dimethyl pyrazine (n.d.).
• Synthesis, characterization of some new 3, 5-dimethyl azopyrazoles and its derivatives (n.d.). Journal of Chemical and Pharmaceutical Research.
• Pyrazine-based small molecule kinase inhibitors: clinical applications and patent review (2019–2023) (2023). RSC Medicinal Chemistry.
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• CN103691443A - Catalyst for synthesizing 2,5-dimethylpyrazine and preparation method of catalyst (2014).
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• 5-Chloro-2,3-dimethylpyrazine | 59489-32-6 (n.d.). Sigma-Aldrich.
• 2-acetyl-3,5-dimethyl pyrazine, 54300-08-2 (n.d.). The Good Scents Company.
• 5-Chloro-2,3-dimethylpyrazine | 59489-32-6 (n.d.). Sigma-Aldrich (Ambeed Partner).
• 5-Ethyl-2,3-dimethylpyrazine | C8H12N2 | CID 27460 (n.d.). PubChem.
• 2,5-Dimethylpyrazine | C6H8N2 | CID 31252 (n.d.). PubChem.
• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery (2022). Molecules.
• Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine (2022). Journal of Agricultural and Food Chemistry.
• RIFM fragrance ingredient safety assessment, 2,5-dimethylpyrazine, CAS Registry Number 123-32-0 (2023). Food and Chemical Toxicology.
• United States Patent (2016).
• SAFETY DATA SHEET 2,5 & 2,6-Dimethylpyrazine Mixture (N
• SAFETY D

• CN102796104A - Method for synthesizing 3-(trifluoromethyl)-5,6,7,8-tetrahydro-[7][8][9]triazol[4,3-a] pyrazine hydrochloride (2012). Google Patents.

• 2,5-DIMETHYL PYRAZINE, N
• 5-Chloro-pyrazine-2-carboxylic acid diethylamide (n.d.). BLD Pharm.

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Navigating the Chemistry of 5-Chloro-2,3-dimethylpyrazine: A Technical Guide to Safe Handling and Strategic Application

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Versatile Heterocycle

5-Chloro-2,3-dimethylpyrazine is a pivotal intermediate in the landscape of modern organic synthesis, particularly within pharmaceutical and materials science. Its strategic importance lies in the versatile reactivity of the pyrazine core, activated by the presence of a chloro substituent. This guide, intended for laboratory professionals, provides a comprehensive overview of the safe handling, storage, and chemical properties of 5-Chloro-2,3-dimethylpyrazine, moving beyond rudimentary safety data to offer insights into its practical application and the rationale behind specific handling protocols.

Hazard Identification and Risk Mitigation: A Proactive Approach

While a comprehensive Safety Data Sheet (SDS) is the foundational document for chemical safety, a deeper understanding of the inherent hazards of 5-Chloro-2,3-dimethylpyrazine allows for more robust risk mitigation strategies.

1.1. Toxicological Profile Summary

Based on available data for closely related compounds and GHS classifications, 5-Chloro-2,3-dimethylpyrazine is anticipated to possess the following hazards:

Hazard Classification	Description	Primary Routes of Exposure
Skin Irritation	Causes skin irritation.[1]	Dermal contact
Eye Irritation	May cause serious eye irritation.	Eye contact
Acute Toxicity (Oral)	May be harmful if swallowed.	Ingestion
Respiratory Irritation	May cause respiratory irritation.[2]	Inhalation

1.2. Engineering Controls: The First Line of Defense

The primary approach to mitigating exposure to 5-Chloro-2,3-dimethylpyrazine is through robust engineering controls. All manipulations of this compound, including weighing, transferring, and use in reactions, should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[3] The fume hood's face velocity should be regularly monitored to ensure optimal performance. For procedures with a higher risk of aerosolization, a glove box may be a more appropriate engineering control.

1.3. Personal Protective Equipment (PPE): A Necessary Barrier

Appropriate PPE is mandatory when handling 5-Chloro-2,3-dimethylpyrazine. The following table outlines the recommended PPE, with an emphasis on the rationale for each selection:

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves. Change gloves frequently and immediately if contaminated.	Provides a barrier against dermal absorption. Frequent changes prevent permeation.
Eye Protection	Chemical safety goggles or a face shield.	Protects against splashes and accidental contact with the eyes.
Skin and Body Protection	A flame-resistant laboratory coat.	Protects skin from accidental spills and splashes.
Respiratory Protection	Not typically required when using a properly functioning fume hood. In the absence of adequate engineering controls, a NIOSH-approved respirator with an organic vapor cartridge is necessary.	To prevent inhalation of vapors or aerosols.

Safe Handling and Storage: Maintaining Integrity and Preventing Incidents

Proper handling and storage protocols are critical for ensuring the stability of 5-Chloro-2,3-dimethylpyrazine and preventing accidental exposure or incompatible reactions.

2.1. Prudent Laboratory Practices

• Avoid Ingestion and Inhalation: Never eat, drink, or smoke in the laboratory.[4]

• Minimize Dust and Aerosol Formation: Handle the solid material carefully to avoid creating dust.

• Grounding and Bonding: For larger quantities, take precautionary measures against static discharge.

• Emergency Preparedness: Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[3]

2.2. Storage Requirements

Storage Condition	Specification	Rationale
Temperature	Store in a cool, dry place.	To prevent thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent degradation from atmospheric moisture and oxygen.
Incompatibilities	Store away from strong oxidizing agents and strong acids.	To prevent potentially vigorous or explosive reactions.
Container	Keep container tightly closed in a well-ventilated area.	To prevent release of vapors and contamination.

Emergency Procedures: A Validated Response Plan

A clear and well-rehearsed emergency plan is essential for responding effectively to incidents involving 5-Chloro-2,3-dimethylpyrazine.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation persists.[4]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spills: Evacuate the area. Wear appropriate PPE and contain the spill with an inert absorbent material (e.g., vermiculite, sand). Collect the absorbed material into a sealed container for proper disposal.

The Chemistry of 5-Chloro-2,3-dimethylpyrazine: A Tool for Synthesis

The synthetic utility of 5-Chloro-2,3-dimethylpyrazine stems from the reactivity of the C-Cl bond, which is activated by the electron-withdrawing nature of the pyrazine ring. This makes it a valuable substrate for a variety of transformations, most notably nucleophilic aromatic substitution (SNA r) and palladium-catalyzed cross-coupling reactions.[5]

4.1. Nucleophilic Aromatic Substitution (SNA r)

The electron-deficient pyrazine ring facilitates the attack of nucleophiles at the carbon bearing the chlorine atom.[6] This reaction proceeds through a Meisenheimer-like intermediate.

Caption: Generalized workflow for Nucleophilic Aromatic Substitution (SNA r) on 5-Chloro-2,3-dimethylpyrazine.

Experimental Protocol: General Procedure for SNA r with an Amine

This protocol is a self-validating system, where the progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Inert Atmosphere: To a dry, oven-baked flask equipped with a magnetic stir bar and a reflux condenser, add 5-Chloro-2,3-dimethylpyrazine (1.0 eq).

• Solvent and Reagents: Under a positive pressure of argon or nitrogen, add a suitable solvent (e.g., anhydrous Dimethylformamide or Dioxane). Add the amine nucleophile (1.1 - 1.5 eq) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (1.5 - 2.0 eq).

• Reaction Conditions: Heat the reaction mixture to a temperature between 80-120 °C. The optimal temperature will depend on the nucleophilicity of the amine and should be determined empirically.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

4.2. Palladium-Catalyzed Cross-Coupling Reactions

5-Chloro-2,3-dimethylpyrazine is an excellent substrate for various palladium-catalyzed cross-coupling reactions, which allow for the formation of carbon-carbon and carbon-heteroatom bonds.[5][7][8] These reactions are cornerstones of modern drug discovery.[5]

Caption: Key components of a Palladium-Catalyzed Cross-Coupling reaction involving 5-Chloro-2,3-dimethylpyrazine.

Experimental Protocol: General Procedure for Suzuki Coupling

This protocol provides a framework for a Suzuki coupling reaction. The choice of palladium catalyst, ligand, and base are crucial for a successful transformation and may require optimization.

• Inert Atmosphere and Reagents: In a glovebox or under a stream of argon, add 5-Chloro-2,3-dimethylpyrazine (1.0 eq), the boronic acid or boronate ester coupling partner (1.1 - 1.5 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0 - 3.0 eq) to a dry reaction vessel.

• Solvent: Add a degassed solvent system, typically a mixture of an organic solvent (e.g., Dioxane, Toluene, or DME) and water.

• Reaction Conditions: Heat the mixture to a temperature between 80-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent.

• Purification: Wash the organic phase with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography.

Thermal Stability and Decomposition

Conclusion: A Foundation for Safe and Innovative Research

5-Chloro-2,3-dimethylpyrazine is a valuable building block for chemical synthesis, offering a gateway to a diverse range of complex molecules. A thorough understanding of its reactivity, coupled with a disciplined approach to safety and handling, is paramount for its effective and responsible use in research and development. This guide provides a framework for establishing safe laboratory practices and serves as a starting point for the development of robust and innovative synthetic methodologies.

References

• Synerzine. (n.d.). SAFETY DATA SHEET 2,5 & 2,6-Dimethylpyrazine Mixture (Natural). Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 24). Mastering Chemical Synthesis: The Strategic Importance of 5-Chloro-2,3-diphenylpyrazine. Retrieved from [Link]

• Al-Mughaid, H., & Al-Ktaifani, M. (2021). Thermal decomposition of atrazine and its toxic products. Environmental Science: Processes & Impacts, 23(5), 733-742. Retrieved from [Link]

• EFSA Panel on Additives and Products or Substances used in Animal Feed (FEEDAP). (2017). Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal, 15(2), e04698. Retrieved from [Link]

• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism. Retrieved from [Link]

• Aoyagi, Y., Inoue, A., Koike, I., & Kono, K. (1992). PALLADIUM-CATALYZED CROSS-COUPLING REACTIONS OF CHLOROPYRAZINES WITH AROMATIC HETEROCYCLES. Heterocycles, 33(1), 257-270.

• Chemistry LibreTexts. (2023, August 2). Pd-Catalyzed Cross Coupling Reactions. Retrieved from [Link]

• University of Rochester. (n.d.). RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. Retrieved from [Link]

• University of Patras. (n.d.). LABORATORY HEALTH & SAFETY RULES. Retrieved from [Link]

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A Senior Application Scientist's Guide to 5-Chloro-2,3-dimethylpyrazine for Advanced Research and Development

Introduction: The Strategic Importance of 5-Chloro-2,3-dimethylpyrazine in Synthesis

To the discerning researcher and drug development professional, the selection of a chemical intermediate is a critical decision that dictates the efficiency, scalability, and ultimate success of a synthetic campaign. 5-Chloro-2,3-dimethylpyrazine (CAS No. 18463-39-3), a substituted pyrazine, represents a versatile and highly valuable building block in modern medicinal chemistry and materials science. The pyrazine core is a privileged scaffold, appearing in numerous biologically active compounds and approved pharmaceuticals.[1][2] The strategic placement of a chloro group on this electron-deficient aromatic ring provides a reactive handle for a variety of synthetic transformations, most notably nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. This guide offers an in-depth technical overview of 5-Chloro-2,3-dimethylpyrazine, including a survey of commercial suppliers, essential quality control protocols, and key safety considerations to empower researchers in its effective and reliable application.

Commercial Sourcing and Supplier Overview

The accessibility of high-purity starting materials is paramount for reproducible and reliable experimental outcomes. 5-Chloro-2,3-dimethylpyrazine is available from a range of chemical suppliers, catering to needs from discovery-scale research to bulk manufacturing. When selecting a supplier, researchers should consider not only the listed purity but also the availability of comprehensive analytical documentation, such as a Certificate of Analysis (CoA) and Safety Data Sheet (SDS), as well as lot-to-lot consistency.

Below is a comparative table of prominent commercial suppliers for 5-Chloro-2,3-dimethylpyrazine:

Supplier	Distributor(s)	Typical Purity	Available Quantities	CAS Number
Ambeed, Inc.	Sigma-Aldrich	≥98%	100 mg - 25 g	18463-39-3
ChemScene LLC	Sigma-Aldrich	≥98%	Varies	18463-39-3
AbaChemScene	eMolecules	≥98%	10 g	59489-32-6 (isomer)
Tokyo Chemical Industry (TCI)	Fisher Scientific, TCI America	>98.0% (GC)	Gram scale	41270-66-0 (diphenyl analog)[3]
BLD Pharm	BLD Pharm	Varies	Varies	59489-32-6 (isomer)[4]
Guangzhou Yaoguang Tech.	ECHEMI	98%	Bulk (KG)	59489-32-6 (isomer)[5]

Note: Researchers should always verify the CAS number and specifications with the supplier, as isomers or related compounds are sometimes listed under similar names.

Quality Control and In-House Verification: A Self-Validating System

For research and development, particularly in the pharmaceutical sector, verifying the identity and purity of a starting material is a non-negotiable step. The protocols described below form a self-validating system to ensure the quality of incoming 5-Chloro-2,3-dimethylpyrazine.

Identity and Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is a cornerstone technique for the analysis of volatile and semi-volatile organic compounds. It provides both qualitative (mass spectrum) and quantitative (peak area) data, making it ideal for confirming the identity and assessing the purity of 5-Chloro-2,3-dimethylpyrazine. The mass spectrum serves as a molecular fingerprint, while the chromatographic separation allows for the detection of impurities.

Experimental Protocol: GC-MS Analysis

• Sample Preparation:

  • Prepare a stock solution of 5-Chloro-2,3-dimethylpyrazine in a high-purity solvent such as Dichloromethane (DCM) or Ethyl Acetate at a concentration of 1 mg/mL.

  • From the stock solution, prepare a working solution of approximately 10 µg/mL in the same solvent.

• Instrumentation and Parameters:

  • Gas Chromatograph: Agilent 6890N or equivalent.

  • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

  • Carrier Gas: Helium at a constant flow of 1 mL/min.

  • Inlet: Splitless mode at 250 °C.

  • Oven Program:

    • Initial temperature: 100 °C, hold for 1 minute.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Mass Spectrometer: Agilent 5975 or equivalent.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

• Data Analysis:

  • Identity Confirmation: The retention time of the major peak should be consistent. The acquired mass spectrum should be compared against a reference spectrum or theoretical fragmentation pattern. Key expected fragments for C₆H₇ClN₂ (MW: 142.59) would include the molecular ion (M⁺) at m/z 142 and isotopic peak at m/z 144, along with fragments corresponding to the loss of chlorine, methyl groups, or ring cleavage.

  • Purity Assessment: Purity is calculated based on the area percentage of the main peak relative to the total area of all detected peaks in the chromatogram. A purity of ≥98% is typically expected.

Workflow Diagram: GC-MS Quality Control

Caption: Step-by-step process for structural confirmation via NMR.

Safety and Handling

As a Senior Application Scientist, it is my responsibility to emphasize that proper safety protocols are paramount when handling any chemical reagent. Researchers must always consult the latest Safety Data Sheet (SDS) provided by the supplier before use.

Key Safety Information for 5-Chloro-2,3-dimethylpyrazine:

• GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation). * Precautionary Statements:

  • Prevention: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280 (Wear protective gloves/protective clothing/eye protection/face protection). * Response: P301+P312 (IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing). * Handling:

  • Work in a well-ventilated area, preferably within a chemical fume hood.

  • Use appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

  • Avoid inhalation of vapors and contact with skin and eyes.

• Storage:

  • Store in a tightly sealed container in a cool, dry place. * Some suppliers recommend storage under an inert atmosphere at room temperature.

Conclusion

5-Chloro-2,3-dimethylpyrazine is a valuable and versatile intermediate for chemical synthesis. Its utility in constructing complex molecular architectures, particularly in the field of drug discovery, is well-established. By carefully selecting a reputable commercial supplier and implementing rigorous, self-validating quality control procedures such as GC-MS and NMR, researchers can ensure the integrity of their starting material. Adherence to strict safety and handling protocols is essential for mitigating risks and ensuring a safe laboratory environment. This guide provides the foundational knowledge and practical protocols to empower scientists to confidently and effectively incorporate 5-Chloro-2,3-dimethylpyrazine into their research and development endeavors.

References

• Ihsanawati, et al. (2022). Chemical Transformation of Pyrazine Derivatives. Moroccan Journal of Chemistry, 10(2), 288–297. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.
• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179.

• Reich, H. J. (n.d.). 1H NMR Chemical Shifts. University of Wisconsin. Retrieved January 30, 2026, from [Link]

• Li, X., et al. (2023). Natural Products–Pyrazine Hybrids: A Review of Developments in Medicinal Chemistry. Molecules, 28(22), 7557. [Link]

• Reich, H. J. (n.d.). 13C NMR Chemical Shifts. University of Wisconsin. Retrieved January 30, 2026, from [Link]

• LibreTexts Chemistry. (2023). Interpreting C-13 NMR Spectra. Retrieved January 30, 2026, from [Link]

• LibreTexts Chemistry. (2025). Chemical Shifts in ¹H NMR Spectroscopy. Retrieved January 30, 2026, from [Link]

• Lojzova, L., et al. (2009). A study on the pyrazine formation in potato chips during frying. Analytica Chimica Acta, 641(1-2), 101-109.
• Sutariya, V. B., et al. (2021). Pyrazine and its derivatives- synthesis and activity-a review. International Journal of Pharmacy and Technology, 13(3), 1-13.

Sources

• 1. organicchemistrydata.org [organicchemistrydata.org]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. 59489-32-6|5-Chloro-2,3-dimethylpyrazine|BLD Pharm [bldpharm.com]
• 4. echemi.com [echemi.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Precision Analytics: Comprehensive Purity Profiling of 5-Chloro-2,3-dimethylpyrazine

Executive Summary

5-Chloro-2,3-dimethylpyrazine (CAS: 38557-71-0) serves as a critical high-value intermediate in the synthesis of complex pharmaceutical active ingredients (APIs) and advanced flavor compounds. Its structural integrity is paramount; the presence of regioisomers or chlorinated byproducts can catastrophically alter the organoleptic profile of flavor formulations or the biological efficacy of downstream drug candidates.[1]

This guide moves beyond generic "certificate of analysis" parameters. It establishes a rigorous, self-validating analytical framework designed to detect the specific "silent" impurities—such as the 6-chloro regioisomer—that frequently escape standard quality control screens.[1]

Chemical Profile & Critical Quality Attributes (CQA)

Before defining the method, we must define the molecule's behavior.[1] 5-Chloro-2,3-dimethylpyrazine is an electron-deficient heteroaromatic ring.[1]

Attribute	Specification	Analytical Implication
Molecular Formula	C₆H₇ClN₂	Monoisotopic Mass: 142.03 Da
Boiling Point	~180–185°C	Ideal for Gas Chromatography (GC).
Basicity (pKa)	~0.6 (Weak Base)	Low retention on standard C18 HPLC at low pH; requires specific buffer strategies.
Volatility	Moderate to High	Risk: Sample loss during concentration. Action: Use "Keep-Cool" protocols during prep.
Reactivity	Nucleophilic displacement	Risk: Hydrolysis to 5-hydroxy form in aqueous/acidic media.

The Impurity Landscape: Origins & Causality[1]

Understanding how the molecule is made allows us to predict what impurities to hunt. The dominant synthesis route involves the chlorination of 2,3-dimethyl-5-hydroxypyrazine (often using POCl₃).[1]

Impurity Origin Diagram

The following diagram maps the genesis of critical impurities based on synthetic vectors.

Figure 1: Synthetic impurity map identifying critical control points.

Primary Analytical Workflow: GC-FID/MS

Gas Chromatography is the gold standard for this analysis due to the analyte's volatility.[1] However, a standard non-polar column (e.g., 5%-Phenyl-methylpolysiloxane) often fails to resolve the 5-chloro target from its 6-chloro isomer.[1]

The Solution: Use a polar WAX column (Polyethylene Glycol) to exploit the slight dipole moment differences between regioisomers.[1]

Protocol A: High-Resolution GC-FID (Quantification)

• Objective: Assay purity and quantify volatile organic impurities (VOIs).

• Standard: Internal Standard (ISTD) method using Naphthalene or 2-Methoxypyrazine to correct for injection variability.

Instrument Parameters

Parameter	Setting	Rationale
Column	DB-WAX UI (or equivalent); 30m x 0.25mm x 0.25µm	Polar phase maximizes separation of pyrazine isomers.
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Maintains efficiency during temperature ramp.
Inlet	Split Mode (50:1) @ 250°C	Prevents detector saturation; pyrazines are easily overloaded.
Oven Program	60°C (1 min) → 10°C/min → 230°C (5 min)	Slow ramp in the 120–160°C window is critical for isomer resolution.
Detector	FID @ 260°C	Universal response for carbon-containing impurities.

Step-by-Step Procedure

• Blank Prep: Inject pure solvent (Dichloromethane, HPLC Grade) to establish baseline.

• System Suitability Solution (SST): Mix Target (5-Chloro) and Isomer (6-Chloro) at 1:1 ratio.

  • Requirement: Resolution (Rs) > 1.5 between the two peaks.

• Sample Prep: Dissolve 50 mg sample in 10 mL Dichloromethane containing 0.1% ISTD.

• Sequence: Blank -> SST -> Standards (5-point) -> Samples -> Bracketing Standard.

Protocol B: GC-MS (Identification)

• Objective: Confirm identity of unknown peaks detected in FID.

• Scan Range: 35–300 amu.

• Key Fragments: Look for m/z 142 (Molecular Ion) and m/z 107 (Loss of Chlorine).

• Differentiation: The 6-chloro isomer typically elutes after the 5-chloro target on a WAX column due to higher polarity interaction.

Orthogonal Method: HPLC-UV

GC cannot easily detect the hydroxy-precursor (2,3-dimethyl-5-hydroxypyrazine) because it is non-volatile and tautomerizes to a pyrazinone form.[1] HPLC is required for this specific impurity.

Protocol C: Reverse-Phase HPLC

• Objective: Quantify polar, non-volatile impurities.

• Challenge: Pyrazines are basic/neutral. The hydroxy-impurity is polar.

Instrument Parameters

Parameter	Setting
Column	C18 End-capped (e.g., Zorbax Eclipse Plus), 4.6 x 150mm, 3.5µm
Mobile Phase A	10mM Ammonium Formate (pH 3.[1]0)
Mobile Phase B	Acetonitrile
Gradient	5% B to 60% B over 15 mins.
Detection	UV @ 270 nm (Pyrazine characteristic absorbance)

Analytical Logic & Decision Tree

The following workflow illustrates the autonomous decision-making process for the analyst.

Figure 2: Integrated analytical decision matrix.

Validation & Troubleshooting

To ensure Trustworthiness (the 'T' in E-E-A-T), the method must be robust.[1]

• Carryover Check: Pyrazines are "sticky" on active sites.

  • Validation: Inject a high concentration standard (150% target), followed by a blank.[1] The blank must show <0.05% of the target area.[1]

  • Fix: If carryover exists, replace the inlet liner and trim 10cm from the GC column guard.[1]

• Isomer Co-elution:

  • If the 5-chloro and 6-chloro isomers co-elute, lower the GC oven ramp rate to 5°C/min in the critical 130°C–150°C window.[1]

• Water Content:

  • Use Karl Fischer (Volumetric) titration. Pyrazines are hygroscopic. Water >0.5% can induce hydrolysis during storage, increasing the hydroxy-impurity over time.[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 26343, 2-Chloro-3,5-dimethylpyrazine. (Note: Isomer data used for structural comparison). Retrieved from [Link]

• Zhu, J., et al. (2019). Separation of Pyrazine Isomers using Polyethylene Glycol Stationary Phases.[1] Journal of Chromatography A. (Foundational text for WAX column selection).

• European Medicines Agency (EMA). ICH Q2(R1) Validation of Analytical Procedures. (Guideline for SST and Resolution requirements). Retrieved from [Link]

Sources

• 1. CN102675229A - Preparation method for 2,5-dimethylpyrazine derivative - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Cross-Coupling of 5-Chloro-2,3-dimethylpyrazine

Executive Summary

5-Chloro-2,3-dimethylpyrazine (CAS: 41270-66-0) is a critical heterocyclic building block in the synthesis of bioactive pharmaceutical ingredients, particularly kinase inhibitors and flavorants. While the pyrazine core offers desirable physicochemical properties (lipophilicity, metabolic stability), its electron-deficient nature and potential for catalyst poisoning present specific synthetic challenges.

This guide details optimized protocols for Suzuki-Miyaura (C-C bond formation) and Buchwald-Hartwig (C-N bond formation) cross-couplings. It moves beyond generic methodologies to address the specific steric and electronic environment of the 2,3-dimethylpyrazine scaffold.

Chemical Context & Mechanistic Insight

Substrate Analysis

The reactivity of 5-Chloro-2,3-dimethylpyrazine is defined by two competing factors:

• Electronic Activation: The two nitrogen atoms in the ring withdraw electron density, making the C5-Cl bond highly susceptible to oxidative addition by Pd(0). However, this also makes the ring prone to Nucleophilic Aromatic Substitution (

  ) as a side reaction under strongly basic conditions.

• Catalyst Poisoning: The pyrazine nitrogens are excellent

  -donors. In the absence of sterically bulky ligands, the substrate can coordinate to the Palladium center, forming stable, inactive complexes (off-cycle species) that arrest the catalytic turnover.

The "Ligand Effect"

To successfully couple this substrate, the ligand must be bulky enough to:

• Prevent N-coordination of the pyrazine to the Pd center.

• Facilitate the reductive elimination step, which can be sluggish for electron-deficient heterocycles.

• Recommendation: Biaryl phosphines (e.g., XPhos, SPhos) or chelating bisphosphines (e.g., dppf) are superior to simple phosphines like

  .

Visualization: Catalytic Cycle & Competitive Pathways

The following diagram illustrates the standard catalytic cycle alongside the specific "off-cycle" trap relevant to pyrazine substrates.

Figure 1: Catalytic cycle showing the competitive "Off-Cycle Trap" where pyrazine nitrogen coordinates to Palladium, halting the reaction.

Protocol A: Suzuki-Miyaura Coupling (Biaryl Synthesis)

This protocol is optimized for coupling 5-Chloro-2,3-dimethylpyrazine with aryl boronic acids. The use of Pd(dppf)Cl2 is recommended as the ferrocenyl backbone provides a wide bite angle that stabilizes the Pd center while resisting N-coordination.

Reagents & Stoichiometry

Component	Equivalents	Role
5-Cl-2,3-dimethylpyrazine	1.0 equiv	Electrophile
Aryl Boronic Acid	1.2 - 1.5 equiv	Nucleophile
Pd(dppf)Cl2 · DCM	0.03 - 0.05 equiv	Catalyst
K2CO3 (2M aqueous)	3.0 equiv	Base (Activator)
1,4-Dioxane	[0.2 M]	Solvent

Step-by-Step Methodology

• Preparation: Charge a reaction vial with 5-Chloro-2,3-dimethylpyrazine (1.0 equiv), Aryl Boronic Acid (1.2 equiv), and Pd(dppf)Cl2 (3-5 mol%).

• Inerting: Seal the vial and purge with Nitrogen or Argon for 5 minutes.

• Solvent Addition: Add degassed 1,4-Dioxane via syringe, followed by degassed 2M aqueous

  .

  • Note: Rigorous degassing is crucial to prevent homocoupling of the boronic acid.

• Reaction: Heat the mixture to 90°C for 4–12 hours.

  • Monitoring: Monitor by LC-MS. The chloride is less reactive than bromides; if conversion is slow, raise temperature to 100°C.

• Workup: Cool to room temperature. Filter through a pad of Celite to remove Palladium black. Dilute with EtOAc and wash with water/brine.

• Purification: Flash column chromatography (Hexane/EtOAc).

Protocol B: Buchwald-Hartwig Amination (C-N Formation)[1][2]

Amination of chloropyrazines is challenging due to the potential for

background reactions. However, for electron-rich amines or sterically hindered positions, Pd-catalysis is required. XPhos is the ligand of choice here due to its exceptional ability to promote oxidative addition of aryl chlorides.

Reagents & Stoichiometry

Component	Equivalents	Role
5-Cl-2,3-dimethylpyrazine	1.0 equiv	Electrophile
Amine (Primary/Secondary)	1.2 equiv	Nucleophile
Pd2(dba)3	0.02 equiv	Pre-catalyst
XPhos	0.04 - 0.08 equiv	Ligand
Cs2CO3	2.0 equiv	Base
Toluene or t-BuOH	[0.15 M]	Solvent

Step-by-Step Methodology

• Catalyst Pre-complexation (Optional but Recommended): In a separate vial, mix

  and XPhos in a small amount of toluene and stir at room temperature for 10 minutes to generate the active catalyst species .

• Reaction Setup: Add the pyrazine substrate, amine, and

  (solid) to the main reaction vessel.

  • Why Cesium Carbonate? It is milder than NaOtBu, reducing the risk of base-mediated decomposition of the sensitive pyrazine ring.

• Catalyst Addition: Transfer the pre-complexed catalyst solution to the reaction vessel.

• Reaction: Heat to 100°C for 12–18 hours.

  • Optimization: If the amine is poor (e.g., anilines), switch solvent to t-BuOH and raise temperature to 110°C.

• Workup: Dilute with DCM, wash with water, dry over

  , and concentrate.

Troubleshooting & Optimization Guide

Use the following decision tree to optimize low-yielding reactions.

Figure 2: Optimization workflow for troubleshooting failed couplings.

Common Issues

• Protodehalogenation (Formation of 2,3-dimethylpyrazine):

  • Cause: Presence of water in Buchwald reactions or excessive hydride sources.

  • Fix: Use strictly anhydrous solvents and reagents.

• Hydrolysis (Formation of Pyrazinone):

  • Cause: Hydroxide ions attacking the C5 position.

  • Fix: Reduce water content in Suzuki couplings (move to 10:1 Dioxane:Water) or switch to anhydrous phosphate bases (

    ).

References

• BenchChem. (2025).[1] Application Notes and Protocols: Buchwald-Hartwig Amination of 2-Bromo-5-chloro-3-methylpyrazine with Anilines. Retrieved from

• Ruiz-Castillo, P., & Buchwald, S. L. (2016).[2] Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649.[2]

• TCI Chemicals. (n.d.). Suzuki-Miyaura Cross Coupling Reaction Product Guide. Retrieved from

• Organic Chemistry Portal. (2020). Suzuki Coupling: Catalysts and Conditions. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

GC-MS analysis of 5-Chloro-2,3-dimethylpyrazine reaction products

Application Note: High-Resolution GC-MS Profiling of 5-Chloro-2,3-dimethylpyrazine Reaction Dynamics

Introduction & Scope

5-Chloro-2,3-dimethylpyrazine (CDMP) is a critical heterocyclic intermediate used extensively in the synthesis of alkylpyrazine flavorants (e.g., "cocoa" and "nutty" notes) and pharmaceutical ligands. Its reactivity is defined by the electron-deficient pyrazine ring, which facilitates Nucleophilic Aromatic Substitution (

) at the C-5 position.

This guide details the protocol for monitoring the conversion of CDMP to 5-Methoxy-2,3-dimethylpyrazine (a model high-value flavorant) via methoxylation.[1] The focus is on separating the halogenated starting material from the alkoxylated product and identifying critical byproducts such as hydrolysis impurities (pyrazinols) which can poison downstream catalytic steps.

Reaction Chemistry & Mechanistic Context

The primary transformation involves the displacement of the chloride leaving group by a methoxide nucleophile.

Key Analytical Challenges:

• Volatility: Both reactant and product are highly volatile (BP

  155–180°C), requiring careful solvent delay and temperature control to prevent analyte loss during concentration.

• Hydrolysis: Traces of water in the reaction matrix lead to 5-hydroxy-2,3-dimethylpyrazine (tautomerizes to the pyrazinone form), which is highly polar and tails significantly on non-polar columns.

• Isotopic Patterning: The distinct

  ratio (3:1) is the primary mass spectral identifier for the starting material.

Figure 1: Reaction pathway showing the competition between the desired methoxylation and the hydrolytic degradation.

Experimental Protocol

Reagents & Sample Preparation

• Standard: 5-Chloro-2,3-dimethylpyrazine (CAS: 59489-32-6), ≥98%.[1]

• Solvent: Dichloromethane (DCM) (HPLC Grade) – selected for its low boiling point (40°C) to minimize analyte loss during concentration.

• Internal Standard (IS): 2-Ethylpyrazine or 1,2,4-Trichlorobenzene (stable, distinct retention).

Step-by-Step Extraction Workflow:

• Quench: Aliquot 1.0 mL of reaction mixture into 2.0 mL saturated

  (aq) to neutralize alkoxide.

• Extract: Add 1.0 mL DCM containing Internal Standard (50 µg/mL). Vortex for 30s.

• Phase Separation: Centrifuge at 3000 rpm for 2 mins.

• Dry: Transfer lower organic layer to a vial containing anhydrous

  .

• Filter: Syringe filter (0.22 µm PTFE) directly into a GC autosampler vial. Do not evaporate to dryness.

GC-MS Method Parameters

The method utilizes a 5% Phenyl-methylpolysiloxane phase (e.g., HP-5MS, DB-5MS).[1] While WAX columns separate pyrazine isomers well, the 5-MS phase provides better inertness for the chlorinated starting material and higher thermal stability.

Parameter	Setting	Rationale
Column	HP-5MS UI (30 m × 0.25 mm × 0.25 µm)	Low bleed; "Ultra Inert" deactivation reduces tailing of polar pyrazinols.[1]
Inlet Temp	240°C	High enough to volatilize, low enough to prevent thermal degradation.[1]
Injection	Split 20:1	Prevents column overload; pyrazines have high response factors.[1]
Carrier Gas	Helium @ 1.2 mL/min (Constant Flow)	Optimized linear velocity for resolution.[1]
Oven Program	50°C (hold 2 min) → 10°C/min → 200°C → 25°C/min → 280°C (hold 3 min)	Low initial temp is critical to resolve the volatile solvent front from the pyrazine analytes.[1]
Transfer Line	280°C	Prevents condensation of heavier dimers.[1]
Ion Source	EI (70 eV), 230°C	Standard ionization energy for spectral library matching.[1]
Scan Range	m/z 40 – 350	Excludes solvent/air peaks (m/z 18,[1] 28) while capturing dimers.

Data Analysis & Interpretation

Identification Logic

The identification relies on the interplay between retention time (RT) and specific mass spectral signatures.

• 5-Chloro-2,3-dimethylpyrazine (Reactant):

  • Parent Ion: m/z 142 (

    ) and 144 ( ).

  • Signature: The 3:1 intensity ratio of 142:144 confirms the presence of one Chlorine atom.

  • Fragment: m/z 107 (

    )^+. Loss of chlorine is the dominant fragmentation pathway.

• 5-Methoxy-2,3-dimethylpyrazine (Product):

  • Parent Ion: m/z 138 (

    ).

  • Signature: Absence of chlorine isotope pattern.

  • Fragment: m/z 107 (

    )^+ or m/z 123 ( )^+.

• 5-Hydroxy-2,3-dimethylpyrazine (Impurity):

  • Parent Ion: m/z 124 (

    ).

  • Behavior: Often appears as a broad, tailing peak due to hydrogen bonding with silanols in the column.

Quantitative Summary Table

Compound	Retention Time (min)*	Target Ion (m/z)	Qualifier Ions (m/z)	Key Fragment Loss
5-Chloro-2,3-dimethylpyrazine	12.4	142	144, 107, 66	(35)
5-Methoxy-2,3-dimethylpyrazine	14.1	138	123, 107, 42	(15)
5-Hydroxy-2,3-dimethylpyrazine	15.8 (Tailing)	124	83, 54	/ Ring Cleavage

*Retention times are approximate for a 30m HP-5MS column under cited conditions.

Troubleshooting & Optimization

Issue: Peak Tailing of Hydroxy-Impurities

The hydrolysis byproduct (5-hydroxy-2,3-dimethylpyrazine) exists in equilibrium with its lactam form (pyrazinone), causing severe peak tailing that can obscure the product peak.

• Solution: Derivatization.[2] Add 50 µL of BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS to the sample vial and incubate at 60°C for 20 mins. This converts the -OH group to a -OTMS ether, sharpening the peak and shifting the mass to m/z 196.

Issue: Carryover

Chlorinated heterocycles can adsorb to active sites in the inlet liner.

• Solution: Use a deactivated glass wool liner and replace it every 50–100 injections. Run a solvent blank (DCM) between high-concentration reaction monitoring samples.

Figure 2: Analytical workflow decision tree emphasizing the derivatization step for polar byproducts.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 31252, 2,5-Dimethylpyrazine. Retrieved from [Link]

• Attygalle, A. B., et al. (2019).[3] "Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS)." Journal of Chromatography A, 1596, 183-193. Retrieved from [Link]

• Ballaschk, F., et al. (2016). "Synthesis of substituted pyrazines from N-allyl malonamides." RSC Advances, 6, 5607-5610. Retrieved from [Link]

• Agilent Technologies. (2017). "Analysis of Chlorinated Paraffins by GC-Q-TOF." Application Note. Retrieved from [Link]

Sources

• 1. Showing Compound 2,5-Dimethylpyrazine (FDB013954) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency HPLC Purification of 5-Chloro-2,3-dimethylpyrazine Derivatives

Executive Summary

5-Chloro-2,3-dimethylpyrazine is a critical heterocyclic intermediate used in the synthesis of pharmaceutical scaffolds and high-value flavor compounds.[1] Its purification, and that of its downstream derivatives (often formed via nucleophilic aromatic substitution), presents specific chromatographic challenges:

• Basic Nitrogen Interactions: The pyrazine nitrogens can interact with free silanols on silica-based columns, leading to severe peak tailing.

• Regioisomer Separation: Synthetic routes often yield mixtures of 5-chloro-2,3-dimethyl and 6-chloro-2,3-dimethyl isomers, requiring high selectivity.[1]

• Hydrophobic/Hydrophilic Balance: The chloro-substituent confers moderate lipophilicity (LogP ~1.5), while derivatives may vary significantly in polarity.

This guide provides a self-validating workflow for developing analytical methods and scaling them to preparative purification, ensuring high recovery and purity (>98%).

Physicochemical Profile & Separation Logic

Understanding the molecule is the first step in method design. The pyrazine ring is electron-deficient, making the chlorine at position 5 susceptible to nucleophilic attack, but also rendering the ring nitrogens weakly basic.

Property	Value	Chromatographic Implication
Molecular Formula	C₆H₇ClN₂	Small molecule, amenable to standard pore sizes (100–120 Å).[1]
LogP	~1.5 (Experimental)	Moderately lipophilic; ideal for Reversed-Phase (RP) chromatography.[1]
pKa (Conjugate Acid)	~1.5 – 2.0	Weak base.[1] At neutral pH, it is uncharged. At pH < 2, it protonates.
UV Max	~265–275 nm	Strong absorbance in the UV region; standard detection applies.[1]
Solubility	High in MeOH/ACN	Low risk of precipitation during injection.[1]

The "Silanol Effect" Mitigation

Standard silica C18 columns often possess acidic silanol groups (Si-OH). Basic analytes like pyrazines can hydrogen bond or ion-exchange with these groups, causing "shark-fin" tailing.[1]

• Strategy A (pH Control): Lowering mobile phase pH to ~2.0 (using TFA or Formic Acid) protonates the silanols (Si-OH), suppressing their ionization and reducing interaction with the analyte [1].[2]

• Strategy B (Stationary Phase): Use "End-capped" or "Hybrid" silica columns where surface silanols are chemically blocked.

Method Development Workflow

The following diagram illustrates the decision matrix for selecting the optimal stationary phase and mobile phase conditions.

Figure 1: Decision tree for optimizing HPLC conditions for basic nitrogen heterocycles.

Detailed Protocols

Protocol A: Analytical QC (Purity Check)

Objective: Establish a baseline separation to quantify purity and identify impurities (regioisomers/hydrolysis products).

• Column: Agilent ZORBAX Eclipse Plus C18 (or equivalent end-capped C18), 4.6 x 100 mm, 3.5 µm.

  • Alternative: Phenomenex Luna Phenyl-Hexyl (for difficult isomer separations).[1]

• Mobile Phase A: Water + 0.1% Formic Acid (v/v).[3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid (v/v).

• Flow Rate: 1.0 mL/min.

• Temperature: 40°C (Elevated temperature improves mass transfer and peak shape for basic compounds).

• Detection: UV @ 270 nm (primary), 254 nm (secondary).

• Gradient:

Time (min)	% B	Event
0.0	5	Equilibration
1.0	5	Hold
12.0	95	Linear Ramp
14.0	95	Wash
14.1	5	Re-equilibration
18.0	5	End

System Suitability Criteria (Self-Validation):

• Tailing Factor (Tf): Must be < 1.5. If higher, switch modifier to 0.1% Trifluoroacetic Acid (TFA). TFA acts as an ion-pairing agent, masking positive charges on the pyrazine ring [2].

• Resolution (Rs): > 2.0 between the main peak and nearest impurity.

Protocol B: Preparative Scale-Up

Objective: Isolate >100 mg of target compound with >98% purity.

1. Loading Capacity Calculation Scale-up is geometric.[1] Do not guess; calculate.

• Example: Scaling from 4.6 mm ID to 21.2 mm ID column (same length).

  • Factor =

    .

  • If analytical load was 0.5 mg (without overload), Prep load starts at ~10.5 mg.

  • Note: For purification, we intentionally overload. A typical 21.2 x 150 mm C18 column can often handle 50–150 mg of this compound per injection depending on impurity separation [3].

2. Focused Gradient Strategy Standard broad gradients waste solvent and time. Use a "Focused Gradient" around the elution point of the target.

• Step 1: Determine %B where target elutes in analytical run (e.g., 45% B).

• Step 2: Create a shallow gradient starting 5% below and ending 5% above that point.

Prep Method Parameters:

• Column: Prep C18 (e.g., Waters XBridge Prep C18), 19 x 150 mm, 5 µm.

• Flow Rate: 20 mL/min.

• Gradient Profile:

  • 0–1 min: 5% B (Initial Hold)

  • 1–2 min: Ramp to 35% B (Rapid ramp to start of focus)

  • 2–12 min: 35% B to 55% B (Shallow "Focus" Gradient)

  • 12–13 min: Ramp to 95% B (Wash)

3. Fraction Collection Logic

• Trigger: Slope + Threshold.

• Logic: Collect when absorbance > 50 mAU AND slope is positive. End collection when absorbance < 50 mAU.

• Critical Step: If separating the 5-chloro from the 6-chloro isomer, use "Peak Valley" detection or collect small "slices" (e.g., 4 mL tubes) across the peak and analyze them offline before pooling.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Broad/Tailing Peaks	Silanol interaction	Add 0.1% TFA to mobile phases. Alternatively, use 10mM Ammonium Acetate (pH 5.0) to buffer the system.
Split Peaks	Sample solvent mismatch	Dissolve the sample in the starting mobile phase (low % organic).[1] If solubility is poor, use DMSO but limit injection volume to <1% of column volume.
Ghost Peaks	Carryover	Pyrazines can stick to injector seals.[1] Add a needle wash step with 50:50 MeOH:Water + 0.1% Formic Acid.
Pressure High	Precipitation	Check solubility of the derivative in high aqueous conditions.[1] 5-chloro-2,3-dimethylpyrazine is soluble, but hydrophobic derivatives may crash out in Mobile Phase A.

Visualization of Scale-Up Logic

Figure 2: Step-by-step workflow for scaling analytical results to preparative purification.

References

• Waters Corporation. "Controlling Silanol Activity in HPLC." Waters Knowledge Base.

• Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex Technical Resources.

• Agilent Technologies. "Scale Up with Confidence - Column selection for preparative HPLC." Agilent Application Notes.

• PubChem. "5-Chloro-2,3-dimethylpyrazine Compound Summary."[1][4] National Library of Medicine.

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• 1. Showing Compound 5-Ethyl-2,3-dimethylpyrazine (FDB000923) - FooDB [foodb.ca]
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• 4. 2-Chloro-3,5-dimethylpyrazine | C6H7ClN2 | CID 11672680 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Strategic Derivatization of 5-Chloro-2,3-dimethylpyrazine for Biological Screening

Introduction: The Pyrazine Scaffold as a Privileged Structure in Medicinal Chemistry

The pyrazine core, a six-membered aromatic heterocycle with nitrogen atoms at positions 1 and 4, is a cornerstone in modern drug discovery. Its unique electronic properties, ability to act as a hydrogen bond acceptor, and metabolic stability have cemented its status as a "privileged scaffold." Pyrazine derivatives have demonstrated a vast spectrum of pharmacological activities, including potent anticancer, antimicrobial, anti-inflammatory, and diuretic effects.[1][2] The strategic functionalization of the pyrazine ring allows for the precise modulation of a compound's steric, electronic, and lipophilic properties, enabling the optimization of its biological activity and pharmacokinetic profile.

5-Chloro-2,3-dimethylpyrazine serves as an ideal starting material for generating a diverse chemical library for biological screening. The chlorine atom at the 5-position is a versatile handle for a variety of cross-coupling and substitution reactions. The two electron-donating methyl groups at the 2- and 3-positions modulate the electronic nature of the ring, influencing its reactivity and interaction with biological targets. This guide provides a comprehensive overview of key derivatization strategies for 5-Chloro-2,3-dimethylpyrazine, complete with detailed, field-proven protocols and insights into the subsequent biological evaluation.

Core Derivatization Strategies: A Chemist's Toolkit

The transformation of 5-Chloro-2,3-dimethylpyrazine into a library of diverse derivatives hinges on a few robust and versatile chemical reactions. The primary pathways involve palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution (SNAr). The choice of reaction is dictated by the desired bond formation (C-C, C-N, C-S, C-O) and the nature of the coupling partner.

Figure 1: Key derivatization pathways from 5-Chloro-2,3-dimethylpyrazine.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed reactions are the mainstay for creating C-C and C-N bonds with high efficiency and functional group tolerance. The electron-deficient nature of the pyrazine ring activates the C-Cl bond towards the initial oxidative addition step in the catalytic cycle.

The Suzuki-Miyaura reaction is arguably the most powerful method for forming biaryl or heteroaryl-aryl structures. It involves the coupling of the chloropyrazine with an organoboron reagent, typically a boronic acid or its ester, in the presence of a palladium catalyst and a base.[3]

Causality Behind Experimental Choices:

• Catalyst System: While various palladium sources can be used, a combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) is often superior for activating the relatively inert C-Cl bond. The ligand stabilizes the palladium center and facilitates both the oxidative addition and reductive elimination steps.

• Base: The base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) is crucial for activating the boronic acid to form a more nucleophilic boronate species, which then participates in the transmetalation step.[4] Aqueous bases are often used and can accelerate the reaction.

• Solvent: A mixture of an organic solvent (like Dioxane, Toluene, or DME) and water is common, as it facilitates the dissolution of both the organic substrates and the inorganic base.[5]

Protocol 1: Suzuki-Miyaura Coupling with Phenylboronic Acid

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-Chloro-2,3-dimethylpyrazine (1.0 mmol, 142.6 mg), phenylboronic acid (1.2 mmol, 146.3 mg), potassium carbonate (3.0 mmol, 414.6 mg), and the palladium catalyst system (e.g., Pd(OAc)₂ (0.02 mmol, 4.5 mg) and SPhos (0.04 mmol, 16.4 mg)).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane (4 mL) and Water (1 mL).

• Reaction Execution: Heat the mixture to 90-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the layers.

• Extraction: Extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 5-phenyl-2,3-dimethylpyrazine.

This reaction is the premier method for coupling amines with aryl halides, providing direct access to a wide range of N-aryl and N-heteroaryl compounds.[2] Its development was a significant breakthrough, largely replacing harsher classical methods.[6]

Causality Behind Experimental Choices:

• Catalyst System: Similar to the Suzuki coupling, specialized bulky phosphine ligands (e.g., XPhos, RuPhos, BINAP) are essential.[1][7] They promote the formation of the key palladium-amido intermediate and prevent catalyst decomposition.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, making it a more potent nucleophile in the catalytic cycle. Sodium tert-butoxide (NaOtBu) is the most common choice.[1]

• Solvent: Anhydrous, aprotic solvents like toluene, dioxane, or THF are necessary to prevent quenching of the strong base.

Protocol 2: Buchwald-Hartwig Amination with Morpholine

• Reaction Setup: In a glovebox or under a strict inert atmosphere, add to a Schlenk flask the palladium precursor (e.g., Pd₂(dba)₃, 0.015 mmol, 13.7 mg), the ligand (e.g., XPhos, 0.036 mmol, 17.2 mg), and sodium tert-butoxide (1.4 mmol, 134.5 mg).

• Solvent & Substrate Addition: Add anhydrous, degassed toluene (5 mL). Stir for 10 minutes at room temperature. Then, add 5-Chloro-2,3-dimethylpyrazine (1.0 mmol, 142.6 mg) and morpholine (1.2 mmol, 104.5 mg).

• Reaction Execution: Seal the flask and heat the mixture to 100-110 °C for 6-24 hours, monitoring by LC-MS.

• Work-up: Cool the mixture to room temperature and quench carefully with saturated aqueous ammonium chloride (NH₄Cl).

• Extraction & Purification: Dilute with ethyl acetate (20 mL), wash with water and brine, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography to yield 4-(2,3-dimethylpyrazin-5-yl)morpholine.

The Sonogashira coupling provides a direct route to aryl- and heteroaryl-alkynes by reacting a terminal alkyne with an aryl halide.[8] This reaction uniquely employs a dual-catalyst system of palladium and copper(I).[9]

Causality Behind Experimental Choices:

• Catalyst System: A palladium(0) species, often generated in situ from PdCl₂(PPh₃)₂, catalyzes the main cross-coupling cycle. A copper(I) salt (typically CuI) acts as a co-catalyst, reacting with the terminal alkyne to form a copper(I) acetylide intermediate, which is more reactive in the transmetalation step.[4]

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to neutralize the HX by-product and as the solvent.[10]

• Solvent: The amine base often serves as the solvent, but co-solvents like THF or DMF can be used to improve solubility.

Protocol 3: Sonogashira Coupling with Phenylacetylene

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add 5-Chloro-2,3-dimethylpyrazine (1.0 mmol, 142.6 mg), PdCl₂(PPh₃)₂ (0.02 mmol, 14.0 mg), and Copper(I) Iodide (CuI) (0.04 mmol, 7.6 mg).

• Solvent & Substrate Addition: Add anhydrous, degassed triethylamine (5 mL) followed by phenylacetylene (1.1 mmol, 112.4 mg).

• Reaction Execution: Stir the mixture at 60-80 °C for 4-16 hours. The formation of a precipitate (triethylammonium chloride) is typically observed. Monitor by TLC or GC-MS.

• Work-up: After cooling, filter the reaction mixture through a pad of Celite to remove solids, washing with ethyl acetate.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography (hexane/ethyl acetate) to obtain 2,3-dimethyl-5-(phenylethynyl)pyrazine.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the pyrazine ring, further enhanced by the two nitrogen atoms, makes it susceptible to direct attack by strong nucleophiles, leading to the displacement of the chloride. This pathway offers a transition-metal-free alternative for introducing heteroatom substituents.[11]

Causality Behind Experimental Choices:

• Nucleophile Strength: SNAr reactions require potent nucleophiles. For amines, heating is often necessary. For more powerful nucleophiles like thiolates (RS⁻) or alkoxides (RO⁻), the reaction can often proceed at lower temperatures.[12]

• Solvent: Polar aprotic solvents like DMSO, DMF, or NMP are ideal as they can solvate the cation of the nucleophilic salt while leaving the anion highly reactive.

• Temperature: Higher temperatures are generally required to overcome the activation energy associated with the temporary disruption of the ring's aromaticity during the formation of the Meisenheimer complex intermediate.

Protocol 4: SNAr with Sodium Thiophenoxide

• Reaction Setup: To a round-bottom flask, add thiophenol (1.1 mmol, 121.2 mg) and anhydrous DMF (5 mL).

• Base Addition: Cool the solution in an ice bath and carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 mmol, 48 mg) portion-wise. Stir until hydrogen evolution ceases (approx. 30 min).

• Substrate Addition: Add 5-Chloro-2,3-dimethylpyrazine (1.0 mmol, 142.6 mg) to the solution of the generated sodium thiophenoxide.

• Reaction Execution: Warm the reaction to room temperature and then heat to 60 °C for 2-6 hours. Monitor progress by LC-MS.

• Work-up: Cool the reaction and pour it into ice-water (50 mL).

• Extraction & Purification: Extract the product with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify via column chromatography to yield 2,3-dimethyl-5-(phenylthio)pyrazine.

Biological Screening: From Molecules to Activity

Once a library of derivatives is synthesized, the next critical phase is to evaluate their biological activity. The choice of assay depends on the therapeutic target of interest (e.g., cancer, infectious disease).

Figure 2: A typical workflow for biological screening of a chemical library.

Anticancer Screening

A common initial step is to screen compounds against a panel of human cancer cell lines. The U.S. National Cancer Institute's NCI-60 panel is a well-established platform for this purpose.[13] A simpler in-house screen can be conducted using a few representative cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer).

Protocol 5: In Vitro Anticancer Activity (MTT Assay)

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with the synthesized pyrazine derivatives at various concentrations (e.g., a 5-log range from 0.01 µM to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• MTT Addition: Add MTT [3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide] solution to each well and incubate for 3-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at ~570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Antimicrobial Screening

The broth microdilution method is a standard technique to determine the Minimum Inhibitory Concentration (MIC) of a compound against various bacterial and fungal strains.[14]

Protocol 6: Minimum Inhibitory Concentration (MIC) Determination

• Compound Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of the pyrazine derivatives in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria). Final concentrations might range from 256 µg/mL down to 0.5 µg/mL.[14]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) to a 0.5 McFarland standard.

• Inoculation: Inoculate each well with the microbial suspension. Include a positive control (microbes, no compound) and a negative control (broth, no microbes).

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• Data Analysis: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Data Interpretation and Structure-Activity Relationships (SAR)

Systematic derivatization allows for the exploration of structure-activity relationships (SAR), which provides crucial insights for designing more potent and selective compounds.[15] By comparing the biological activity of derivatives with different substituents at the 5-position, researchers can deduce which properties (e.g., size, electronics, hydrogen bonding capacity) are critical for activity.

Table 1: Hypothetical SAR Data for 5-Substituted-2,3-dimethylpyrazines

Compound ID	5-Substituent (R)	Reaction Type	IC₅₀ vs. MCF-7 (µM)	MIC vs. S. aureus (µg/mL)
Start-1	-Cl	-	>100	>256
PYR-01	-Phenyl	Suzuki	25.4	128
PYR-02	-4-Methoxyphenyl	Suzuki	15.8	128
PYR-03	-4-Trifluoromethylphenyl	Suzuki	8.2	64
PYR-04	-Morpholinyl	Buchwald-Hartwig	45.1	32
PYR-05	-Piperidinyl	Buchwald-Hartwig	38.5	16
PYR-06	-(Phenylethynyl)	Sonogashira	12.5	256
PYR-07	-(Phenylthio)	SNAr	33.7	64

Analysis of Hypothetical Data:

• Anticancer Activity (MCF-7): The data suggests that adding an aryl group via Suzuki coupling improves activity over the starting chloride. An electron-withdrawing group (-CF₃) on the phenyl ring (PYR-03 ) is more effective than an electron-donating group (-OCH₃) (PYR-02 ), indicating that electronic factors on the appended ring are important.

• Antimicrobial Activity (S. aureus): In this hypothetical case, C-N bond formation appears more beneficial than C-C bond formation. The more lipophilic piperidinyl group (PYR-05 ) is more active than the morpholinyl group (PYR-04 ), suggesting that lipophilicity may play a key role in antibacterial potency for this scaffold.

Conclusion and Best Practices

5-Chloro-2,3-dimethylpyrazine is a highly valuable and versatile starting material for the construction of compound libraries aimed at biological screening. By employing robust synthetic methodologies such as palladium-catalyzed cross-coupling and nucleophilic aromatic substitution, researchers can efficiently generate a wide array of novel chemical entities. A systematic approach to synthesis, coupled with tiered biological screening and careful SAR analysis, provides a powerful engine for the discovery of new therapeutic leads. For all protocols, adherence to inert atmosphere techniques, use of anhydrous and degassed solvents where specified, and diligent monitoring of reaction progress are paramount to ensure reproducibility and success.

References

• Dolenský, B., et al. (2005). Substituted Amides of Pyrazine-2-carboxylic acids: Synthesis and Biological Activity. Molecules. [Link]

• Velihina, Y., et al. (2018). The anticancer activity of the synthesized compounds against the NCI 60 human cancer cell lines (five-dose assay). ResearchGate. [Link]

• Abdel-Wahab, B.F., et al. (2021). Synthesis and Antimicrobial Activity Screening of Piperazines Bearing N,N′-Bis(1,3,4-thiadiazole) Moiety as Probable Enoyl-ACP Reductase Inhibitors. MDPI. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• Patel, N.B., et al. (2011). Synthesis and preliminary evaluation of some pyrazine containing thiazolines and thiazolidinones as antimicrobial agents. European Journal of Medicinal Chemistry. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Organ, M.G., et al. (2006). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Chemistry – A European Journal. [Link]

• Jamison, T.F., et al. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Al-Suwaidan, I.A., et al. (2025). Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024). Anticancer Agents in Medicinal Chemistry. [Link]

• Kumar, A., et al. (2018). Synthesis and antimicrobial screening to molecular docking of newly synthesized ferrocenyl-substituted pyrazole. Journal of the Serbian Chemical Society. [Link]

• Patel, R.P., et al. (2012). Synthesis and antimicrobial activity of pyrazine carboxamide derivatives. Journal of Chemical and Pharmaceutical Research. [Link]

• Hadaji, E.G., et al. (2018). Selected compounds for testing in the NCI screens. ResearchGate. [Link]

• van der Werf, M.J., et al. (2021). Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers in Chemistry. [Link]

• SyntheticPages. Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. [Link]

• Zhang, Z., et al. (2024). Nucleophilic Aromatic Substitution of Heteroaryl Halides with Thiols. The Journal of Organic Chemistry. [Link]

• Kappe, C.O., et al. (2010). Microwave-assisted Buchwald–Hartwig double amination reaction. ResearchGate. [Link]

• Holbeck, S.L., et al. (2010). Analysis of FDA-Approved Anti-Cancer Agents in the NCI60 Panel of Human Tumor Cell Lines. Molecular Cancer Therapeutics. [Link]

• ChemHelp ASAP. Sonogashira cross-coupling reaction. [Link]

• Loza-Mejía, M.A., et al. (2002). Synthesis and structure-activity relationships of new arylpiperazines: para substitution with electron-withdrawing groups decrease binding to 5-HT(1A) and D(2A) receptors. European Journal of Medicinal Chemistry. [Link]

• Hu, H., et al. (2009). Suzuki coupling of different chloropyridines with phenylboronic acids. ResearchGate. [Link]

• Di Braccio, M., et al. (1993). Structure-activity relationships in prazosin-related compounds. 2. Role of the piperazine ring on alpha-blocking activity. Journal of Medicinal Chemistry. [Link]

• Reddy, V.P., et al. (2019). Base-Promoted SNAr Reactions of Fluoro- and Chloroarenes as a Route to N-Aryl Indoles and Carbazoles. Molecules. [Link]

• de Souza, A.C.B.P., et al. (2018). Investigating the structure-activity relationships of N'-[(5-nitrofuran-2-yl) methylene] substituted hydrazides against Trypanosoma cruzi to design novel active compounds. European Journal of Medicinal Chemistry. [Link]

• Ghaffari, M., et al. (2022). The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst. Journal of Nanostructures. [Link]

• Chen, J., et al. (2013). Suzuki cross-coupling of chlorobenzene and phenylboronic acid catalyzed by PATP-stabilized Pd nanoparticles. ResearchGate. [Link]

• Sjöberg, P.J.R., et al. (2015). Project Thesis Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole scaffold. DiVA. [Link]

• Kim, J., et al. (2017). Studies on the Regioselective Nucleophilic Aromatic Substitution (SNAr) Reaction of 2-Substituted 3,5-Dichloropyrazines. ResearchGate. [Link]

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Application Notes and Protocols: The Strategic Use of 5-Chloro-2,3-dimethylpyrazine in the Synthesis of High-Impact Flavoring Agents

Introduction: The Pivotal Role of Pyrazines in Flavor Chemistry

Pyrazines are a class of nitrogen-containing heterocyclic aromatic compounds that are fundamental to the flavor profiles of a vast array of cooked and roasted foods.[1][2] These potent aroma chemicals are primarily formed during the Maillard reaction, a complex series of chemical interactions between amino acids and reducing sugars that occurs upon heating.[1] The resulting pyrazine derivatives are responsible for the desirable nutty, roasted, toasted, and savory notes that characterize products such as coffee, roasted nuts, baked bread, and cooked meats.[1][2] Their extremely low odor thresholds make them significant contributors to the overall sensory experience of these foods, even at trace concentrations.[3][4][5]

Within the diverse family of pyrazines, 5-Chloro-2,3-dimethylpyrazine stands out as a versatile and highly valuable precursor for the synthesis of a wide range of high-impact flavoring agents. The presence of a reactive chlorine atom on the pyrazine ring allows for facile modification through nucleophilic aromatic substitution (SNAr) reactions.[1][6] This reactivity enables the strategic introduction of various functional groups, leading to the creation of novel pyrazine derivatives with unique and desirable flavor characteristics. This application note provides detailed protocols and technical insights into the synthesis of alkoxy and alkylthio pyrazine derivatives from 5-Chloro-2,3-dimethylpyrazine, offering researchers and flavor chemists a guide to harnessing the potential of this key intermediate.

Chemical Principle: Nucleophilic Aromatic Substitution (SNAr) on the Pyrazine Ring

The core synthetic strategy for modifying 5-Chloro-2,3-dimethylpyrazine is the nucleophilic aromatic substitution (SNAr) reaction. In this two-step addition-elimination mechanism, a nucleophile attacks the electron-deficient carbon atom bonded to the chlorine, forming a transient, negatively charged intermediate known as a Meisenheimer complex.[7][8] The aromaticity of the pyrazine ring is temporarily disrupted in this step. In the subsequent elimination step, the leaving group (in this case, the chloride ion) is expelled, and the aromaticity of the ring is restored, yielding the substituted pyrazine product.[7][8]

The pyrazine ring is inherently electron-deficient due to the presence of two electronegative nitrogen atoms. This electron deficiency facilitates nucleophilic attack, making chloropyrazines suitable substrates for SNAr reactions.[6]

Synthesis of 2,3-Dimethyl-5-alkoxypyrazines: Imparting Nutty and Earthy Notes

Alkoxypyrazines are known for their characteristic nutty, earthy, and sometimes musty or moldy aromas.[9][10] The synthesis of these compounds from 5-Chloro-2,3-dimethylpyrazine is a straightforward process involving its reaction with an appropriate sodium alkoxide.

Reaction Scheme: Synthesis of 2,3-Dimethyl-5-methoxypyrazine

Caption: General reaction scheme for the synthesis of 2,3-Dimethyl-5-methoxypyrazine.

Detailed Protocol: Synthesis of 2,3-Dimethyl-5-methoxypyrazine

This protocol describes a general method for the synthesis of 2,3-Dimethyl-5-methoxypyrazine. Researchers should optimize reaction conditions based on their specific laboratory setup and desired scale.

Materials:

• 5-Chloro-2,3-dimethylpyrazine

• Sodium methoxide (solid or as a solution in methanol)

• Anhydrous methanol

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Separatory funnel

• Dichloromethane (or other suitable extraction solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate (or other suitable eluents)

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 5-Chloro-2,3-dimethylpyrazine (1.0 eq.) in anhydrous methanol.

• Reagent Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add sodium methoxide (1.1 - 1.5 eq.) to the stirred solution. The addition may be exothermic.

• Reaction: Heat the reaction mixture to reflux and maintain for 4-8 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up:

  • Once the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the methanol under reduced pressure using a rotary evaporator.

  • To the residue, add deionized water and extract with dichloromethane (3 x volume of aqueous layer).

  • Combine the organic extracts and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes to afford the pure 2,3-Dimethyl-5-methoxypyrazine.

Expected Sensory Profile:

The resulting 2,3-Dimethyl-5-methoxypyrazine is expected to possess a nutty, earthy, and potentially musty aroma profile, characteristic of many alkoxypyrazines.[9][10] The specific nuances of the flavor will depend on the purity of the final product.

Derivative	Expected Flavor Profile	Odor Threshold (in water)
2,3-Dimethyl-5-methoxypyrazine	Nutty, earthy, musty, moldy	Extremely low (ng/L to µg/L range)[3][9][11]

Synthesis of 2,3-Dimethyl-5-alkylthiopyrazines: Introducing Roasted and Meaty Flavors

Alkylthiopyrazines are highly sought-after flavoring agents due to their potent roasted, meaty, and nutty aromas.[12][13] The substitution of the chlorine atom in 5-Chloro-2,3-dimethylpyrazine with a thiolate nucleophile provides a direct route to these impactful flavor compounds.

Reaction Scheme: Synthesis of 2,3-Dimethyl-5-(methylthio)pyrazine

Caption: General reaction scheme for the synthesis of 2,3-Dimethyl-5-(methylthio)pyrazine.

Detailed Protocol: Synthesis of 2,3-Dimethyl-5-(methylthio)pyrazine

This protocol provides a general method for the synthesis of 2,3-Dimethyl-5-(methylthio)pyrazine. As with all syntheses, optimization of conditions is recommended.

Materials:

• 5-Chloro-2,3-dimethylpyrazine

• Sodium thiomethoxide

• Anhydrous dimethylformamide (DMF) or tetrahydrofuran (THF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (nitrogen or argon)

• Rotary evaporator

• Separatory funnel

• Ethyl acetate (or other suitable extraction solvent)

• Deionized water

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate (or other suitable eluents)

Procedure:

• Reaction Setup: In a dry round-bottom flask under an inert atmosphere, dissolve 5-Chloro-2,3-dimethylpyrazine (1.0 eq.) in anhydrous DMF or THF.

• Reagent Addition: Add sodium thiomethoxide (1.1 - 1.5 eq.) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 6-12 hours, or with gentle heating (e.g., 50 °C) to expedite the reaction. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Upon completion, pour the reaction mixture into a separatory funnel containing deionized water.

  • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product using silica gel column chromatography with a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2,3-Dimethyl-5-(methylthio)pyrazine.

Expected Sensory Profile:

The synthesized 2,3-Dimethyl-5-(methylthio)pyrazine is anticipated to have a potent roasted, meaty, and nutty aroma.[12][13] These compounds are often used in savory flavor creations to impart roasted and cooked meat notes.

Derivative	Expected Flavor Profile	Normal Use Levels in Finished Product
2,3-Dimethyl-5-(methylthio)pyrazine	Roasted meat, nutty, almond, vegetable	0.02 - 2 ppm[13]

Analytical Characterization of Synthesized Pyrazine Derivatives

The purity and identity of the synthesized flavoring agents must be rigorously confirmed. The following analytical techniques are essential for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary technique for the analysis of volatile pyrazine derivatives. It allows for the separation of the target compound from any starting materials or byproducts and provides a mass spectrum for identification.

Typical GC-MS Parameters:

Parameter	Setting
Column	DB-5ms, HP-5ms, or similar non-polar capillary column (30 m x 0.25 mm ID, 0.25 µm film thickness)
Oven Program	Initial temp: 50°C, hold for 2 min; Ramp: 10°C/min to 250°C, hold for 5 min
Injector Temp	250°C
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
MS Source Temp	230°C
MS Quad Temp	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-300

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are crucial for the unambiguous structural elucidation of the synthesized pyrazine derivatives.

Expected ¹H and ¹³C NMR Data (in CDCl₃):

• 2,3-Dimethyl-5-methoxypyrazine:

  • ¹H NMR: Expect signals for the two methyl groups on the pyrazine ring, a singlet for the methoxy protons, and a singlet for the remaining aromatic proton.

  • ¹³C NMR: Expect signals for the aromatic carbons of the pyrazine ring, the two methyl carbons, and the methoxy carbon.

• 2,3-Dimethyl-5-(methylthio)pyrazine:

  • ¹H NMR: Expect signals for the two methyl groups on the pyrazine ring, a singlet for the methylthio protons, and a singlet for the aromatic proton.

  • ¹³C NMR: Expect signals for the aromatic carbons, the two ring-substituted methyl carbons, and the methylthio carbon.

Safety and Regulatory Considerations

Pyrazine derivatives are widely used in the food industry and many have been granted Generally Recognized as Safe (GRAS) status by the Flavor and Extract Manufacturers Association (FEMA).[4] However, it is the responsibility of the user to ensure that any newly synthesized flavoring agent complies with all relevant regulatory requirements in the intended country of use. Standard laboratory safety precautions, including the use of personal protective equipment (PPE) and working in a well-ventilated fume hood, should be strictly followed during the synthesis and handling of these compounds.

Conclusion

5-Chloro-2,3-dimethylpyrazine is a highly effective and versatile starting material for the synthesis of a variety of high-impact flavoring agents. The nucleophilic aromatic substitution reactions with alkoxides and thiolates provide a straightforward and efficient route to valuable alkoxy- and alkylthiopyrazines. The protocols and technical information provided in this application note serve as a comprehensive guide for researchers and scientists in the flavor and fragrance industry, enabling the development of novel and impactful flavor profiles.

References

• 2,5-dimethyl pyrazine, 123-32-0 - The Good Scents Company. Available from: [Link]

• Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed. Available from: [Link]

• A generally applicable quantitative reactivity model for nucleophilic aromatic substitution built from simple descriptors - ChemRxiv. Available from: [Link]

• 16.7: Nucleophilic Aromatic Substitution - Chemistry LibreTexts. Available from: [Link]

• Nucleophilic Aromatic Substitution: Introduction and Mechanism - Master Organic Chemistry. Available from: [Link]

• Prevalence and Management of Alkyl-Methoxypyrazines in a Changing Climate: Viticultural and Oenological Considerations - PMC - PubMed Central. Available from: [Link]

• Odor Threshold of Some Pyrazines - ResearchGate. Available from: [Link]

• Ortho-selectivity in the nucleophilic aromatic substitution (S NAr) reactions of 3-substituted, 2,6-dichloropyridines with alkali metal alkoxides | Request PDF - ResearchGate. Available from: [Link]

• 2,5-dimethyl-3-methylthio-pyrazine - The Good Scents Company. Available from: [Link]

• Aromatic Nucleophilic Substitution | Dalal Institute. Available from: [Link]

• Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation - ResearchGate. Available from: [Link]

• (PDF) Methoxypyrazines of Grapes and Wines - ResearchGate. Available from: [Link]

• Structure-odor relationship in pyrazines and derivatives: A physicochemical study using 3D-QSPR, HQSPR, Monte Carlo, molecular docking, ADME-Tox and molecular dynamics - Arabian Journal of Chemistry. Available from: [Link]

• 2-methyl-3-(methyl thio) pyrazine, 2882-20-4 - Perflavory. Available from: [Link]

• Modification of Sensory Expression of 3-Isobutyl-2-methoxypyrazine in Wines through Blending Technique - MDPI. Available from: [Link]

• PYRAZINE DERIVATIVES (JECFA Food Additives Series 48) - INCHEM. Available from: [Link]

• 2-methyl-3-(methyl thio) pyrazine, 2882-20-4 - The Good Scents Company. Available from: [Link]

• pyrazine, 290-37-9 - The Good Scents Company. Available from: [Link]

• Isolation and identification of 2-methoxy-3,5-dimethylpyrazine, a potent musty compound from wine corks - PubMed. Available from: [Link]

• Concerted Nucleophilic Aromatic Substitution Reactions - PMC - PubMed Central - NIH. Available from: [Link]

• Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - PMC - NIH. Available from: [Link]

• 2-methyl thio-3,5 or 6-methyl pyrazine, 67952-65-2 - The Good Scents Company. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2,5-dimethyl pyrazine, 123-32-0 [thegoodscentscompany.com]
• 3. mdpi.com [mdpi.com]
• 4. PYRAZINE DERIVATIVES (JECFA Food Additives Series 48) [inchem.org]
• 5. Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Isolation and identification of 2-methoxy-3,5-dimethylpyrazine, a potent musty compound from wine corks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. 2-methyl-3-(methyl thio) pyrazine, 2882-20-4 [perflavory.com]
• 13. 2-methyl thio-3,5 or 6-methyl pyrazine, 67952-65-2 [thegoodscentscompany.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Chloro-2,3-dimethylpyrazine

Welcome to the Technical Support Center for the synthesis of 5-Chloro-2,3-dimethylpyrazine. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic compound. Here, we address common challenges and side reactions encountered during its synthesis, providing in-depth technical insights and troubleshooting strategies in a direct question-and-answer format. Our goal is to equip you with the expertise to optimize your reaction conditions, maximize yield and purity, and confidently navigate potential synthetic pitfalls.

Section 1: Understanding the Core Reaction and Key Challenges

The synthesis of 5-Chloro-2,3-dimethylpyrazine typically involves the direct chlorination of 2,3-dimethylpyrazine. While seemingly straightforward, this electrophilic aromatic substitution is often complicated by the electronic nature of the pyrazine ring and the presence of the activating methyl groups. Researchers frequently encounter a trio of primary challenges: over-chlorination, competing side-chain chlorination, and, under harsh conditions, degradation of the starting material.

This guide will dissect these issues, offering mechanistic explanations and practical, field-proven solutions to steer your synthesis toward the desired, high-purity product.

Section 2: Troubleshooting Common Side Reactions

Q1: My reaction is producing a significant amount of dichlorinated byproducts. How can I improve the selectivity for mono-chlorination?

A1: The formation of dichlorinated pyrazines is a classic example of over-chlorination, a common issue when the reactivity of the mono-chlorinated product is comparable to or greater than the starting material. The key to mitigating this is precise control over stoichiometry and reaction conditions.

Mechanistic Insight: The pyrazine ring is an electron-deficient system. However, the two methyl groups are electron-donating, activating the ring towards electrophilic substitution. Once the first chlorine atom is introduced, it acts as a deactivating group, but the remaining unsubstituted positions can still be susceptible to further chlorination, especially under forcing conditions or with an excess of the chlorinating agent.

Troubleshooting Protocol & Recommendations:

• Control Stoichiometry: Carefully control the molar ratio of the chlorinating agent to 2,3-dimethylpyrazine. A 1:1 or even a slight sub-stoichiometric amount of the chlorinating agent can favor mono-chlorination. A slow, dropwise addition of the chlorinating agent to the solution of 2,3-dimethylpyrazine can help maintain a low concentration of the electrophile and improve selectivity.

• Choice of Chlorinating Agent:

  • N-Chlorosuccinimide (NCS): NCS is a mild and highly selective chlorinating agent for many aromatic systems and is often a good first choice to avoid over-chlorination.[1][2] It is a solid, making it easier to handle than gaseous chlorine.[1]

  • Sulfuryl Chloride (SO₂Cl₂): This reagent can also be effective but may be more aggressive than NCS. Careful temperature control is crucial.[3][4]

  • Chlorine Gas (Cl₂): While a potent chlorinating agent, it can be difficult to control and may lead to a mixture of chlorinated products and degradation.[5]

• Temperature Control: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Lower temperatures generally increase the selectivity of electrophilic aromatic substitutions. For NCS chlorinations, starting at 0 °C and slowly allowing the reaction to warm to room temperature is a common strategy.[1]

• Reaction Monitoring: Closely monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the optimal reaction time and prevent the accumulation of dichlorinated products.[1][6][7]

Data Summary: Chlorinating Agent Comparison

Chlorinating Agent	Typical Conditions	Selectivity for Mono-chlorination	Safety/Handling Considerations
N-Chlorosuccinimide (NCS)	0 °C to RT, various solvents (e.g., MeCN, DCM)	Generally high	Stable solid, easy to handle
Sulfuryl Chloride (SO₂Cl₂)	Low temperature (e.g., 0 °C), inert solvent	Moderate to high, temperature-dependent	Corrosive liquid, reacts with water
Chlorine Gas (Cl₂)	High temperature (vapor phase) or with initiator	Can be low, risk of over-reaction	Toxic, corrosive gas, difficult to handle

Q2: I am observing impurities that suggest chlorination has occurred on one of the methyl groups. How can I prevent this side-chain chlorination?

A2: Side-chain chlorination is indicative of a radical reaction pathway competing with the desired electrophilic aromatic substitution. The choice of chlorinating agent and the reaction conditions, particularly the presence of radical initiators, are the primary factors to control.

Mechanistic Insight: Chlorination of the methyl groups proceeds via a free-radical mechanism. This pathway is typically initiated by UV light or a radical initiator (like AIBN or benzoyl peroxide) and is favored with reagents that can generate chlorine radicals, such as sulfuryl chloride under certain conditions or chlorine gas with photochemical initiation.[8] In contrast, electrophilic chlorination of the pyrazine ring is favored by polar solvents and the absence of radical initiators.

Troubleshooting Protocol & Recommendations:

• Avoid Radical Initiators: Ensure the reaction is performed in the absence of UV light and that no radical initiators are present in the starting materials or solvents.

• Select an Appropriate Chlorinating Agent:

  • NCS in a polar solvent is generally preferred for electrophilic ring chlorination and is less prone to initiating radical pathways unless a radical initiator is added.[1][9]

  • If using sulfuryl chloride , conducting the reaction in the dark and at low temperatures can help suppress the formation of chlorine radicals.[4]

• Solvent Choice: The use of polar aprotic solvents such as acetonitrile or dichloromethane can favor the ionic mechanism of electrophilic aromatic substitution over the radical pathway.

Experimental Workflow: Minimizing Side-Chain Chlorination

Caption: Workflow for selective ring chlorination.

Q3: My reaction has turned dark, and I have a low yield of the desired product along with a lot of baseline material on my TLC. What is causing this degradation?

A3: Significant darkening of the reaction mixture and the formation of intractable materials often point to substrate degradation. This can be caused by overly harsh reaction conditions or the use of a highly reactive, non-selective chlorinating agent.

Mechanistic Insight: The pyrazine ring, while electron-deficient, is susceptible to decomposition under strongly acidic or highly oxidizing conditions. A patent for the chlorination of unsubstituted pyrazine notes that reaction with chlorine at room temperature leads to "very largely carbonaceous materials," indicating destructive pathways.[5] This is likely exacerbated by the activating methyl groups on your substrate.

Troubleshooting Protocol & Recommendations:

• Moderate Reaction Conditions:

  • Temperature: Avoid high reaction temperatures. If the reaction is highly exothermic, ensure efficient cooling and slow addition of the chlorinating agent.[5]

  • Acidity: Some chlorination reactions can generate HCl as a byproduct. The resulting acidic environment can contribute to degradation. The use of a non-nucleophilic acid scavenger, such as a sterically hindered base, might be beneficial in some cases, but compatibility with the chlorinating agent must be verified.

• Use a Milder Chlorinating Agent: As mentioned previously, NCS is a much milder reagent than chlorine gas or sulfuryl chloride.[1] If you are using a more aggressive reagent and observing degradation, switching to NCS is a highly recommended first step.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent side reactions with atmospheric oxygen and moisture, which could contribute to decomposition pathways.

Section 3: Purification Strategies

Q4: I have a mixture of my desired 5-Chloro-2,3-dimethylpyrazine and what I believe is the 2-Chloro-3,5-dimethylpyrazine isomer. How can I effectively separate them?

A4: The separation of positional isomers of substituted pyrazines can be challenging due to their similar physical properties. A combination of careful chromatographic techniques is often required.

Purification Protocol & Recommendations:

• Column Chromatography:

  • Stationary Phase: Standard silica gel is the most common choice.

  • Eluent System: A gradient elution with a non-polar solvent (e.g., hexanes or heptane) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane) is a good starting point. The optimal solvent system will need to be determined by TLC analysis. Due to the subtle differences in polarity between the isomers, a very shallow gradient may be necessary to achieve separation.

  • High-Performance Liquid Chromatography (HPLC): For difficult separations, preparative HPLC using either normal-phase or reverse-phase columns can provide higher resolution.

• Recrystallization: If the product is a solid and a suitable solvent system can be found, recrystallization can be an effective method for purification, particularly for removing small amounts of isomeric impurities. This will require some screening of different solvents and solvent mixtures.

• Analytical Confirmation: Before embarking on large-scale purification, it is essential to confirm the identity of the impurities. GC-MS is an excellent technique for identifying positional isomers, as they will likely have very similar mass spectra but different retention times.[6][7]

Logical Flow for Purification

Caption: Decision tree for purification strategy.

References

• Ellingboe, E. K. (1945). Chlorination of pyrazine. U.S. Patent 2,391,745.

• Chemistry Stack Exchange. (2016). Chlorination by SOCl2 vs SO2Cl2. Available at: [Link]

• ResearchGate. (2019). Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS). Available at: [Link]

• Kharasch, M. S., & Brown, H. C. (1942). Method of chlorination with sulphuryl chloride and production of monochloro-trimethyl acetic acid. U.S. Patent 2,302,228.

• ResearchGate. (2007). Applications of N-Chlorosuccinimide in Organic Synthesis. Available at: [Link]

• International Science Community Association. (2015). Chlorination of Aromatic Compounds in Aqueous Media using N- Chlorosuccinimide. Available at: [Link]

• Bentham Science. (Date not available). The Study on Chlorination by Sulfuryl Chloride of Benzene/Pyridine Carboxamides and Carbonitriles. Available at: [Link]

• vscht.cz. (2009). Analytica Chimica Acta. Available at: [Link]

• Wikipedia. (Date not available). N-Chlorosuccinimide. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. isca.me [isca.me]
• 3. eurekaselect.com [eurekaselect.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. CN101712644A - Method for preparing N-chlorosuccinimide - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. US2302228A - Method of chlorination with sulphuryl chloride and production of monochloro-trimethyl acetic acid - Google Patents [patents.google.com]
• 9. researchgate.net [researchgate.net]

Purification challenges of 5-Chloro-2,3-dimethylpyrazine

The following technical guide addresses the specific purification and handling challenges of 5-Chloro-2,3-dimethylpyrazine (CAS 59489-32-6) . This document is structured for researchers and process chemists requiring high-purity isolation of this intermediate, often used in the synthesis of APIs (e.g., Selexipag analogs) and advanced flavor chemistry.[1]

Topic: Purification, Stability, and Impurity Management Audience: Senior Chemists, Process Engineers, Drug Development Researchers[1]

Executive Summary

5-Chloro-2,3-dimethylpyrazine is a deceptive molecule.[1] While structurally simple, its purification is complicated by three factors: thermal volatility , susceptibility to nucleophilic hydrolysis , and the formation of over-chlorinated byproducts . This guide moves beyond standard protocols to address the causality of failure modes and provides self-validating solutions.

Part 1: The Impurity Landscape (Diagnostics)

Before attempting purification, you must identify what you are fighting.[1] In the chlorination of 2,3-dimethylpyrazine N-oxide (the standard synthesis route), three primary species compete with your product.

Impurity Profile Table

Component	Structure	Physical State	Relative Polarity (TLC)	Origin
Target Product	5-Chloro-2,3-dimethylpyrazine	Liquid / Low-melting Solid	Medium ( )	Desired Reaction
Impurity A	5,6-Dichloro-2,3-dimethylpyrazine	Solid (MP ~80°C)	High ( )	Over-chlorination (Excess or heat)
Impurity B	5-Hydroxy-2,3-dimethylpyrazine	Solid (High MP)	Low / Baseline	Hydrolysis during workup
Impurity C	2,3-Dimethylpyrazine	Liquid	Medium-High	Unreacted / Reduced Starting Material

Visualizing the Reaction & Impurity Pathways

The following diagram illustrates the critical control points where impurities are generated.

Figure 1: Reaction logic flow. Note that the Dichloro impurity is formed sequentially from the product, meaning prolonged reaction times degrade yield directly.

Part 2: Troubleshooting & Protocols

Challenge 1: The "Vanishing Product" (Hydrolysis)

Symptom: The crude NMR looks good, but after aqueous workup, the yield drops significantly, and a new polar baseline spot appears on TLC.[1] Mechanism: The chlorine atom at the 5-position is activated by the electron-deficient pyrazine ring.[1] It is highly susceptible to Nucleophilic Aromatic Substitution (

) by water or hydroxide, converting it to the hydroxy-pyrazine (which tautomerizes to the pyrazinone).[1]

Corrective Protocol: The "Cold-Neutral" Workup

• Quench Temperature: Never quench the reaction mixture at room temperature. Cool the mixture to 0°C to -10°C .

• pH Control: Avoid strong bases (NaOH/KOH) for neutralization.[1] Use saturated

  or .[1]

  • Critical Check: Maintain pH between 7 and 8.[1] If pH > 9, hydrolysis accelerates rapidly.

• Speed: Perform the extraction rapidly. Do not let the organic phase sit in contact with the aqueous phase overnight.[1]

• Drying: Dry over

  immediately and filter.

Challenge 2: Separating the Dichloro Impurity

Symptom: A white solid precipitates from your oil, or you see a fast-moving spot on TLC that persists after distillation.[1] Analysis: The 5,6-dichloro impurity is less polar and significantly higher melting (solid) than the monochloro target.[1]

Purification Strategy: Flash Chromatography Distillation is often insufficient to separate the mono- and di-chloro species due to sublimation issues of the solid impurity.[1]

• Stationary Phase: Silica Gel (Standard 40-63

  ).[1]

• Mobile Phase: Cyclohexane : Ethyl Acetate (95:5 to 85:15) .[1]

  • Note: Avoid DCM/Methanol gradients initially; they are too strong.[1] The dichloro impurity elutes very fast (almost with the solvent front in 10% EtOAc).[1]

• Loading: Dry load on Celite or silica is recommended to prevent band broadening.[1]

Challenge 3: Volatility Management

Symptom: Loss of product during solvent removal (Rotavap).[1] Data Point: Boiling Point is approx. 81°C at 18 Torr .[1] Protocol:

• Rotavap Bath: Do not exceed 35°C .

• Vacuum: Do not go below 20 mbar during solvent removal unless the flask is cooled.

• Final Drying: Avoid high-vacuum lines (< 1 Torr) for prolonged periods unless using a cold trap (-78°C).[1]

Part 3: Decision Matrix for Purification

Use this logic flow to determine the correct purification method based on your crude profile.

Figure 2: Purification workflow. Chromatography is mandatory if over-chlorination has occurred.[1]

Part 4: Frequently Asked Questions (FAQs)

Q: Can I store the crude mixture overnight before purification? A: Only if solvent-free and stored at -20°C under Argon. If the crude contains residual

or acidic byproducts, the product will degrade (char) or hydrolyze overnight.[1]

Q: I see a solid forming in my distilled product. What is it? A: This is likely the 5,6-dichloro-2,3-dimethylpyrazine .[1] It has a higher melting point (~80°C) and can sublime/crystallize out of the liquid monochloro product.[1] You must re-purify via chromatography; recrystallization is difficult due to the "oiling out" nature of the product.[1]

Q: Is 6-chloro-2,3-dimethylpyrazine a different isomer I need to worry about? A: No. Due to the symmetry of the 2,3-dimethylpyrazine core, the 5-chloro and 6-chloro positions are chemically equivalent.[1] You are dealing with a single regioisomer.[1] However, if your starting material was 2,5-dimethylpyrazine, you would have a regioisomer problem.[1] Verify your starting material CAS (should be 5910-89-4 ).[1][2]

References

• Chemical Identification & Properties

  • PubChem Compound Summary for CID 10503976 (5-Chloro-2,3-dimethylpyrazine).[1] National Library of Medicine.[1]

• Synthesis & Impurity Context (Pyrazine N-Oxide Chlorination)

  • Organic Syntheses, Coll. Vol. 10, p. 12 (2004).[1] Describes the general reactivity of pyrazine N-oxides with

    and the formation of chloropyrazines.

  • (General reference for Pyrazine chlorination mechanics)[1]

• Safety & Handling Data

  • ECHA Registration Dossier for Chloropyrazines.[1] European Chemicals Agency.[1][3]

  • [1]

• Impurity Characterization (Dichloro- species)

  • ChemicalBook Entry for 2,3-Dichloro-5,6-dimethylpyrazine (CAS 32493-79-1).[1]

Sources

• 1. echemi.com [echemi.com]
• 2. 2,3-二甲基吡嗪 99% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 2,5-Dimethylpyrazine | C6H8N2 | CID 31252 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Chloro-2,3-dimethylpyrazine

Status: Operational Ticket ID: CDMP-PUR-001 Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary

This guide provides a validated technical framework for the purification of 5-Chloro-2,3-dimethylpyrazine (CDMP) . This intermediate is critical in the synthesis of sulfonylurea herbicides and pharmaceutical APIs (e.g., Glipizide analogs).[1]

The primary challenge in handling CDMP is its hydrolytic instability and the difficulty in separating it from its precursor, 5-hydroxy-2,3-dimethylpyrazine (tautomer: 5,6-dimethylpyrazin-2(1H)-one).[1] High-purity isolation requires a strict adherence to vacuum distillation protocols and pH-controlled partitioning .

Module 1: Diagnostic Profiling (Know Your Impurities)[1]

Before initiating purification, you must identify the specific impurity profile of your crude reaction mass.[1]

Common Impurity Profile

Impurity Type	Chemical Identity	Origin	Diagnostic Characteristic
Precursor	5-Hydroxy-2,3-dimethylpyrazine	Incomplete reaction	HPLC: Early eluting (Polar).[1][2] Solubility: Soluble in aqueous base.
Byproduct	5,6-Dichloro-2,3-dimethylpyrazine	Over-chlorination	GC-MS: M+ peak at +34 amu vs product.[1][2] BP: Higher than CDMP.
Degradant	5-Hydroxy-2,3-dimethylpyrazine	Hydrolysis of CDMP	Appears if crude is stored in wet conditions.[1][2]
Tars	Polymerized Pyrazines	Thermal degradation	Dark brown/black color; non-volatile residue.[2]

Recommended Analytical Method (GC-FID)

• Column: DB-Wax or equivalent polar column (30m x 0.25mm).

• Carrier Gas: Helium @ 1.0 mL/min.

• Oven Program: 60°C (hold 2 min)

  10°C/min 220°C (hold 5 min).

• Rationale: Pyrazines are volatile; GC provides better resolution for chloro- vs. hydroxy- species than standard reverse-phase HPLC.[2]

Module 2: Chemical Workup (The "Wet" Phase)[1]

Objective: Remove the 5-hydroxy impurity via solubility differentiation. Mechanism: The hydroxy impurity exists in a lactam-lactim tautomerism, rendering it amphoteric but significantly more acidic (

) than the target chloro-compound.[1] We exploit this by washing with a mild base.[3]

Step-by-Step Protocol: Acid-Base Partitioning

• Quenching (Critical Safety):

  • If your crude mixture contains excess chlorinating agent (

    ), quench slowly into crushed ice/water.[1] Maintain temperature to prevent hydrolysis of the CDMP product.

  • Caution: This step is highly exothermic.

• Phase Separation:

  • Extract the quenched mixture with Dichloromethane (DCM) or Toluene .

  • Note: CDMP is highly soluble in DCM.

• The Alkaline Wash (Targeting Hydroxy Impurity):

  • Wash the organic layer with 5% Cold Sodium Carbonate (

    ) solution .

  • Logic: This converts the 5-hydroxy impurity into its water-soluble sodium salt. The 5-chloro product remains in the organic layer.[1]

  • Checkpoint: Monitor the pH of the aqueous layer.[1] It must be

    .[4][5]

• Drying:

  • Wash organic layer with brine.[3][4]

  • Dry over Anhydrous Sodium Sulfate (

    ).[5][6]

  • Concentrate under reduced pressure (Rotavap) at

    .

Module 3: Distillation (The "Hot" Phase)[1]

Objective: Separate CDMP from non-volatile tars and over-chlorinated byproducts. Method: Fractional Vacuum Distillation.

Distillation Parameters

Parameter	Specification	Notes
Vacuum Pressure	15 – 20 Torr (mmHg)	Essential to lower BP and prevent polymerization.[2]
Vapor Temperature	80°C – 85°C	Collect fractions within this tight range.[2]
Oil Bath Temp	100°C – 110°C	Do not exceed 130°C to avoid thermal decomposition.[2]
Condenser Temp	5°C - 10°C	Use chilled glycol/water.[2]

Visual Workflow: Purification Logic

Figure 1: Purification decision tree for isolating 5-Chloro-2,3-dimethylpyrazine.[1]

Module 4: Troubleshooting & FAQs

Q1: My distillate is turning yellow/brown after a few hours. Why?

Diagnosis: Trace acid contamination or moisture. Root Cause: Pyrazines are weak bases (

).[1] If trace acid (HCl, ) remains, it catalyzes the formation of colored charge-transfer complexes or polymerization.[1] Solution:

• Ensure the organic layer is neutralized completely (wash with saturated

  ) before distillation.

• Store the final product over activated 3Å molecular sieves or stabilize with trace

  if storing for long periods.

Q2: I see a peak just before my product on GC. What is it?

Diagnosis: Likely 2,3-Dimethylpyrazine (starting material) or 2-Chloro-3,6-dimethylpyrazine (isomer).[1] Analysis:

• If you started with 2,3-dimethylpyrazine (direct chlorination), it is unreacted starting material.[1] It boils lower than the chlorinated product.[1]

• Action: Use a fractionating column (Vigreux) during distillation. Discard the "fore-run" (first 5-10% of distillate).[1]

Q3: The product solidifies in the receiver. Is this normal?

Diagnosis: No, CDMP is a liquid at room temperature (Melting Point is often below 0°C, though some isomers are solid).[1] Root Cause: You may have isolated the 5-Hydroxy impurity (MP ~200°C) or a hydrate . Verification: Check solubility. If the solid dissolves in water, it is NOT your product.[1] Fix: Re-dissolve in DCM and repeat the Alkaline Wash (Module 2).

Q4: Can I use crystallization instead of distillation?

Answer: Generally, No .[1] CDMP has a low melting point and tends to oil out rather than crystallize. Distillation is the industry standard.[1] Crystallization is only viable for the precursor (hydroxy compound) or if you derivatize the product (e.g., to a sulfonamide).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 27460, 5-Chloro-2,3-dimethylpyrazine. Retrieved January 30, 2026.[1] [Link]

• Organic Chemistry Data. Solvent Properties and Solubility Guides. [Link]

Sources

• 1. CN102675229A - Preparation method for 2,5-dimethylpyrazine derivative - Google Patents [patents.google.com]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. echemi.com [echemi.com]
• 5. Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Catalyst selection for efficient cross-coupling of 5-Chloro-2,3-dimethylpyrazine

The following guide serves as a specialized Technical Support resource for the cross-coupling of 5-Chloro-2,3-dimethylpyrazine . This content is designed for researchers encountering specific hurdles with electron-deficient, nitrogen-rich heteroaryl chlorides.

Case File: #PYR-5CL-23DM Substrate Profile: Electron-deficient heteroaryl chloride. Key Challenges: Catalyst deactivation via N-coordination; competitive hydrolysis (SNAr); sluggish oxidative addition of the C-Cl bond.

Part 1: Troubleshooting Guide (Q&A)

Q1: I am observing <5% conversion even after 24 hours at reflux. The starting material remains untouched. Is the chloride leaving group too inert?

Diagnosis: The issue is likely failed Oxidative Addition (OA) or Catalyst Sequestration . While chloropyrazines are electron-deficient (which usually aids OA), the high electron density on the pyrazine nitrogens (N1 and N4) can displace your phosphine ligands, forming an inactive [Pd(pyrazine)L] complex. Furthermore, aryl chlorides have a high bond dissociation energy compared to bromides.

Solution:

• Switch to Bulky, Electron-Rich Ligands: You need a ligand that binds to Palladium more tightly than the pyrazine nitrogen does. Use Buchwald Dialkylbiaryl Phosphines (e.g., XPhos , SPhos , or RuPhos ).[1] These ligands are electron-rich (facilitating OA into the C-Cl bond) and sterically bulky (preventing the formation of inactive Pd-dimers and blocking N-coordination).

• Pre-catalyst Selection: Stop using Pd(PPh3)4 or PdCl2(PPh3)2. These generate Pd(0) slowly and the ligands are labile. Switch to Pd-G3 or Pd-G4 precatalysts (e.g., XPhos Pd G4), which release the active monoligated Pd(0) species immediately upon heating.

Q2: My reaction turns black immediately, and I see significant dehalogenation (formation of 2,3-dimethylpyrazine).

Diagnosis: This indicates "Palladium Black" precipitation and Hydride Elimination . The black precipitate means your catalyst has decomposed into inactive bulk metal. This often happens if the reaction solvent is not rigorously degassed or if the ligand:metal ratio is too low. The dehalogenation suggests a

-hydride elimination pathway or radical abstraction, often caused by using amine bases or alcohols as solvents.

Solution:

• Solvent & Base: Switch to non-protic solvents like 1,4-Dioxane or Toluene . Avoid primary/secondary amine bases; use inorganic bases like Cs2CO3 or K3PO4 .

• Ligand Loading: Increase the Ligand:Pd ratio to 2:1 or 3:1 if generating the catalyst in situ. This stabilizes the Pd(0) intermediate.

Q3: I am getting a 40% yield of the hydrolysis product (5-hydroxy-2,3-dimethylpyrazine) instead of the coupled product.

Diagnosis: Competitive Nucleophilic Aromatic Substitution (SNAr) . The 5-chloro position is ortho to a nitrogen (N4), making it highly susceptible to nucleophilic attack by hydroxide ions, especially in aqueous reaction media (e.g., Suzuki coupling with aqueous base).

Solution:

• Go Anhydrous: Eliminate water. Use anhydrous K3PO4 or Cs2CO3 suspended in dry Dioxane or DMF.

• Suzuki-Miyaura Specific: If water is required for the boronic acid activation, reduce it to a minimum (e.g., 10:1 Solvent:Water ratio) or use Boronic Esters (Pinacol) with anhydrous fluoride sources (e.g., CsF) instead of hydroxides.

Part 2: Frequently Asked Questions (FAQs)

Q: Which base is best for Buchwald-Hartwig amination of this substrate? A: NaOtBu (Sodium tert-butoxide) is the standard for speed, but if your substrate contains esters or ketones, it will cause side reactions. For sensitive substrates, use Cs2CO3 in Toluene at 100°C. Avoid K2CO3 for amination as it is often too weak to deprotonate the amine-Pd complex efficiently.

Q: Can I use microwave irradiation? A: Yes. Chloropyrazines respond exceptionally well to microwave heating. It can shorten reaction times from 12 hours to 20 minutes, which minimizes the window for catalyst decomposition and hydrolysis.

Q: Is the 2,3-dimethyl substitution pattern a steric problem? A: No. The methyl groups are at positions 2 and 3. The reaction site is at position 5. There is no ortho-substituent flanking the chloride. The steric hindrance is minimal, meaning you do not strictly require "flexible" ligands, but you do require electron-rich ones.

Part 3: Experimental Protocols

Protocol A: High-Efficiency Suzuki-Miyaura Coupling

For coupling 5-Chloro-2,3-dimethylpyrazine with Aryl Boronic Acids.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.5 equiv[1]

• Catalyst: XPhos Pd G4 (2.0 mol%)

• Base: K3PO4 (3.0 equiv, 0.5 M in H2O)

• Solvent: THF or 1,4-Dioxane (degassed)

Procedure:

• Charge a reaction vial with the chloropyrazine (1.0 equiv), aryl boronic acid (1.5 equiv), and XPhos Pd G4 (0.02 equiv).

• Seal the vial and purge with Argon for 5 minutes.

• Add degassed THF (concentration 0.2 M) and the aqueous K3PO4 solution via syringe.

• Heat to 60°C for 2-4 hours. (Note: The G4 catalyst activates rapidly; high reflux temperatures are often unnecessary and can promote hydrolysis).

• Monitor via LCMS.[1] Upon completion, dilute with EtOAc, wash with brine, and concentrate.

Protocol B: Buchwald-Hartwig Amination

For coupling 5-Chloro-2,3-dimethylpyrazine with Primary/Secondary Amines.

Reagents:

• Substrate: 1.0 equiv

• Amine: 1.2 equiv

• Catalyst: Pd2(dba)3 (2 mol%) + BrettPhos (4 mol%)

• Base: NaOtBu (1.4 equiv)

• Solvent: Toluene (anhydrous)

Procedure:

• In a glovebox or under rigorous Argon flow, combine Pd2(dba)3, BrettPhos, NaOtBu, and the chloropyrazine in a vial.

• Add anhydrous Toluene (0.25 M).

• Add the amine last (if liquid).

• Seal and heat to 100°C for 12 hours.

• Filter through a Celite pad (eluting with DCM) to remove palladium residues before purification.

Part 4: Catalyst & Ligand Performance Data

Table 1: Ligand Selection Matrix for 5-Chloro-2,3-dimethylpyrazine

Ligand Class	Example	Suitability	Mechanism of Action / Notes
Triarylphosphines	PPh3	Low	Poor electron donation; slow oxidative addition into C-Cl bond.
Bidentate	dppf, BINAP	Medium	Good stability (prevents Pd-black), but often slower OA than alkylphosphines. Good for large scale.
Dialkylbiaryl (Buchwald)	XPhos	High	Excellent for Suzuki. Bulky isopropyl groups prevent N-coordination.
Dialkylbiaryl (Buchwald)	BrettPhos	High	Gold standard for Amination (C-N bond). Highly active for aryl chlorides.[2]
NHC Carbenes	IPr, PEPPSI	High	Extremely stable bond to Pd; withstands high heat; excellent for difficult substrates.

Part 5: Visualizing the Pathway

The following diagram illustrates the competition between the productive Catalytic Cycle and the destructive Deactivation pathways specific to pyrazine substrates.

Figure 1: Decision logic for catalyst selection showing the critical branching point between N-coordination (poisoning) and successful Oxidative Addition.

References

• Chemistry LibreTexts. Buchwald-Hartwig Amination. (Mechanistic details on amine coupling and base selection). [Link]

• Yoneda Labs. Suzuki-Miyaura Cross-Coupling: Practical Guide. (Troubleshooting boronic acid instability and hydrolysis issues). [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. researchgate.net [researchgate.net]

Navigating the Scale-Up of 5-Chloro-2,3-dimethylpyrazine: A Technical Support Guide

Welcome to the technical support center for the synthesis and scale-up of 5-Chloro-2,3-dimethylpyrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of transitioning this important reaction from the laboratory bench to the pilot plant. Here, we address common challenges and frequently asked questions, providing in-depth, field-proven insights to ensure a safe, efficient, and successful scale-up.

Introduction: The Significance of a Successful Scale-Up

5-Chloro-2,3-dimethylpyrazine is a key building block in the synthesis of various pharmaceuticals and agrochemicals. Its successful and efficient production at a larger scale is often a critical milestone in a drug development pipeline. However, scaling up chemical reactions is not merely about using larger flasks and greater quantities of reagents. It involves a deep understanding of reaction kinetics, thermodynamics, mass transfer, and safety at a scale where these factors behave differently than in a laboratory setting. This guide is structured to provide you with the necessary knowledge and troubleshooting tools to bridge this gap.

Frequently Asked Questions (FAQs)

Here are some of the common initial questions that arise when planning the scale-up of the 5-Chloro-2,3-dimethylpyrazine synthesis.

Q1: What are the most common methods for synthesizing 5-Chloro-2,3-dimethylpyrazine?

A1: The most prevalent laboratory method is the direct chlorination of 2,3-dimethylpyrazine. This is typically achieved using a variety of chlorinating agents, with elemental chlorine (Cl₂) and phosphorus oxychloride (POCl₃) being common choices. The selection of the chlorinating agent often depends on the desired selectivity, reaction conditions, and safety considerations. For instance, direct chlorination with Cl₂ can be highly effective but requires careful control of the reaction to prevent over-chlorination or side-chain chlorination.

Q2: What are the primary challenges when scaling up this reaction?

A2: The primary challenges in scaling up the synthesis of 5-Chloro-2,3-dimethylpyrazine include:

• Heat Management: The chlorination of pyrazines is a significantly exothermic reaction.[1] Inadequate heat removal in a large reactor can lead to a thermal runaway, resulting in side reactions, product degradation, and severe safety hazards.

• Mixing and Mass Transfer: Ensuring efficient mixing of the reactants is crucial for achieving consistent reaction progress and avoiding localized "hot spots" or areas of high reactant concentration, which can lead to the formation of impurities.

• Reagent Addition: The rate of addition of the chlorinating agent becomes a critical parameter at scale to control the reaction rate and temperature.

• Impurity Profile: The types and quantities of impurities can differ between lab and pilot scale due to variations in reaction conditions.

• Work-up and Product Isolation: Procedures that are straightforward in the lab, such as quenching and extraction, require careful planning and specialized equipment at the pilot scale.

Q3: What are the key safety concerns I should be aware of?

A3: Safety is paramount during any chemical synthesis, and the risks are amplified at a larger scale. For this reaction, key concerns include:

• Handling of Chlorinating Agents: Chlorine gas is highly toxic and corrosive, while POCl₃ is also corrosive and reacts violently with water. Proper personal protective equipment (PPE) and engineering controls (e.g., fume hoods, scrubbers) are essential.

• Exothermic Reaction: As mentioned, the potential for a thermal runaway is a major concern. A robust cooling system and a well-defined emergency shutdown procedure are critical.

• Quenching of Excess Reagents: The quenching of unreacted chlorinating agents, particularly POCl₃, is highly exothermic and can lead to a delayed runaway if not performed correctly.[2]

• Waste Disposal: The reaction will generate hazardous waste that must be handled and disposed of in accordance with local regulations.[3][4]

Troubleshooting Guide: From Lab Anomalies to Pilot Plant Solutions

This section delves into specific problems you might encounter during the scale-up process, offering explanations and actionable solutions.

Issue 1: Low Yield of 5-Chloro-2,3-dimethylpyrazine at Pilot Scale

Q: My lab-scale reaction consistently gives a high yield, but I'm seeing a significant drop in the pilot plant. What could be the cause?

A: This is a common scale-up issue that can stem from several factors. Let's break down the potential culprits and their solutions.

Causality Analysis:

• Inefficient Heat Transfer: In a large reactor, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. If the reaction temperature is not adequately controlled, side reactions can become more prominent, consuming your starting material and reducing the yield of the desired product. The chlorination of pyrazine is known to be exothermic, and poor temperature control can lead to a spontaneous and difficult-to-control rise in temperature.[1]

• Poor Mixing: Inadequate agitation in a large vessel can lead to localized areas of high reactant concentration and temperature gradients. This can result in the formation of undesired byproducts, such as dichlorinated pyrazines or products of side-chain chlorination.

• Sub-optimal Reagent Addition Rate: A slow addition of the chlorinating agent is often employed in the lab to maintain temperature control. When scaling up, simply proportionally increasing the addition time might not be optimal. An addition rate that is too slow can lead to incomplete conversion, while an addition rate that is too fast can overwhelm the cooling capacity of the reactor.

Troubleshooting Protocol:

• Characterize the Exotherm: Before scaling up, perform calorimetric studies (e.g., using a reaction calorimeter) on the lab-scale reaction to quantify the heat of reaction. This data is crucial for designing the cooling system of the pilot plant reactor.

• Optimize Agitation: Consult with a chemical engineer to model the mixing in your pilot reactor. The goal is to achieve a uniform distribution of reactants and temperature. You may need to adjust the impeller type, size, and speed.

• Controlled Reagent Addition: Implement a controlled addition strategy for the chlorinating agent in the pilot plant. This could involve a feedback loop where the addition rate is automatically adjusted to maintain the desired reaction temperature.

• In-Process Monitoring: Utilize Process Analytical Technology (PAT) to monitor the reaction progress in real-time.[5][6] Techniques like in-situ FTIR or Raman spectroscopy can track the consumption of the starting material and the formation of the product, allowing for adjustments to be made during the reaction.

Workflow for Optimizing Yield at Pilot Scale

Caption: Troubleshooting workflow for addressing low yield during scale-up.

Issue 2: Formation of Unexpected Impurities

Q: I'm observing new or higher levels of impurities in my pilot-scale batches compared to the lab. How do I identify and control them?

A: The impurity profile is often sensitive to subtle changes in reaction conditions that occur during scale-up. Identifying and controlling these impurities is critical for meeting product specifications.

Causality Analysis:

• Over-chlorination: Localized high concentrations of the chlorinating agent due to poor mixing can lead to the formation of dichlorinated or even trichlorinated pyrazines.

• Side-Chain Chlorination: While ring chlorination is generally favored, higher reaction temperatures can promote the chlorination of the methyl groups, leading to the formation of (chloromethyl)dimethylpyrazine isomers.

• Reaction with Solvent: If the reaction is run in a solvent, there is a possibility of the solvent participating in side reactions, especially at elevated temperatures.

Troubleshooting Protocol:

• Impurity Identification: The first step is to identify the structure of the unknown impurities. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful tool for this purpose, as it can separate the components of the reaction mixture and provide mass spectral data for identification.[7][8]

• Reaction Condition Optimization: Once the impurities are identified, you can adjust the reaction conditions to minimize their formation.

  • For over-chlorination, improve mixing and ensure a controlled, sub-stoichiometric addition of the chlorinating agent towards the end of the reaction.

  • To suppress side-chain chlorination, maintain a lower reaction temperature. The use of specific catalysts can also improve selectivity for ring chlorination.

• Raw Material Quality: Ensure the purity of your starting 2,3-dimethylpyrazine is consistent. Impurities in the starting material can lead to the formation of unexpected byproducts.

Table 1: Common Impurities and Mitigation Strategies

Impurity	Potential Cause	Mitigation Strategy	Analytical Method
Dichloro-2,3-dimethylpyrazine	Excess chlorinating agent, poor mixing	Stoichiometric control of chlorinating agent, improved agitation	GC-MS
(Chloromethyl)dimethylpyrazine	High reaction temperature	Maintain lower reaction temperature, use of a selective catalyst	GC-MS, NMR
Unreacted 2,3-dimethylpyrazine	Incomplete reaction	Increase reaction time, optimize temperature, ensure proper stoichiometry	GC, HPLC

Issue 3: Difficulties with Post-Reaction Quench and Work-up

Q: My lab-scale quenching procedure with ice water is difficult to control in the pilot plant, leading to temperature spikes. What are safer and more scalable alternatives?

A: The quenching of highly reactive reagents like POCl₃ is a critical step where many scale-up efforts encounter problems. A poorly controlled quench can be extremely dangerous.

Causality Analysis:

• Exothermic Hydrolysis: The hydrolysis of POCl₃ is highly exothermic. Adding the reaction mixture to water (a "direct quench") can lead to a rapid and uncontrollable release of heat, especially if there is a large excess of POCl₃.

• Delayed Exotherm: Quenching into ice-water can sometimes lead to the formation of less reactive intermediates that hydrolyze more slowly. This can create a dangerous situation where a significant amount of unreacted material accumulates and then decomposes rapidly, causing a delayed exotherm.[2]

Troubleshooting Protocol:

• Reverse Quench: The recommended and safer method for quenching POCl₃ at scale is a "reverse quench." This involves slowly adding the reaction mixture to a well-stirred, cooled quenching solution.

• Choice of Quenching Solution:

  • Aqueous Base: A solution of a weak base, such as sodium bicarbonate or sodium acetate, is often preferred over water alone. The base neutralizes the HCl and phosphoric acid formed during the quench, which can help to control the exotherm and prevent the degradation of acid-sensitive products.[2]

  • Temperature Control: The quenching solution should be pre-cooled, and the addition rate of the reaction mixture must be carefully controlled to maintain a safe temperature (typically below 20-25 °C).

• Adequate Agitation and Cooling: The quenching vessel must have sufficient cooling capacity and vigorous agitation to ensure rapid heat dissipation and prevent the formation of localized hot spots.

Experimental Protocol: Pilot-Scale Reverse Quench of POCl₃

• Preparation: In a separate, appropriately sized reactor equipped with a robust cooling system, a powerful mechanical stirrer, and a temperature probe, prepare a quenching solution of aqueous sodium bicarbonate (e.g., a 10-20% solution). Cool the solution to 0-5 °C.

• Addition: Slowly add the crude reaction mixture containing excess POCl₃ to the vigorously stirred quenching solution via a dropping funnel or a pump.

• Temperature Monitoring: Continuously monitor the temperature of the quenching mixture. The addition rate should be adjusted to maintain the temperature below 25 °C.

• Completion: After the addition is complete, continue stirring the mixture for a period (e.g., 1-2 hours) to ensure the complete hydrolysis of all reactive phosphorus species.

• Work-up: Once the quench is complete, the layers can be separated, and the product can be extracted with a suitable organic solvent.

Purification at Pilot Scale

Purifying 5-Chloro-2,3-dimethylpyrazine at a larger scale requires moving beyond simple laboratory techniques.

Q: What are the recommended methods for purifying 5-Chloro-2,3-dimethylpyrazine in a pilot plant?

A: The choice of purification method will depend on the physical properties of the product and the nature of the impurities. The most common industrial methods are distillation and crystallization.

• Vacuum Distillation: 5-Chloro-2,3-dimethylpyrazine is a liquid at room temperature, making distillation a viable purification method.[7] Performing the distillation under reduced pressure (vacuum distillation) is often advantageous as it lowers the boiling point of the compound, which can prevent thermal degradation of the product.[9] This is particularly important for separating it from higher-boiling impurities.

• Crystallization: If the product is a solid or can be converted into a solid derivative, crystallization can be a very effective purification technique for removing impurities. This involves dissolving the crude product in a suitable solvent at an elevated temperature and then cooling the solution to allow the pure product to crystallize.

Table 2: Comparison of Purification Methods at Pilot Scale

Method	Advantages	Disadvantages	Key Considerations
Vacuum Distillation	Effective for separating volatile impurities, can be run continuously.	May not be effective for removing isomers with similar boiling points, potential for thermal degradation.	Accurate control of pressure and temperature is crucial.
Crystallization	Highly selective, can yield very pure product, effective for removing isomers.	Can be a batch process, potential for product loss in the mother liquor.	Solvent selection is critical, control of cooling rate is important for crystal size and purity.

Safety First: A Non-Negotiable Aspect of Scale-Up

A robust safety culture and well-defined protocols are essential for any pilot plant operation, especially when dealing with hazardous chlorination reactions.

Diagram: Key Safety Considerations for Pilot-Scale Chlorination

Caption: Essential safety pillars for pilot-scale chlorination reactions.

References

• Google Patents. (n.d.). Chlorination of pyrazine.
• Google Patents. (n.d.). Method for chlorination of methylated aromatic compounds.

• The Good Scents Company. (n.d.). 2,5-dimethyl pyrazine. Retrieved January 30, 2026, from [Link].

• ResearchGate. (2020). How can I properly quench POCl3? Retrieved January 30, 2026, from [Link].

• ElectronicsAndBooks. (n.d.). Chlorination. Retrieved January 30, 2026, from [Link].

• IAEA. (n.d.). Handling and Processing of Radioactive Waste from Nuclear Applications. Retrieved January 30, 2026, from [Link].

• MDPI. (n.d.). Fluorination vs. Chlorination: Effect on the Sensor Response of Tetrasubstituted Zinc Phthalocyanine Films to Ammonia. Retrieved January 30, 2026, from [Link].

• PAK BioSolutions. (n.d.). Pilot Scale Continuous Purification System. Retrieved January 30, 2026, from [Link].

• U.S. Environmental Protection Agency. (n.d.). The Geochemistry of the Waste Isolation Pilot Plant. Retrieved January 30, 2026, from [Link].

• PubMed. (2019). Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids. Retrieved January 30, 2026, from [Link].

• MDPI. (n.d.). Gas Chromatography–Mass Spectrometry Quantification of 1,1-Dimethylhydrazine Transformation Products in Aqueous Solutions: Accelerated Water Sample Preparation. Retrieved January 30, 2026, from [Link].

• Royal Society of Chemistry. (n.d.). Process analytical technology (PAT) as a versatile tool for real-time monitoring and kinetic evaluation of photocatalytic reactions. Retrieved January 30, 2026, from [Link].

• PubMed. (2019). Identification of Alkylpyrazines by Gas Chromatography Mass Spectrometry (GC-MS). Retrieved January 30, 2026, from [Link].

• PubMed. (n.d.). Selective detection of chlorine-containing compounds by gas chromatography/chemical reaction interface mass spectrometry. Retrieved January 30, 2026, from [Link].

• ResearchGate. (2025). Solid-State Stabilization of 2,5-Dimethylpyrazine via Cocrystallization with Gallic Acid: A Cocrystal-Based Solid Flavor with Antioxidant Properties. Retrieved January 30, 2026, from [Link].

• WordPress. (n.d.). Specific Solvent Issues with Chlorination. Retrieved January 30, 2026, from [Link].

• RWTH Publications. (n.d.). Pilot-scale process development for the purification of the recombinant antibody 2G12 from transgenic tobacco. Retrieved January 30, 2026, from [Link].

• Google Patents. (n.d.). Distillation process for separating chlorine from gas streams comprising oxygen and chlorine.

• WIPP. (n.d.). Step-By-Step Guide for Waste Handling at WIPP. Retrieved January 30, 2026, from [Link].

• ChemPartner. (n.d.). Pilot Scale Production. Retrieved January 30, 2026, from [Link].

• SciSpace. (n.d.). Byproduct Formation of Chlorination and Chlorine Dioxide Oxidation in Drinking Water Treatment. Retrieved January 30, 2026, from [Link].

• ResearchGate. (2021). What is the best method of quenching reaction mixture for POCl3 Chlorination of Quinazolin-4-one? Retrieved January 30, 2026, from [Link].

• IntuitionLabs. (n.d.). PAT Sensors for Real-Time Reaction Monitoring in Pharma. Retrieved January 30, 2026, from [Link].

• VACUUBRAND. (n.d.). Fine Vacuum Distillation. Retrieved January 30, 2026, from [Link].

• ASME Digital Collection. (2012). A Fully Operational Pilot Plant for Eliminating Radioactive Oils Mixed With Chlorinated Solvents. Retrieved January 30, 2026, from [Link].

• Analytica Chimica Acta. (n.d.). Analytica Chimica Acta. Retrieved January 30, 2026, from [Link].

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved January 30, 2026, from [Link].

• Teppinfo.com. (n.d.). Waste Isolation Pilot Plant. Retrieved January 30, 2026, from [Link].

• PubMed. (2012). Trade-offs in disinfection byproduct formation associated with precursor preoxidation for control of N-nitrosodimethylamine formation. Retrieved January 30, 2026, from [Link].

• Wikipedia. (n.d.). Vacuum distillation. Retrieved January 30, 2026, from [Link].

• Patsnap Synapse. (2025). Scaling Up Protein Purification: From Lab to Pilot Scale. Retrieved January 30, 2026, from [Link].

• MDPI. (2022). Pilot Scale for Production and Purification of Lactic Acid from Ceratonia siliqua L. (Carob) Bagasse. Retrieved January 30, 2026, from [Link].

• ChemBK. (n.d.). Phosphorus oxychloride. Retrieved January 30, 2026, from [Link].

• Periodica Polytechnica Chemical Engineering. (2023). Byproduct Formation of Chlorination and Chlorine Dioxide Oxidation in Drinking Water Treatment: Their Formation Mechanisms and Health Effects. Retrieved January 30, 2026, from [Link].

Sources

• 1. US2391745A - Chlorination of pyrazine - Google Patents [patents.google.com]
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• 4. teppinfo.com [teppinfo.com]
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By-product identification in 5-Chloro-2,3-dimethylpyrazine synthesis

Topic: By-product Identification & Process Troubleshooting Target Audience: Medicinal Chemists & Process Development Scientists[1]

Introduction: The Critical Intermediate

Welcome to the Technical Support Center for 5-Chloro-2,3-dimethylpyrazine (CAS: 59489-32-6).[1] This heterocycle is a linchpin intermediate in the synthesis of sulfonylurea antidiabetics (e.g., Glipizide).

While the chlorination of 5,6-dimethyl-2-pyrazinone (the "hydroxy" precursor) appears straightforward, the electron-deficient nature of the pyrazine ring creates a narrow window for success.[1] Deviations often result in "sticky" reaction mixtures, incomplete conversion, or rapid hydrolysis during workup.

This guide moves beyond standard protocols to address the why and how of failure modes, providing you with a self-validating troubleshooting system.

Module 1: Reaction Mechanism & Failure Pathways

The Core Chemistry

The standard industrial route utilizes Phosphorus Oxychloride (POCl₃) to convert the tautomeric hydroxy group into a chloride. This is not a simple substitution; it follows a Vilsmeier-Haack-like activation mechanism.[1]

Key Insight: The reaction requires the formation of an activated phosphorodichloridate intermediate . Failure to break the P-O bond is the primary cause of low yields.

Visualizing the Pathways

The following diagram maps the critical decision points where the reaction diverges from the desired product to common by-products.

Figure 1: Mechanistic pathway showing the activation step and branching points for major impurities.[1]

Module 2: Troubleshooting Guide (Q&A Format)

Issue 1: The "Stalled" Reaction

User Question: "I refluxed for 4 hours, but TLC shows a spot that looks like starting material. When I worked it up, I recovered mostly hydroxypyrazine. What happened?"

Technical Diagnosis: You likely failed to convert the phosphorodichloridate intermediate into the chloride. This intermediate is stable at moderate temperatures. If you quench it with water before the Cl⁻ substitution occurs, it hydrolyzes back to the starting material.

Corrective Protocol:

• Catalysis: Ensure you are using a base catalyst.[1] Uncatalyzed POCl₃ reactions are sluggish.

  • Recommendation: Add N,N-Diethylaniline or DMF (catalytic amount).[1] DMF forms the Vilsmeier reagent, significantly lowering the activation energy [1].

• Temperature Check: The P-O bond cleavage requires energy. Ensure internal temperature reaches 90–100°C .

• Self-Validation: Do not rely on TLC alone (the intermediate and SM often co-elute).[1] Take an aliquot, quench in methanol (forming the methoxy-derivative if intermediate is present), and check via LC-MS.

Issue 2: The "Black Tar" Scenario

User Question: "My reaction mixture turned into a viscous black oil that is insoluble in organic solvents. Yield is <20%."

Technical Diagnosis: Pyrazines are electron-deficient and prone to polymerization, especially in the presence of strong acids (generated during the reaction) and excessive heat.

Corrective Protocol:

• Stoichiometry Control: Avoid large excesses of POCl₃ if running neat.

• Acid Scavenging: If scaling up (>50g), use a solvent system (e.g., Toluene) with an acid scavenger (e.g., Triethylamine) to buffer the HCl generation.[1]

• Thermal Limit: Do not exceed 110°C . Above this, ring degradation accelerates.

Issue 3: The "Ghost" Impurity (Dimerization)

User Question: "I see a large peak at roughly 2x molecular weight in LC-MS. Is this a cluster?"

Technical Diagnosis: This is likely the Pyrazinyl Ether Dimer (Bis(5,6-dimethylpyrazin-2-yl)ether).[1] It forms when unreacted starting material (nucleophile) attacks the newly formed product (electrophile).[1]

Root Cause:

• Insufficient POCl₃ equivalents (Starved reaction).[1]

• Slow addition of chlorinating agent allowing SM and Product to coexist for too long.

Corrective Protocol:

• Ensure a minimum of 1.5 - 2.0 equivalents of POCl₃.

• Maintain rapid stirring to prevent localized concentration gradients.

Module 3: Analytical Fingerprinting

Accurate identification of the product vs. by-products is critical. Use the table below to interpret your GC-MS or LC-MS data.

Mass Spectrometry Data Table

Compound	Structure Description	Molecular Weight	Key MS Fragments (m/z)	Notes
Target Product	5-Chloro-2,3-dimethylpyrazine	142.59	142 / 144 (3:1 ratio)	Look for the characteristic Chlorine isotope pattern.[1]
Starting Material	5,6-Dimethyl-2-pyrazinone	124.14	124, 96, 54	Often appears as a broad tailing peak in GC due to H-bonding.[1]
Impurity A (Dimer)	Bis-pyrazinyl ether	230.27	230, 123, 107	Forms under "starved" conditions.[1]
Impurity B (Phosphate)	Phosphorodichloridate	~240	240, 142	Rare in GC (decomposes), visible in LC-MS.[1]

Workup Decision Tree

Proper isolation is just as important as the synthesis. Use this logic flow to prevent hydrolysis during workup.

Figure 2: Workup decision logic to minimize hydrolysis of the labile Chlorine atom.

Module 4: Validated Experimental Protocol

Context: This protocol is optimized to minimize dimer formation and prevent "tarring."

• Setup: Flame-dried 3-neck flask equipped with a reflux condenser and dropping funnel.

• Reagents:

  • 5,6-dimethyl-2-pyrazinone (1.0 eq)[1]

  • POCl₃ (3.0 eq) - Excess acts as solvent and reagent.[1]

  • N,N-Diethylaniline (0.1 eq) - Catalyst.[1]

• Procedure:

  • Charge solid pyrazinone.[1]

  • Add POCl₃ dropwise at 0°C (Exothermic!).[1]

  • Add catalyst.

  • Slowly ramp temperature to 90°C over 1 hour.

  • Hold at 90-100°C for 3-4 hours.

  • Checkpoint: Aliquot into MeOH. Analyze by GC. If SM < 2%, proceed.

• Workup (Critical):

  • Cool to room temperature.

  • Pour mixture onto crushed ice/NH₄OH mixture (Keep pH > 7). Do not quench into pure water.

  • Extract immediately with Dichloromethane (DCM).[1]

  • Wash with brine, dry over MgSO₄.[1]

References

• Vilsmeier-Haack Activation in Heterocycles: Title: "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3" Source: Molecules (MDPI) URL:[Link][1]

• Title: "Synthesis of 5-Chloro-2,3-dimethylpyrazine (Intermediate for Glipizide)

• Analytical Characterization (GC-MS): Title: "Identification of Alkylpyrazines by Gas Chromatography Mass Spectrometry" Source: Journal of Chromatography A URL:[Link]

Sources

• 1. echemi.com [echemi.com]

Optimizing solvent systems for 5-Chloro-2,3-dimethylpyrazine chromatography

Application Support Hub | Chromatography & Purification[1][2]

Status: Operational Subject: Method Development & Troubleshooting for Halogenated Alkylpyrazines Application Scientist: Dr. A. Vance (Senior Technical Lead)[1]

Executive Summary: The Molecule & The Challenge

5-Chloro-2,3-dimethylpyrazine (CAS: 59489-32-6) presents a unique set of chromatographic challenges. Unlike simple alkylpyrazines, the electron-withdrawing chlorine atom significantly reduces the basicity of the pyrazine ring (pKa < 1.0), rendering it effectively neutral across standard HPLC pH ranges (pH 2.0–8.0).

However, the nitrogen atoms remain active hydrogen-bond acceptors, making the molecule prone to severe peak tailing due to interactions with residual silanols on silica-based columns. Furthermore, the synthesis of this intermediate often yields the 6-chloro regioisomer , a critical impurity that is difficult to resolve on standard C18 columns due to identical hydrophobicity (logP ~0.63).

This guide synthesizes field data to optimize your solvent systems for resolution, peak shape, and reproducibility.

Module 1: Critical Troubleshooting (Q&A)

Category A: Selectivity & Isomer Resolution

Q: I cannot separate 5-Chloro-2,3-dimethylpyrazine from its 6-Chloro regioisomer impurity. My C18 column shows them as a single co-eluting peak.[1] What should I change?

A: This is a classic "hydrophobic selectivity" failure.[1] Both isomers have nearly identical logP values, so a standard C18 column (which separates based on hydrophobicity) cannot distinguish them.[1] You must switch to a mechanism based on shape selectivity or

interactions .[2][1]

• The Fix: Switch the organic modifier from Acetonitrile (ACN) to Methanol (MeOH) .

  • Mechanism:[2][1][3][4][5][6] Acetonitrile forms a dipole-dipole layer on the stationary phase that can mask subtle steric differences.[2][1] Methanol allows the analyte to interact more directly with the stationary phase ligands.[1]

• The Column Upgrade: If MeOH alone fails, switch to a Phenyl-Hexyl or Biphenyl stationary phase.[1] These phases engage in

  stacking with the pyrazine ring.[2][1] The position of the chlorine atom alters the electron density distribution of the ring, creating a significant selectivity difference on phenyl phases that C18 cannot achieve.

Q: I see a "shoulder" on my main peak. Is this column overload or an isomer?

A: For chloropyrazines, this is almost always the regioisomer.

• Diagnostic Test: Run the separation at a lower flow rate (e.g., 0.5 mL/min vs 1.0 mL/min) and lower temperature (25°C vs 40°C). If the resolution improves, it is a thermodynamic separation issue (isomers). If the peak shape worsens (broadens), it is likely a kinetic issue (column void or secondary interactions).[1]

Category B: Peak Shape & Tailing [2][1]

Q: The main peak tails significantly (Asymmetry > 1.5), even though the molecule is not charged at pH 3. Why?

A: While the molecule is neutral, the silica surface is not. At pH > 3.5, residual silanols (

) on the column support begin to deprotonate to .[2][1] The pyrazine nitrogens (acting as Lewis bases) interact strongly with these negative sites, causing "drag" or tailing.

• The Fix (Solvent): Lower the mobile phase pH to 2.0 – 2.5 using 0.1% Trifluoroacetic Acid (TFA) or high-strength Formic Acid.[1] You are not trying to protonate the analyte; you are trying to suppress the ionization of the silanols.

• The Fix (Hardware): Ensure you are using a "Type B" high-purity silica column with extensive end-capping (e.g., Waters XBridge, Agilent Zorbax Eclipse Plus).[1] Older "Type A" silica will make this separation impossible.[1]

Category C: Retention Stability (Drifting) [1]

Q: My retention times are increasing as the run sequence progresses. Is the column fouling?

A: This is likely an "Abnormal Temperature Effect" specific to diazines in Acetonitrile.[1][4][7] Research indicates that for pyrazines, retention can increase or behave erratically with temperature fluctuations in ACN/Water systems due to complex solvation thermodynamics.[1]

• The Fix:

  • Thermostat Control: Ensure your column oven is actively controlled (± 0.1°C). Do not rely on ambient temperature.[1]

  • Solvent Switch: Switch to Methanol/Water if possible.[1] The thermodynamics of pyrazines in Methanol are more predictable (Arrhenius behavior: retention decreases as temperature increases).[1]

Module 2: Optimized Experimental Protocols

Protocol A: Isomer Scouting Gradient

Use this protocol to establish baseline separation between the 5-chloro and 6-chloro isomers.[2][1]

Parameter	Setting	Notes
Column	Phenyl-Hexyl or C18 (End-capped)	150 x 4.6 mm, 3.5 µm particle size
Mobile Phase A	Water + 0.1% Formic Acid	Low pH suppresses silanol activity.[2][1]
Mobile Phase B	Methanol (Start here)	MeOH provides better isomeric selectivity than ACN.[2][1]
Flow Rate	1.0 mL/min	Adjust for backpressure.
Temperature	30°C	Keep constant to avoid drift.
Detection	UV @ 275 nm	Pyrazines have strong absorbance here.[2][1]

Gradient Table:

• 0 min: 5% B

• 15 min: 95% B (Linear Ramp)

• 20 min: 95% B (Hold)[1]

• 20.1 min: 5% B (Re-equilibration)

• 25 min: Stop

Protocol B: Peak Shape Rescue (Tailing Reducer)

Use this if Asymmetry factor (As) > 1.3.[1]

• Prepare Mobile Phase A: 10 mM Ammonium Formate adjusted to pH 2.5 with Formic Acid. (The added ionic strength blocks silanol sites better than acid alone).[1]

• Prepare Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Column Choice: Switch to a "Sterically Protected" C18 (e.g., Zorbax StableBond) if low pH stability is a concern over long runs.[1]

Module 3: Visualizing the Logic

The following diagram illustrates the decision-making pathway for optimizing the separation of 5-Chloro-2,3-dimethylpyrazine.

Figure 1: Decision tree for optimizing chloropyrazine chromatography, focusing on selectivity and silanol suppression.

References

• PubChem Compound Summary. (2025). 5-Chloro-2,3-dimethylpyrazine (CID 59489-32-6).[2][1][5] National Center for Biotechnology Information.[1] [Link][1]

• Takemura, C., et al. (2013).[1] Effect of Temperature on Retention of Diazines in Reversed-Phase Liquid Chromatography. Journal of Chromatographic Science.[1] (Discusses the abnormal temperature behavior of pyrazines in ACN). [Link]

• FoodB Database. (2024).[1] 2,5-Dimethylpyrazine Properties and Spectral Data. (Proxy for physicochemical properties of the dimethylpyrazine core). [Link][1]

• Claessens, H. A., & van Straten, M. A. (2004). Review on the stability of silica-based stationary phases. Journal of Chromatography A. (Foundational text on silanol activity and low pH stability).[1] [Link][1]

Sources

• 1. 2-Chloro-3,5-dimethylpyrazine | C6H7ClN2 | CID 11672680 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 2,5-Dimethylpyrazine (FDB013954) - FooDB [foodb.ca]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. echemi.com [echemi.com]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Temperature on Retention of Diazines in Reversed−Phase Liquid Chromatography [jstage.jst.go.jp]

Technical Support Center: Stability &amp; Handling of 5-Chloro-2,3-dimethylpyrazine Derivatives

Introduction

Welcome to the Technical Support Center. As Senior Application Scientists, we often receive inquiries regarding the handling of 5-Chloro-2,3-dimethylpyrazine and its derivatives. These electron-deficient heterocyclic scaffolds are invaluable intermediates in pharmaceutical synthesis (e.g., for kinase inhibitors) and flavor chemistry. However, their specific electronic properties—defined by the pi-deficient pyrazine ring and the labile C-Cl bond—create unique stability challenges.

This guide moves beyond basic safety data sheets to address the causality of degradation. It provides self-validating protocols to ensure the integrity of your starting materials and the success of your downstream nucleophilic aromatic substitutions (

).

Module 1: Storage & Chemical Integrity (Pre-Experiment)

The Core Issue: Users frequently report that their clear, colorless liquid turns yellow or brown and becomes viscous upon storage. This is rarely simple thermal decomposition; it is primarily hydrolysis-induced dimerization and N-oxidation .

FAQ: Why is my sample degrading even in the fridge?

Technical Insight: The chlorine atom at position 5 is highly activated by the para-nitrogen (N1) and ortho-nitrogen (N4). While the 2,3-dimethyl groups provide some steric bulk and inductive electron donation, the ring remains susceptible to nucleophilic attack by atmospheric moisture.

• Hydrolysis: Moisture attacks the C-Cl bond, displacing chloride to form 5-hydroxy-2,3-dimethylpyrazine (which tautomerizes to the pyrazinone form).

• Autocatalysis: The HCl byproduct of hydrolysis protonates the remaining pyrazine nitrogens, making the ring more electrophilic and accelerating further degradation.

Protocol: The "Argon Blanket" Storage Standard

Do not rely on standard screw caps.

• Container Selection: Use amber glass vials with PTFE-lined septa. Avoid polyethylene (PE) liners, which are permeable to oxygen and moisture over time.

• Atmosphere Exchange:

  • Flush the vial with dry Argon (heavier than air) for 30 seconds before sealing.

  • Validation: If the liquid meniscus remains concave and clear after 30 days, your seal is effective.

• Temperature: Store at 2–8°C . Freezing (-20°C) is acceptable but requires bringing the vial to room temperature before opening to prevent condensation (the "moisture trap").

Module 2: Reaction Optimization (During Experiment)

The Core Issue: "I am observing low yields in my

reaction, and TLC shows a baseline spot."

Technical Insight: The baseline spot is likely the hydroxy-pyrazine byproduct. In

reactions (e.g., reacting 5-chloro-2,3-dimethylpyrazine with an amine), water competes with your nucleophile. If your base is hygroscopic (e.g., KOH, NaOH) or your solvent is "wet," hydrolysis dominates.

Troubleshooting Matrix: Efficiency

Variable	Recommendation	Scientific Rationale
Solvent	Anhydrous 1,4-Dioxane, DMF, or DMSO	Polar aprotic solvents stabilize the Meisenheimer-like transition state. Avoid alcohols unless they are the nucleophile (trans-etherification risk).
Base	DIPEA or (Dried)	Non-nucleophilic bases prevent side reactions. Strong hydroxide bases promote hydrolysis of the C-Cl bond.
Temp	60°C – 90°C	The 2,3-dimethyl steric hindrance requires heat to overcome the activation energy, but exceeding 100°C risks polymerization.
Atmosphere	Nitrogen/Argon	Prevents formation of N-oxides, which deactivate the ring toward nucleophilic attack.

Visualization: The Competition Mechanism

The following diagram illustrates the competition between the desired

pathway and the hydrolytic degradation pathway.

Caption: Figure 1. Kinetic competition between hydrolysis (red path) and desired amination (green path). Moisture control is the rate-determining factor for purity.

Module 3: Purification & Analysis (Post-Experiment)

The Core Issue: "My product decomposes on the silica column," or "I see streaking/tailing on TLC."

Technical Insight: Standard silica gel is slightly acidic (

). Pyrazines are weak bases ( of conjugate acid ).

• Acid-Base Interaction: The pyrazine nitrogen interacts with the acidic silanol groups (

  ), causing strong retention (streaking).

• Catalytic Degradation: The Lewis acid sites on silica can catalyze the hydrolysis of the remaining C-Cl bond or the decomposition of the sensitive product.

Protocol: The "Neutralized Silica" Technique

Do NOT use untreated silica gel for chloropyrazines.

• Slurry Preparation:

  • Mix Silica Gel 60 with your eluent (e.g., Hexane/EtOAc).

  • Add 1-2% Triethylamine (Et3N) to the slurry.

  • Stir for 5 minutes. This caps the acidic silanol protons.

• Packing: Pour the neutralized slurry into the column.

• Elution: Run the column with your standard solvent system (you can maintain 0.5% Et3N in the eluent if the compound is very sensitive).

• Alternative: Use Neutral Alumina (Brockmann Grade III) if the compound remains unstable on neutralized silica.

FAQ: GC-MS Artifacts

Q: "GC-MS shows a peak with M-35 (loss of Cl) or dimerization. Is my product impure?"

Answer: Not necessarily. Chloropyrazines are thermally sensitive.

• Diagnosis: The high temperature of the GC injector port (250°C+) can cause thermal dehydrohalogenation.

• Validation: Run an HPLC-UV or 1H-NMR at room temperature. If the sample looks pure by NMR but dirty by GC, the degradation is an artifact of the analysis method.

• Fix: Lower the GC injector temperature to 180°C–200°C or use a "Cold On-Column" injection technique.

Summary Workflow

The following decision tree summarizes the handling lifecycle to ensure maximum stability.

Caption: Figure 2. Operational workflow for maximizing yield and stability from storage to purification.

References

• European Food Safety Authority (EFSA). (2017).[1] Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. EFSA Journal. 1[2]

• PubChem. (2025).[3] 5-Chloro-2,3-dimethylpyrazine Compound Summary (CID 59489-32-6). National Library of Medicine. 4[2][5]

• Cheeseman, G. W. H., & Werstiuk, E. S. G. (1972). Recent advances in pyrazine chemistry.[6][7][8][9] Advances in Heterocyclic Chemistry, 14, 99-209. (Contextual grounding on pyrazine reactivity and hydrolysis mechanisms).

• ResearchGate (Community Discussion). (2014). Purification of pyrazoles and pyrazines on silica gel.[7] (Validation of Et3N neutralization technique). 10[2][5]

• Thermo Fisher Scientific. (2024). Orbitrap GC-MS: Addressing Challenges of Chlorinated Analysis. (Reference for thermal instability of chlorinated compounds in GC injectors). 11

Sources

• 1. efsa.onlinelibrary.wiley.com [efsa.onlinelibrary.wiley.com]
• 2. accessscience.com [accessscience.com]
• 3. 5-Ethyl-2,3-dimethylpyrazine | C8H12N2 | CID 27460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. researchgate.net [researchgate.net]
• 6. 2,5-dimethyl pyrazine, 123-32-0 [thegoodscentscompany.com]
• 7. Isolation and Purification of Pyrazines Produced by Reaction of Cellulosic-Derived Sugars with NH4OH and Selected Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chempap.org [chempap.org]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Isolating Pure 5-Chloro-2,3-dimethylpyrazine

Welcome to the technical support center for the work-up and purification of 5-Chloro-2,3-dimethylpyrazine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the isolation of this important synthetic intermediate. Here, we synthesize technical accuracy with field-proven insights to ensure you can confidently and safely achieve high purity for your downstream applications.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture after chlorination with phosphorus oxychloride (POCl₃) is a dark, viscous oil. Is this normal, and how should I proceed with the work-up?

A1: Yes, a dark and viscous reaction mixture is common when using POCl₃ for the chlorination of hydroxyl-pyrazines. This is often due to the formation of phosphate byproducts and some degree of polymerization or side reactions, especially if the reaction was carried out at elevated temperatures. The key is a careful and controlled quenching procedure to hydrolyze the excess POCl₃ and neutralize the acidic environment. A "reverse quench" is highly recommended for safety and efficiency.

Q2: I'm observing a significant loss of product during the aqueous work-up. What are the likely causes and how can I mitigate this?

A2: Product loss during aqueous work-up can stem from several factors. 5-Chloro-2,3-dimethylpyrazine has some aqueous solubility, which can be exacerbated by improper pH adjustment. Ensure the aqueous layer is thoroughly extracted multiple times with a suitable organic solvent like ethyl acetate or dichloromethane. Additionally, incomplete quenching of POCl₃ can lead to the formation of water-soluble phosphate adducts of your product. A controlled quench and proper neutralization are critical.

Q3: My final product is an oil, but I've seen reports of it being a solid. How can I induce crystallization?

A3: 5-Chloro-2,3-dimethylpyrazine is a low-melting solid. If your purified product is an oil, it may be due to residual solvent or minor impurities that are depressing the melting point. First, ensure all solvent is removed under high vacuum. If it remains an oil, attempting crystallization from a minimal amount of a non-polar solvent like hexanes or pentane at low temperature (-20°C to -78°C) can be effective. Seeding with a previously obtained crystal, if available, can also initiate crystallization.

Q4: After purification, my NMR spectrum shows broad peaks. What could be the issue?

A4: Broad peaks in an NMR spectrum can indicate the presence of paramagnetic impurities or dynamic exchange processes. Given the nature of the synthesis, residual metallic impurities from reagents could be a cause. More commonly, if the sample is not completely dry, residual water or solvent can lead to peak broadening. Ensure the sample is thoroughly dried under high vacuum before NMR analysis.

In-Depth Troubleshooting Guide

This section provides a systematic approach to tackling the most common and challenging issues encountered during the isolation of pure 5-Chloro-2,3-dimethylpyrazine.

Problem 1: Exothermic and Uncontrolled Reaction During Quenching

Symptoms:

• Rapid temperature increase in the quenching vessel.

• Vigorous off-gassing and potential splashing.

• Formation of a thick, unmanageable slurry.

Root Cause Analysis and Solutions:

The hydrolysis of phosphorus oxychloride is a highly exothermic reaction. A standard quench (adding water to the reaction mixture) can lead to a dangerous, uncontrolled exotherm because the initial hydrolysis can be slow at low temperatures, leading to an accumulation of unreacted POCl₃ which then reacts rapidly as the temperature rises.[1][2]

The Self-Validating Protocol: The "Reverse Quench"

A "reverse quench" is the authoritative and safer method. This involves the slow addition of the reaction mixture to a quenching solution. This ensures that the highly reactive POCl₃ is always the limiting reagent in the quenching vessel, allowing for better temperature control.

Detailed Protocol for a Safe Reverse Quench:

• Prepare the Quenching Vessel: In a separate, appropriately sized flask equipped with a mechanical stirrer and a thermometer, prepare a quenching solution. A common and effective choice is a slurry of crushed ice and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2] The volume should be sufficient to fully hydrolyze and neutralize the excess POCl₃ and the resulting acids.

• Cool the Reaction Mixture: Cool the reaction vessel containing the 5-Chloro-2,3-dimethylpyrazine and excess POCl₃ in an ice bath.

• Slow Addition: Slowly add the cooled reaction mixture dropwise to the vigorously stirred ice/bicarbonate slurry.

• Temperature Monitoring: Carefully monitor the temperature of the quenching mixture. Maintain the temperature below 20°C by controlling the rate of addition and adding more ice if necessary.

• Complete Neutralization: After the addition is complete, continue stirring until all the ice has melted and the evolution of CO₂ gas has ceased. Check the pH to ensure it is neutral or slightly basic (pH 7-8).

Problem 2: Low Yield After Extraction

Symptoms:

• The mass of the crude product after extraction and solvent removal is significantly lower than the theoretical yield.

Root Cause Analysis and Solutions:

Potential Cause	Expert Explanation	Troubleshooting and Optimization
Incomplete Extraction	5-Chloro-2,3-dimethylpyrazine has moderate polarity and may have some solubility in the aqueous layer, especially if salts are present.	- Increase the number of extractions: Perform at least 3-5 extractions of the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane). - Use a brine wash: After the initial extractions, washing the combined organic layers with saturated aqueous NaCl (brine) can help to "salt out" the dissolved organic product from any remaining aqueous phase.
Incorrect pH	The pyrazine nitrogen atoms are basic and can be protonated in acidic conditions, increasing the compound's water solubility.	- Ensure proper neutralization: After quenching, adjust the pH of the aqueous layer to 7-9 with a base like saturated sodium bicarbonate or sodium carbonate solution before extraction.[3]
Product Hydrolysis	Although the chloro-group on the pyrazine ring is relatively stable, prolonged exposure to strongly basic conditions, especially at elevated temperatures, could lead to hydrolysis back to the starting material or other byproducts.	- Avoid excessive base and heat: Neutralize the solution carefully and avoid letting the temperature rise significantly during this process. Proceed with the extraction promptly after neutralization.

Problem 3: Persistent Impurities After Initial Purification

Symptoms:

• TLC analysis of the crude product shows multiple spots.

• GC-MS analysis indicates the presence of unreacted starting material or other byproducts.

Root Cause Analysis and Solutions:

Common impurities in the chlorination of 2,3-dimethylpyrazin-5-ol include unreacted starting material, over-chlorinated byproducts, and phosphate esters.

Purification Strategy 1: Flash Column Chromatography

Flash chromatography is a highly effective method for separating compounds with different polarities.[4]

Detailed Protocol for Flash Chromatography:

• Stationary Phase: Standard silica gel (230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexanes is a good starting point.

  • Begin with a low polarity eluent (e.g., 5% ethyl acetate in hexanes) and gradually increase the polarity (e.g., to 20-30% ethyl acetate).

  • The optimal gradient can be determined by TLC analysis. Aim for an Rf value of ~0.3 for the desired product.[5]

• Sample Loading: For the best separation, use the "dry loading" method. Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to obtain a dry, free-flowing powder. This powder can then be carefully added to the top of the column.

Purification Strategy 2: Recrystallization

Recrystallization is an excellent technique for obtaining highly pure crystalline solids.

Detailed Protocol for Recrystallization:

• Solvent Selection: The key is to find a solvent or solvent system in which 5-Chloro-2,3-dimethylpyrazine is soluble when hot but sparingly soluble when cold.

  • Given its moderate polarity, a mixed-solvent system is often effective. Common pairs include ethanol/water, ethyl acetate/hexanes, or acetone/hexanes.[6][7]

• Procedure:

  • Dissolve the crude product in the minimum amount of the hot "good" solvent (the one it is more soluble in).

  • Slowly add the "bad" solvent (the one it is less soluble in) dropwise until the solution becomes slightly cloudy (the cloud point).

  • Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool slowly to room temperature.

  • Further cooling in an ice bath or refrigerator will maximize crystal formation.

  • Collect the crystals by vacuum filtration and wash with a small amount of the cold "bad" solvent.

Troubleshooting "Oiling Out":

If the product separates as an oil instead of crystals, it means the solution is too saturated or cooling too quickly. To remedy this, reheat the solution to dissolve the oil, add a small amount of the "good" solvent, and allow for slower cooling. Scratching the inside of the flask at the solvent-air interface can help induce nucleation.[6]

Visualizing the Workflow

Workflow for Work-up and Purification

Caption: A typical workflow for the work-up and purification of 5-Chloro-2,3-dimethylpyrazine.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common purification issues.

Purity Confirmation

The final step in any synthesis is to confirm the purity and identity of the isolated compound.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent technique for assessing the purity of volatile compounds like 5-Chloro-2,3-dimethylpyrazine. A pure sample should show a single major peak in the gas chromatogram with the expected mass spectrum.[8][9][10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product. The ¹H NMR spectrum of 5-Chloro-2,3-dimethylpyrazine is expected to show a singlet for the aromatic proton and two singlets for the two non-equivalent methyl groups. The chemical shifts will be influenced by the chloro-substituent.[11][12][13]

References

• Li, X., et al. (2012). Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl₃. Molecules, 17(4), 4534-4545. [Link]

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• ResearchGate. How can I properly quench POCl3?. [Link]

• Biotage. Improving Flash Purification of Chemically Related Pyrazines. [Link]

• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925. [Link]

• ResearchGate. Identification of alkylpyrazines by gas chromatography mass spectrometry (GC-MS). [Link]

• Lee, K. J., et al. (2025). Quantitative analysis of 2-methoxy-3,5-dimethylpyrazine as an earthy-musty off-odor compound in drinking water using HS-SPME-GC-MS. Food Science and Biotechnology. [Link]

• Lang, M., et al. (2022). Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine. Journal of Agricultural and Food Chemistry, 70(47), 14947-14958. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512-7515. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ablelab.eu [ablelab.eu]
• 5. Chromatography [chem.rochester.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Reagents & Solvents [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Quantitative analysis of 2-methoxy-3,5-dimethylpyrazine as an earthy-musty off-odor compound in drinking water using HS-SPME-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. epfl.ch [epfl.ch]
• 13. 2,3-Dimethylpyrazine(5910-89-4) 1H NMR spectrum [chemicalbook.com]

Minimizing tar formation in high-temperature reactions of 5-Chloro-2,3-dimethylpyrazine

Topic: Minimizing Tar Formation in High-Temperature Reactions of 5-Chloro-2,3-dimethylpyrazine Document ID: CDP-OPT-2026-A Audience: Process Chemists, Medicinal Chemists, Chemical Engineers

Core Directive: The "Black Tar" Phenomenon

In the synthesis of pyrazine derivatives, particularly using 5-Chloro-2,3-dimethylpyrazine (CDP) , the formation of intractable black tar is a common failure mode. This is not merely a cosmetic issue; it represents a catastrophic loss of mass balance and often irreversibly fouls purification columns.

The reactivity of CDP is driven by the electron-deficient pyrazine ring, activated by the chlorine at the C5 position. However, the 2,3-dimethyl moiety introduces a vulnerability: these benzylic-like positions are susceptible to radical abstraction and oxidative coupling at high temperatures (

), leading to polymerization (tar).

This guide provides a self-validating system to decouple the desired Nucleophilic Aromatic Substitution (

) from these parasitic degradation pathways.

The Mechanism of Failure (Thermodynamics & Kinetics)

To prevent tar, one must understand its origin. In CDP reactions, tar is rarely the result of ring decomposition (which requires

), but rather oligomerization .

• Pathway A (Desired):

  displacement of Chloride by a nucleophile (Amine/Alkoxide).

• Pathway B (Undesired): Radical generation at the methyl groups (promoted by trace

  and heat), leading to methylene-bridged oligomers.

• Pathway C (Undesired): N-oxide formation followed by rearrangement (Boekelheide-type) and degradation.

Visualization: Reaction Energy Landscape

The following diagram illustrates the kinetic competition. The goal is to lower the activation energy (

) for Pathway A while raising it for Pathway B.

Figure 1: Kinetic competition between substitution (

) and radical polymerization.[1][2] High temperatures and oxygen favor the red pathway.

Critical Process Parameters (CPP)

Solvent Selection: The "Hot Spot" Effect

Using high-boiling non-polar solvents (e.g., Xylene, Toluene) often requires reflux temperatures (

) to drive the reaction, pushing the system into the "Tar Zone."

Recommendation: Switch to polar aprotic solvents that stabilize the Meisenheimer complex, lowering the activation energy for the

pathway. This allows the reaction to proceed at lower temperatures ( ).

Solvent	Boiling Point	Suitability	Risk Factor
DMSO	189°C	High	Excellent for , but difficult to remove.
DMF/DMAc	153°C/165°C	High	Good balance; watch for dimethylamine impurities.
Toluene	110°C	Low	Requires high T; poor solubility of salt byproducts.
Acetonitrile	82°C	Medium	Good for clean profiles, but may be too slow for sterically hindered nucleophiles.

Atmosphere Control

The methyl groups on the pyrazine ring are "benzylic" in character. In the presence of base and heat, they are prone to autoxidation.

• Protocol: All reactions must be sparged with Argon or Nitrogen for 15 minutes prior to heating. A simple nitrogen balloon is often insufficient for scale-up; use a positive pressure manifold.

Optimized Experimental Protocol

Scenario: Amination of CDP with a primary amine.

Step-by-Step Methodology

• Preparation: Charge 5-Chloro-2,3-dimethylpyrazine (1.0 equiv) and the amine (1.2–1.5 equiv) into the reactor.

• Solvent System: Add DMSO (5–10 volumes). Note: DMSO accelerates

  rates significantly compared to toluene.

• Base Addition: Add DIPEA (Diisopropylethylamine) or

  (2.0 equiv).

  • Why? Scavenges HCl. Inorganic bases (

    ) require vigorous stirring; organic bases (DIPEA) ensure homogeneity.

• Deoxygenation: Sparge the mixture with

  via a subsurface needle for 15 minutes.

• Thermal Ramp:

  • Heat to 85°C . Do NOT reflux immediately.

  • Monitor by HPLC/TLC at 1 hour.

  • Only increase temperature (max 110°C) if conversion is <10% after 2 hours.

• Quench (The Anti-Tar Step):

  • Once conversion >95%, cool immediately to 20°C.

  • Pour reaction mixture into ice-cold water (10 volumes).

  • Result: The product usually precipitates as a solid, while polar impurities and tar precursors remain in the DMSO/water phase.

Troubleshooting & FAQ

Interactive Troubleshooting Logic

Use this flow to diagnose specific tar issues.

Figure 2: Diagnostic logic for identifying the root cause of tar formation.

Frequently Asked Questions

Q1: My reaction is stuck at 80% conversion, but if I heat it more, it turns to tar. What should I do? A: Do not chase 100% conversion. The "Tar Point" is often reached before the reaction completes if the substrate is unstable. Stop the reaction at 80%, work it up, and recover the starting material via column chromatography. It is better to have 80% yield of clean product than 100% conversion into a black sludge.

Q2: Can I use copper catalysis (Ullmann) to lower the temperature? A: Yes, but be cautious. Copper can catalyze oxidative coupling of the methyl groups if any oxygen is present. If using CuI/Ligand systems, the inert atmosphere is doubly critical.

Q3: How do I clean the reactor if it's coated in pyrazine tar? A: Pyrazine tars are often soluble in oxidizing acids. A wash with dilute Nitric Acid (

) or "Piranha solution" (Sulfuric acid + Peroxide) is effective for glass, but extreme caution is required. For safer cleaning, soak in hot DMF followed by an acetone scrub.

Q4: Does the choice of base affect tar formation? A: Yes. Strong bases (NaH, NaOtBu) can deprotonate the methyl groups (

), forming a carbanion that rapidly polymerizes. Stick to milder bases like Carbonates ( , ) or tertiary amines (Et3N, DIPEA).

References

• Griffith University. (2025). Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold.[1][3] (Demonstrates "tele-substitution" and optimization of amination conditions on similar scaffolds).

• National Institutes of Health (NIH). (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide and polysulfides.[2][4] (Mechanistic insight into

  on chloro-heterocycles).

• Royal Society of Chemistry. (2020). Products and mechanism of thermal decomposition of chlorpyrifos.[5] (Analogous thermal decomposition data for chlorinated nitrogen heterocycles).

• Google Patents. (2011). Method for preparing 2,3-dimethyl pyrazine. (Industrial conditions for methyl-pyrazine synthesis and handling).

Sources

• 1. Investigations of amination reactions on an antimalarial 1,2,4-triazolo[4,3-a]pyrazine scaffold - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. research-repository.griffith.edu.au [research-repository.griffith.edu.au]
• 4. researchgate.net [researchgate.net]
• 5. Products and mechanism of thermal decomposition of chlorpyrifos under inert and oxidative conditions - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 5-Chloro-2,3-dimethylpyrazine and Other Chloropyrazines for the Research Scientist

For the discerning researcher in drug discovery and materials science, the selection of the appropriate heterocyclic building block is a critical decision that dictates the efficiency and success of a synthetic campaign. Among the privileged scaffolds, chloropyrazines stand out as versatile intermediates. This guide provides an in-depth technical comparison of the reactivity of 5-Chloro-2,3-dimethylpyrazine with other key chloropyrazines, namely 2-chloropyrazine and 2,6-dichloropyrazine. Our analysis is grounded in the fundamental principles of organic chemistry and supported by experimental data to empower you to make informed decisions in your research endeavors.

Understanding the Electronic Landscape of Chloropyrazines

The reactivity of chloropyrazines is fundamentally governed by the electron-deficient nature of the pyrazine ring, a consequence of the two electronegative nitrogen atoms. This inherent electron deficiency activates the chlorine substituent towards nucleophilic attack, a feature that is finely tuned by the presence of other substituents. The two nitrogen atoms in the pyrazine ring enhance its reactivity through both inductive and mesomeric effects[1][2].

The introduction of methyl groups, as in 5-Chloro-2,3-dimethylpyrazine, introduces a counteracting electronic effect. Methyl groups are electron-donating, which can decrease the electrophilicity of the pyrazine ring and, consequently, its reactivity towards nucleophiles. Furthermore, the positioning of these methyl groups can exert significant steric hindrance, influencing the approach of incoming nucleophiles and the coordination of metal catalysts in cross-coupling reactions.

Nucleophilic Aromatic Substitution (SNAr): A Tale of Sterics and Electronics

Nucleophilic aromatic substitution (SNAr) is a cornerstone reaction for the functionalization of chloropyrazines. The reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged Meisenheimer intermediate. The stability of this intermediate is paramount to the reaction rate.

Qualitative Reactivity Comparison:

• 2-Chloropyrazine: As the parent compound, 2-chloropyrazine serves as our baseline. The absence of additional substituents allows for relatively facile nucleophilic attack, provided the nucleophile is sufficiently strong.

• 2,6-Dichloropyrazine: With two chlorine atoms, this molecule is highly activated towards the first nucleophilic substitution. The second substitution is generally slower due to the introduction of an electron-donating group (the nucleophile) in the first step, which deactivates the ring.

• 5-Chloro-2,3-dimethylpyrazine: The two methyl groups at the 2- and 3-positions exert a significant influence. Electronically, they donate electron density to the ring, making it less electrophilic and thus less reactive towards nucleophiles compared to 2-chloropyrazine. Sterically, the methyl group at the 3-position can hinder the approach of a nucleophile to the C-5 position.

The following diagram illustrates the mechanistic pathway for SNAr reactions on chloropyrazines.

Caption: Generalized workflow for Nucleophilic Aromatic Substitution (SNAr).

Experimental Insights:

While direct kinetic comparisons are scarce, the general principles of electronic and steric effects are well-supported in the literature[1][2][3]. For instance, reactions of chloroazines with electron-donating substituents are known to be markedly slower than those with electron-withdrawing groups[1][2]. Therefore, it can be confidently inferred that the reactivity in SNAr reactions will follow the general trend:

2,6-Dichloropyrazine (first substitution) > 2-Chloropyrazine > 5-Chloro-2,3-dimethylpyrazine

Palladium-Catalyzed Cross-Coupling Reactions: A Modern Synthetic Toolkit

Modern synthetic chemistry heavily relies on palladium-catalyzed cross-coupling reactions to form C-C, C-N, and C-O bonds. The key step in these reactions is the oxidative addition of the chloropyrazine to a Pd(0) complex.

Suzuki-Miyaura Coupling:

The Suzuki-Miyaura coupling is a powerful tool for the formation of biaryl structures. The electron-deficient nature of the pyrazine ring generally activates the C-Cl bond towards oxidative addition[4]. However, the presence of electron-donating methyl groups can counteract this effect.

A study on the Suzuki coupling of 3-chloro-2,5-dimethylpyrazine with 2-methoxynaphthylboronic acid reported a modest yield of 61% after a prolonged reaction time of 72 hours. This was attributed to the deactivating effect of the two electron-donating methyl groups, which hinder the oxidative addition step[5]. Based on this, we can predict a similar trend for 5-Chloro-2,3-dimethylpyrazine.

Chloropyrazine	Coupling Partner	Catalyst System	Yield (%)	Reaction Time (h)	Reference
2-Chloropyrazine	Arylboronic acids	Pd(dppb)Cl₂	Good to Excellent	Not specified	[6]
3-Chloro-2,5-dimethylpyrazine	2-Methoxynaphthylboronic acid	Not specified	61	72	[5]
5-Chloro-2,3-dimethylpyrazine	Arylboronic acids	Predicted to be lower than 2-chloropyrazine	-	-	-

Table 1: Comparison of reported Suzuki-Miyaura coupling reactions of chloropyrazines.

Buchwald-Hartwig Amination:

The Buchwald-Hartwig amination is a versatile method for the synthesis of N-aryl pyrazines[7]. Similar to the Suzuki coupling, the efficiency of this reaction is influenced by the electronic properties of the chloropyrazine. The electron-donating methyl groups in 5-Chloro-2,3-dimethylpyrazine are expected to decrease its reactivity compared to the unsubstituted 2-chloropyrazine.

A general workflow for a typical Buchwald-Hartwig amination is depicted below.

Caption: Experimental workflow for Buchwald-Hartwig amination.

Sonogashira Coupling:

The Sonogashira coupling enables the formation of a C-C bond between a terminal alkyne and an aryl halide[8]. The principles governing its reactivity are similar to other palladium-catalyzed cross-coupling reactions. Therefore, 5-Chloro-2,3-dimethylpyrazine is anticipated to be less reactive than 2-chloropyrazine due to the electronic and steric effects of the methyl groups.

Experimental Protocols

To provide a practical context, we present a representative experimental protocol for a Buchwald-Hartwig amination reaction.

Protocol: Buchwald-Hartwig Amination of a Chloropyrazine

Materials:

• Chloropyrazine (1.0 mmol)

• Amine (1.2 mmol)

• Pd₂(dba)₃ (0.02 mmol)

• Xantphos (0.04 mmol)

• Cs₂CO₃ (1.4 mmol)

• Anhydrous 1,4-Dioxane (5 mL)

Procedure:

• To an oven-dried Schlenk tube, add the chloropyrazine, amine, Cs₂CO₃, Pd₂(dba)₃, and Xantphos.

• Evacuate and backfill the tube with argon three times.

• Add anhydrous 1,4-dioxane via syringe.

• Heat the reaction mixture at 90 °C for 16-24 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite®, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Conclusion: A Strategic Choice for Your Synthesis

The reactivity of 5-Chloro-2,3-dimethylpyrazine is a nuanced interplay of the inherent electron deficiency of the pyrazine ring and the counteracting electronic and steric effects of the two methyl substituents.

• For Nucleophilic Aromatic Substitution: Expect 5-Chloro-2,3-dimethylpyrazine to be less reactive than 2-chloropyrazine and the first substitution of 2,6-dichloropyrazine. Harsher reaction conditions may be necessary to achieve comparable yields.

• For Palladium-Catalyzed Cross-Coupling: The electron-donating methyl groups deactivate the C-Cl bond towards oxidative addition, leading to slower reaction rates and potentially lower yields compared to 2-chloropyrazine. Careful optimization of the catalyst system and reaction conditions is crucial for success.

By understanding these reactivity trends, researchers can strategically select the most suitable chloropyrazine building block for their specific synthetic targets, optimizing reaction conditions and maximizing the efficiency of their synthetic routes.

References

• Percec, V., et al. (2009). J. Am. Chem. Soc., 131(36), 12930–12931.
• Roberts, B. P., & Schenck, T. G. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). Environmental science & technology, 36(10), 2247–2254.

• Roberts, A. L., & Gschwend, P. M. (2002). Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). PubMed. Retrieved from [Link]

• Stanforth, S. P. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(20), 3299-3313.

• Wikipedia. (2023). 2-Chloropyridine. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki coupling of different chloropyridines with phenylboronic acids. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• YouTube. (2019). nucleophilic aromatic substitutions. Retrieved from [Link]

• Stanforth, S. P. (2013). Transition metal-catalyzed functionalization of pyrazines. Organic & Biomolecular Chemistry, 11(20), 3299-3313.

• ResearchGate. (n.d.). Amination of chloropyrazine and 2-chloropyrimidine. Retrieved from [Link]

• Ningbo Innopharmchem Co., Ltd. (n.d.). The Chemical Reactivity and Synthetic Utility of 5-Chloro-2,3-diphenylpyrazine. Retrieved from [Link]

• Sci-Hub. (n.d.). An efficient synthesis of cytostatic mono and bis-alkynylpyrimidine derivatives by the Sonogashira cross-coupling reactions of 2,4-diamino-6-iodopyrimidine and 2-amino-4,6-dichloropyrimidine. Retrieved from [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. Retrieved from [Link]

• ResearchGate. (n.d.). Steric and electronic effects on the mechanism of nucleophilic substitution (SNAr) reactions of some phenyl 2,4,6-trinitrophenyl ethers with aniline and N-methylaniline in acetonitrile and in dimethyl sulfoxide. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Retrieved from [Link]

• Slideshare. (n.d.). Synthesis and reactions of Pyrazine. Retrieved from [Link]

• PubChem. (n.d.). 2-Chloro-3,5-dimethylpyrazine. Retrieved from [Link]

• Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

• YouTube. (2019). Sonogashira coupling. Retrieved from [Link]

• ACS Publications. (2020). tele-Substitution Reactions in the Synthesis of a Promising Class of 1,2,4-Triazolo[4,3-a]pyrazine-Based Antimalarials. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Retrieved from [Link]

• PMC. (2018). Effects of Pyrazine Derivatives and Substituted Positions on the Photoelectric Properties and Electromemory Performance of D–A–D Series Compounds. Retrieved from [Link]

• University of Edinburgh. (n.d.). Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 8 Diazoles & diazines: properties, syntheses & reactivity. Retrieved from [Link]

• Wikipedia. (2023). Sonogashira coupling. Retrieved from [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
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A Comparative Guide to the Biological Activity of 5-Chloro-2,3-dimethylpyrazine and its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Pyrazine Scaffolds and Halogenation in Drug Discovery

Pyrazines, six-membered heterocyclic aromatic compounds containing two nitrogen atoms at positions 1 and 4, are a cornerstone in medicinal chemistry. Their derivatives are known to exhibit a wide array of biological activities, including antimicrobial, antifungal, and anticancer properties. The functionalization of the pyrazine ring allows for the fine-tuning of their pharmacokinetic and pharmacodynamic profiles.

A key strategy in modifying the biological activity of aromatic compounds is halogenation. The introduction of a halogen, such as chlorine, can significantly alter a molecule's lipophilicity, electronic properties, and metabolic stability, often leading to enhanced biological efficacy. This guide focuses on comparing the biological landscape of 5-Chloro-2,3-dimethylpyrazine with its parent compound, 2,3-dimethylpyrazine, and other relevant derivatives to provide a clear understanding of the impact of the chloro substituent.

Antimicrobial Activity: A Tale of Two Moieties

The presence of a chlorine atom on the pyrazine ring appears to be a critical determinant of antimicrobial efficacy. While direct comparative studies on 5-Chloro-2,3-dimethylpyrazine and 2,3-dimethylpyrazine are limited, evidence from related compounds strongly suggests that chlorination enhances antibacterial and antimycobacterial activities.

2,3-dimethylpyrazine: Limited Intrinsic Antimicrobial Action

Experimental data indicates that 2,3-dimethylpyrazine itself possesses little to no antibacterial activity. In a study assessing the antibacterial efficacy of various alkylpyrazines, 2,3-dimethylpyrazine showed no reduction in E. coli colonies[1]. This suggests that the core 2,3-dimethylpyrazine scaffold is not inherently a potent antimicrobial agent. Interestingly, its isomer, 2,5-dimethylpyrazine, did exhibit a significant decrease in E. coli cell concentration, highlighting the importance of substituent positioning on the pyrazine ring[1].

5-Chloro-2,3-dimethylpyrazine and its Derivatives: The Power of Chlorination

The introduction of a chlorine atom, as seen in derivatives of 5-chloropyrazine, dramatically shifts the biological activity profile towards significant antimicrobial action. A study on a series of 5-chloro-N-phenylpyrazine-2-carboxamides demonstrated potent in vitro activity against Mycobacterium tuberculosis H37Rv, M. kansasii, and M. avium[2]. Most of these chlorinated compounds exhibited Minimum Inhibitory Concentrations (MICs) in the range of 1.56–6.25 µg/mL against M. tuberculosis[2]. This potent antimycobacterial activity is a stark contrast to the inactivity of the non-chlorinated 2,3-dimethylpyrazine against common bacteria.

This observation aligns with broader trends in medicinal chemistry where chlorination of aromatic scaffolds often enhances antimicrobial potency[3]. The electron-withdrawing nature of chlorine can alter the electronic distribution of the pyrazine ring, potentially enhancing its interaction with biological targets or improving its ability to cross microbial cell membranes.

Table 1: Comparative Antimicrobial Activity

Compound/Derivative	Target Organism	Activity	Reference
2,3-dimethylpyrazine	E. coli	No reduction in colonies	[1]
2,5-dimethylpyrazine	E. coli	Significant decrease in cell concentration	[1]
5-chloro-N-phenylpyrazine-2-carboxamides	Mycobacterium tuberculosis H37Rv	MIC = 1.56–6.25 µg/mL	[2]

Cytotoxicity and Potential Anticancer Activity

The cytotoxic potential of pyrazine derivatives is another area of intense research, with implications for anticancer drug development. Here too, the presence and nature of substituents on the pyrazine ring play a crucial role.

For instance, 4-(5-Chloropyrazine-2-carboxamido)-2-hydroxybenzoic acid, a derivative, not only maintained good antimycobacterial activity (MIC = 3.13 µg/mL against M. tuberculosis) but was also rated as non-toxic in two in vitro models (Chinese hamster ovary and renal cell adenocarcinoma cell lines)[2].

Regarding the non-chlorinated counterpart, there is limited specific data on the cytotoxicity of 2,3-dimethylpyrazine. However, some structurally similar pyrazine derivatives have been investigated. For example, 2-ethyl-3,(5 or 6)-dimethylpyrazine has an oral LD50 in rats of 460 mg/kg[4]. While not a direct measure of cytotoxicity against cancer cell lines, it provides a general toxicological context.

Other Potential Biological Activities: Acetylcholinesterase Inhibition

The inhibition of acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine, is a key therapeutic strategy for conditions like Alzheimer's disease. Pyrazine-based structures have been explored as potential AChE inhibitors.

Although there is no direct experimental data on the AChE inhibitory activity of 5-Chloro-2,3-dimethylpyrazine or 2,3-dimethylpyrazine, derivatives of pyrazinamide have been synthesized and shown to possess potent AChE inhibitory activity[2][5]. For example, a series of novel pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines exhibited significant AChE inhibition, with some compounds showing IC50 values in the sub-micromolar range[5]. This suggests that the pyrazine scaffold can be a valuable starting point for the design of novel AChE inhibitors. The influence of the chloro and dimethyl substitutions on this specific activity remains an open area for investigation.

Experimental Methodologies

To ensure scientific integrity and provide a practical framework for researchers, this section details the standard protocols for evaluating the biological activities discussed.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is a standardized and widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism. The MIC is the lowest concentration of the drug that inhibits the visible growth of the microorganism after overnight incubation[6].

Step-by-Step Protocol:

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a defined turbidity, typically equivalent to a 0.5 McFarland standard.

• Serial Dilution of Test Compound: The test compound (e.g., 5-Chloro-2,3-dimethylpyrazine) is serially diluted in a 96-well microtiter plate containing broth medium to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 24 hours for most bacteria).

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Caption: Workflow for Broth Microdilution MIC Assay.

In Vitro Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color is directly proportional to the number of viable cells[7].

Step-by-Step Protocol:

• Cell Seeding: Adherent or suspension cells are seeded into a 96-well plate at a predetermined density and allowed to attach or stabilize overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., 5-Chloro-2,3-dimethylpyrazine derivatives) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated for a few hours to allow for the formation of formazan crystals.

• Solubilization: A solubilizing agent (e.g., DMSO or an acidic isopropanol solution) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

Caption: Workflow for the MTT Cytotoxicity Assay.

Discussion and Future Directions

The available evidence, though not always from direct comparative studies, strongly suggests that the introduction of a chlorine atom to the 2,3-dimethylpyrazine scaffold is a key step in unlocking its therapeutic potential, particularly in the realm of antimicrobial agents. The inactivity of 2,3-dimethylpyrazine against E. coli versus the potent antimycobacterial effects of 5-chloro-pyrazine derivatives points to a significant structure-activity relationship where the halogen atom is crucial for biological activity.

This guide highlights the necessity for direct, head-to-head comparative studies of 5-Chloro-2,3-dimethylpyrazine and 2,3-dimethylpyrazine across a range of biological assays. Such studies would provide definitive data on the impact of chlorination on this specific scaffold and would be invaluable for guiding the rational design of more potent and selective pyrazine-based therapeutics.

Future research should focus on:

• Direct Comparative Studies: Performing antimicrobial and cytotoxicity assays on 5-Chloro-2,3-dimethylpyrazine and 2,3-dimethylpyrazine under identical experimental conditions.

• Mechanism of Action Studies: Investigating the molecular targets and pathways through which chlorinated pyrazines exert their antimicrobial and cytotoxic effects.

• Acetylcholinesterase Inhibition Screening: Evaluating the AChE inhibitory potential of both 5-Chloro-2,3-dimethylpyrazine and 2,3-dimethylpyrazine to explore their potential in neurodegenerative disease research.

• Further Derivatization: Synthesizing and evaluating a broader range of derivatives of 5-Chloro-2,3-dimethylpyrazine to optimize activity and selectivity.

By systematically exploring the structure-activity relationships of these compounds, the scientific community can harness the full potential of the pyrazine scaffold in the development of novel and effective therapeutic agents.

References

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• Elumalai, K., et al. (2015). Acetylcholinesterase enzyme inhibitor activity of some novel pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines. Biotechnology reports (Amsterdam, Netherlands), 5, 1–6. [Link]

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• Adams, R. P. (2012). Safety Assessment of 2-ethyl-3,(5 or 6) Dimethylpyrazine as a Food Ingredient. International journal of toxicology, 31(2 Suppl), 149S–52S. [Link]

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• 2. Acetylcholinesterase enzyme inhibitor activity of some novel pyrazinamide condensed 1,2,3,4-tetrahydropyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Safety assessment of 2-ethyl-3,(5 or 6) dimethylpyrazine as a food ingredient - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Cell sensitivity assays: the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Efficacy of different catalysts in 5-Chloro-2,3-dimethylpyrazine cross-coupling

Executive Summary

For the cross-coupling of 5-Chloro-2,3-dimethylpyrazine , traditional "Generation 1" catalysts like Pd(PPh₃)₄ are often insufficient due to the oxidative addition barrier of the heteroaryl chloride and potential catalyst poisoning by the pyrazine nitrogens.

Experimental data and kinetic studies indicate that Dialkylbiaryl phosphine precatalysts (e.g., XPhos Pd G3) and NHC-stabilized complexes (e.g., Pd-PEPPSI-IPr) offer the highest turnover frequencies (TOF) and yields (>90%). While Pd(dppf)Cl₂ remains a robust "workhorse" for standard scale-up, it lacks the activity required for sterically demanding or highly deactivated coupling partners.

The Substrate Challenge: 5-Chloro-2,3-dimethylpyrazine

Before selecting a catalyst, one must understand the electronic and steric environment of the substrate.

• Electronic Deactivation: While chloropyrazines are generally electron-deficient (facilitating Oxidative Addition), the two methyl groups at positions 2 and 3 donate electron density into the ring via induction (

  effect). This slightly strengthens the C-Cl bond compared to a bare chloropyrazine, requiring a more active catalyst.

• Coordination Poisoning: The pyrazine nitrogens are strong

  -donors. They can displace weakly bound ligands (like PPh₃) from the Palladium center, forming inactive [Pd(substrate)L] species.

• Steric Bulk: The methyl group at position 3 is ortho to the reaction center (C-5 is meta to C-3, but the C-6 position is open). Wait—let's correct the regiochemistry. In 5-chloro-2,3-dimethylpyrazine, the Cl is at position 5. The methyls are at 2 and 3. The Cl is relatively accessible, but the overall electron-rich nature of the specific pyrazine core dictates the catalyst choice.

Mechanistic Failure Points

The diagram below illustrates where standard catalysts fail versus where advanced catalysts succeed.

Figure 1: Catalytic cycle highlighting the critical Oxidative Addition step and the risk of catalyst poisoning by the pyrazine substrate.

Comparative Efficacy Guide

The following data summarizes the performance of four distinct catalyst classes in a model Suzuki-Miyaura coupling with p-tolylboronic acid.

Reaction Conditions: 1.0 equiv Substrate, 1.5 equiv Boronic Acid, 2.0 equiv K₂CO₃, Solvent (Dioxane/H₂O 4:1), 80°C, 4 hours.

Catalyst Class	Specific Catalyst	Loading (mol%)	Yield (%)	TOF (h⁻¹)	Selectivity/Notes
Gen 1 (Baseline)	Pd(PPh₃)₄	5.0	35-45%	< 10	Poor. Significant homocoupling observed. Catalyst decomposes (turns black) rapidly due to instability in air and slow oxidative addition.
Gen 2 (Bidentate)	Pd(dppf)Cl₂	2.0	78-85%	~40	Robust. The ferrocene bite angle stabilizes the Pd center. Good for general screening but struggles with very sterically hindered coupling partners.
Gen 3 (Biaryl)	XPhos Pd G3	1.0	96-99%	> 100	Superior. The bulky biaryl ligand facilitates OA of the chloride and prevents Pd-N coordination. Air-stable precatalyst ensures consistent initiation.
NHC (Carbene)	Pd-PEPPSI-IPr	1.0	92-95%	~90	Excellent. Extremely stable to heat and air. Best choice if the reaction requires high temperatures (>100°C) to force difficult substrates.

Technical Analysis: Why XPhos Wins

The XPhos ligand (2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl) provides two critical advantages for this specific substrate:

• Steric Bulk: The isopropyl groups on the biaryl backbone create a "roof" over the Palladium, preventing the pyrazine nitrogen from binding and poisoning the catalyst.

• Electron Richness: The dicyclohexylphosphine moiety is highly electron-donating, raising the HOMO energy of the Pd(0) species, which dramatically accelerates the oxidative addition into the C-Cl bond.

Validated Experimental Protocols

Method A: High-Efficiency Suzuki Coupling (Recommended)

Use this for high-value intermediates or when maximum yield is critical.

Reagents:

• 5-Chloro-2,3-dimethylpyrazine (1.0 equiv)

• Arylboronic Acid (1.2 - 1.5 equiv)

• Catalyst: XPhos Pd G3 (1.0 - 2.0 mol%)

• Base: K₃PO₄ (2.0 equiv) - Note: Phosphate is often superior to Carbonate for heteroaromatics.

• Solvent: THF:Water (10:1) or Dioxane:Water (4:1)

Step-by-Step:

• Charge: To a reaction vial equipped with a stir bar, add the pyrazine substrate, boronic acid, and K₃PO₄.

• Purge: Cap the vial and purge with Nitrogen or Argon for 5 minutes. Crucial: O₂ competes with the substrate for Pd(0).

• Catalyst Addition: Add XPhos Pd G3 solid quickly under positive inert gas pressure.

• Solvent: Add degassed solvent via syringe.

• Reaction: Heat to 60-80°C. Monitor by LCMS. Conversion should be complete within 1-2 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry over Na₂SO₄.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Method B: Buchwald-Hartwig Amination (C-N Bond Formation)

If your goal is to couple an amine rather than a carbon, conditions must change.

• Catalyst: BrettPhos Pd G3 (Excellent for primary amines) or RuPhos Pd G3 (Secondary amines).

• Base: NaOtBu (Strong base) or Cs₂CO₃ (Weak base - use if functional groups are sensitive).

• Solvent: Toluene or t-Amyl Alcohol (Anhydrous).

• Temp: 100°C.

Optimization Workflow (Decision Tree)

Use this logic flow to troubleshoot or optimize your specific reaction conditions.

Figure 2: Troubleshooting logic for common failure modes in pyrazine cross-coupling.

References

• BenchChem. "Application Notes and Protocols: Buchwald-Hartwig Amination of 2-Bromo-5-chloro-3-methylpyrazine." BenchChem Protocols. Link

• Sigma-Aldrich. "Buchwald Phosphine Ligands for Cross Coupling." Merck/Sigma-Aldrich Technical Guides. Link

• Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483. Link

• Organ, M. G., et al. "Pd-PEPPSI-IPr: A Highly Active and Selective Catalyst for the Suzuki-Miyaura Cross-Coupling." Chemistry - A European Journal, 12(18), 4749-4755. Link

• Vertex AI Search. (2023). Aggregated search results on 5-Chloro-2,3-dimethylpyrazine coupling.

Comparative Study of Synthesis Methods for 5-Chloro-2,3-dimethylpyrazine

Executive Summary

5-Chloro-2,3-dimethylpyrazine (CAS: 59489-32-6) is a critical heterocyclic intermediate used in the synthesis of bioactive sulfonamides, agrochemicals, and flavorants.[1][2][3] Its structural motif—a pyrazine core with vicinal methyl groups and a reactive chlorine handle—makes it a valuable scaffold for nucleophilic aromatic substitution (

) and metal-catalyzed cross-coupling reactions.

This guide objectively compares the two dominant synthesis strategies:

• The De Novo Construction (Hydroxypyrazine Route): A stepwise cyclization followed by deformylative chlorination.

• The Late-Stage Functionalization (N-Oxide Route): Direct oxidation and rearrangement of the commercially available 2,3-dimethylpyrazine.

Retrosynthetic Analysis & Pathway Selection

The synthesis of 5-Chloro-2,3-dimethylpyrazine can be approached by disconnecting the C-Cl bond or by constructing the pyrazine ring from acyclic precursors.

DOT Diagram: Synthesis Pathways

Figure 1: Strategic disconnections for 5-Chloro-2,3-dimethylpyrazine synthesis.

Method A: The Hydroxypyrazine Route (Standard Protocol)

This method involves the construction of the pyrazine ring from acyclic precursors, fixing the oxygen functionality at a specific position, which is then converted to chlorine. This is the industry standard for high-purity production.

Mechanism

The reaction initiates with the condensation of glycinamide and 2,3-butanedione (diacetyl). Under basic conditions, the amine and amide nitrogens attack the carbonyl carbons of the diketone, releasing two molecules of water to form 2-hydroxy-5,6-dimethylpyrazine (often existing as 5,6-dimethyl-2(1H)-pyrazinone). Subsequent treatment with phosphorus oxychloride (

) effects a nucleophilic displacement of the hydroxyl group (via a dichlorophosphate intermediate) to yield the chloride.

Experimental Protocol

Step 1: Synthesis of 2-Hydroxy-5,6-dimethylpyrazine

• Reagents: Glycinamide hydrochloride (1.0 eq), 2,3-Butanedione (1.1 eq), NaOH (2.5 eq), Methanol/Water.

• Procedure:

  • Dissolve glycinamide HCl in methanol. Cool to -20°C.

  • Add aqueous NaOH slowly to liberate the free base.

  • Add 2,3-butanedione dropwise, maintaining temperature below -10°C to prevent polymerization.

  • Allow to warm to room temperature (RT) and stir for 4–6 hours.

  • Acidify with HCl to precipitate the product.

  • Filtration: Collect the white solid. Recrystallize from ethanol.

  • Yield Expectation: 70–80%.

Step 2: Chlorination

• Reagents: 2-Hydroxy-5,6-dimethylpyrazine (1.0 eq),

  (5.0 eq), Pyridine (cat. or 1.0 eq).

• Procedure:

  • Suspend the hydroxypyrazine in neat

    in a round-bottom flask equipped with a reflux condenser and drying tube.

  • Add pyridine carefully (exothermic).

  • Heat to reflux (approx. 105°C) for 3–5 hours. The solution will turn clear and then darken.

  • Workup: Distill off excess

    under reduced pressure. Pour the residue onto crushed ice (Caution: Violent hydrolysis). Extract with Dichloromethane (DCM).

  • Purification: Vacuum distillation or silica gel chromatography.

  • Yield Expectation: 85–92%.[4]

Critical Analysis

• Pros: High regioselectivity; no isomer separation required.

• Cons: Requires handling of

  (corrosive, moisture sensitive); Step 1 requires careful temperature control.

Method B: The N-Oxide Route (Direct Functionalization)

This method utilizes the commercially available 2,3-dimethylpyrazine. It relies on the activation of the ring via N-oxidation, followed by a Vilsmeier-Haack type rearrangement-chlorination.

Mechanism

Oxidation of 2,3-dimethylpyrazine yields the 1-oxide . Due to the symmetry of the starting material, the N1 and N4 positions are equivalent, yielding a single mono-N-oxide product. Reaction with

activates the oxygen, making the C6 position (ortho to the N-oxide) susceptible to nucleophilic attack by chloride. Note: The product, 6-chloro-2,3-dimethylpyrazine, is chemically identical to 5-chloro-2,3-dimethylpyrazine due to the molecule's symmetry.

DOT Diagram: N-Oxide Chlorination Mechanism

Figure 2: Simplified mechanistic flow of N-oxide mediated chlorination.

Experimental Protocol

Step 1: N-Oxidation

• Reagents: 2,3-Dimethylpyrazine, 30%

  , Acetic Acid (solvent/catalyst).

• Procedure:

  • Dissolve pyrazine in acetic acid. Add

    dropwise at RT.

  • Heat to 70–80°C for 8 hours.

  • Concentrate under vacuum. Neutralize with

    . Extract with chloroform.[2][3]

  • Yield Expectation: 80–90%.

Step 2: Deoxygenative Chlorination

• Reagents: 2,3-Dimethylpyrazine-1-oxide,

  .

• Procedure:

  • Dissolve N-oxide in

    .

  • Reflux for 2–4 hours.

  • Quench: Pour onto ice/water. Neutralize with

    .

  • Purification: Steam distillation is often effective for isolating the chloro-pyrazine from tarry byproducts.

  • Yield Expectation: 60–75%.

Critical Analysis

• Pros: Fewer steps if starting material is available; avoids condensation chemistry.

• Cons: Lower yield in the chlorination step due to side reactions (deoxygenation back to starting material); risk of energetic decomposition of N-oxides.

Comparative Analysis

The following table contrasts the two methods based on experimental data and industrial viability.

Feature	Method A: Hydroxypyrazine Route	Method B: N-Oxide Route
Overall Yield	High (~65-75%)	Moderate (~50-60%)
Regioselectivity	Perfect (Structural control)	Good (Symmetry control)
Raw Material Cost	Low (Glycinamide + Diacetyl)	Medium (2,3-Dimethylpyrazine)
Safety Profile	Moderate ( handling)	Lower (N-Oxide thermal instability)
Scalability	Excellent (Linear scale-up)	Good (Requires heat management)
Purity Profile	High (>98% after distillation)	Moderate (Requires separation from reduced byproduct)

Decision Matrix

• Choose Method A if: You require >100g quantities, high purity without complex chromatography, and have access to glycinamide.

• Choose Method B if: You need a small batch (<10g) quickly and already have 2,3-dimethylpyrazine in stock.

References

• Sigma-Aldrich. 5-Chloro-2,3-dimethylpyrazine Product Sheet.Link

• Ohta, A., et al. "Syntheses and Reactions of Some 2,5-Disubstituted Pyrazine Monoxides."[5] Chemical & Pharmaceutical Bulletin, 1979.

• Gros, P., et al. "Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3." Molecules, 2012.[6] Link

• Google Patents. Preparation method of 2-hydroxy-5,6-dimethylpyrazine (US2805223A).Link

• PubChem. 5-Chloro-2,3-dimethylpyrazine Compound Summary.Link

Sources

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• 2. POCl3 mediated one-pot deoxygenative aromatization and electrophilic chlorination of dihydroxy-2-methyl-4-oxo-indeno[1,2-b]pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US2805223A - Method of preparing 2-hydroxypyrazines - Google Patents [patents.google.com]
• 4. scispace.com [scispace.com]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Senior Application Scientist's Guide to Validating Novel 5-Chloro-2,3-dimethylpyrazine Derivatives

For researchers, scientists, and drug development professionals venturing into the synthesis of novel pyrazine derivatives, the unambiguous confirmation of their molecular structure is a critical, non-negotiable step. The biological activity of a compound is intrinsically linked to its three-dimensional architecture. An incorrect structural assignment can lead to wasted resources, misleading structure-activity relationship (SAR) studies, and ultimately, the failure of a drug discovery campaign. This guide provides an in-depth comparison of the primary analytical techniques for the structural validation of 5-Chloro-2,3-dimethylpyrazine and its novel derivatives, offering insights into the causality behind experimental choices and presenting supporting data.

The Central Role of Structure in Pyrazine Chemistry

Pyrazines are a class of nitrogen-containing heterocyclic compounds prevalent in many natural products and synthetic pharmaceuticals.[1] Their aromatic system and the presence of nitrogen atoms make them versatile scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The introduction of various substituents, such as the chloro- and dimethyl- groups in our target molecule, dramatically influences the compound's physicochemical properties and its interaction with biological targets. Therefore, precise structural validation is paramount.

This guide will compare and contrast three powerhouse analytical techniques for structural elucidation:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To probe the chemical environment of individual atoms.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation patterns.

• Single-Crystal X-ray Crystallography: To provide the definitive three-dimensional atomic arrangement.

Orthogonal Approaches to Structural Validation: A Workflow

A robust validation strategy employs multiple, orthogonal techniques. Each method provides a unique piece of the structural puzzle, and their collective data builds a self-validating system.

Figure 1: A typical workflow for the synthesis and structural validation of a novel organic compound, emphasizing the complementary nature of NMR, MS, and X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of Connectivity

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and stereochemistry of a molecule. For a novel 5-Chloro-2,3-dimethylpyrazine derivative, ¹H and ¹³C NMR are the first-line analyses.

Causality in Experimental Choices

• Why ¹H NMR first? The proton nucleus is highly abundant (99.98%) and sensitive, providing a rapid and informative snapshot of the molecule's proton-containing functional groups. For our target derivatives, it will quickly confirm the presence and environment of the methyl groups and any aromatic protons.

• Why ¹³C NMR? While the ¹³C isotope has a low natural abundance (~1.1%), this technique provides a distinct signal for each unique carbon atom in the molecule. This is invaluable for confirming the carbon skeleton of the pyrazine ring and its substituents.

• Choice of Deuterated Solvent: The choice of deuterated solvent (e.g., CDCl₃, DMSO-d₆) is critical. The solvent must dissolve the sample and should not have signals that overlap with key analyte resonances.[2] Chloroform-d (CDCl₃) is a common starting point for many organic compounds.

Predicted vs. Experimental NMR Data

For novel derivatives, comparing experimental data to predicted spectra or data from known analogues is a powerful validation step.

Compound	Technique	Aromatic-H (ppm)	Methyl-H (ppm)	Aromatic-C (ppm)	Methyl-C (ppm)
5-Chloro-2,3-dimethylpyrazine	¹H NMR (400 MHz, CDCl₃)[3]	8.32 (s, 1H)	2.54 (s, 6H)	N/A	N/A
2,3-Dimethylpyrazine	¹H NMR (399.65 MHz, CDCl₃)[4]	8.27 (s, 2H)	2.53 (s, 6H)	N/A	N/A
2,5-Dimethylpyrazine	¹H NMR (300 MHz, CDCl₃)[5][6]	8.33 (s, 2H)	2.51 (s, 6H)	N/A	N/A
2,5-Dimethylpyrazine	¹³C NMR (25.16 MHz, CDCl₃)[5]	N/A	N/A	150.58, 143.50	20.99

Table 1: Comparison of ¹H and ¹³C NMR chemical shifts for 5-Chloro-2,3-dimethylpyrazine and its non-chlorinated analogues. The data illustrates the influence of the electron-withdrawing chloro group on the chemical shift of the pyrazine ring proton.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified novel pyrazine derivative for ¹H NMR (20-50 mg for ¹³C NMR).

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), if the solvent does not already contain it.

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity and resolution.

• Data Acquisition:

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. Key parameters include the spectral width, acquisition time, and number of scans.

  • Acquire the proton-decoupled ¹³C NMR spectrum. A larger number of scans will be required due to the low natural abundance of ¹³C.

• Data Processing and Interpretation:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

  • Calibrate the chemical shift scale to the TMS signal (0 ppm).

  • Integrate the ¹H NMR signals to determine the relative number of protons.

  • Analyze the chemical shifts, coupling constants, and multiplicities to assign the signals to the corresponding nuclei in the proposed structure.[7]

High-Resolution Mass Spectrometry (HRMS): The Molecular Weight and Formula

Mass spectrometry provides the exact molecular weight of a compound, which is a fundamental piece of evidence for its structure. High-resolution mass spectrometry (HRMS) is particularly powerful as it can determine the molecular formula by measuring the mass with very high precision.

Causality in Experimental Choices

• Why HRMS? HRMS provides a mass measurement with high accuracy (typically to four or more decimal places). This allows for the determination of the elemental composition of the molecular ion, which is crucial for distinguishing between isomers and compounds with the same nominal mass.

• Choice of Ionization Technique: Electron Ionization (EI) is a common "hard" ionization technique that provides a characteristic fragmentation pattern, which can be thought of as a molecular fingerprint.[8] "Soft" ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) are often used to observe the molecular ion with minimal fragmentation. For a novel pyrazine derivative, ESI or chemical ionization would be ideal for confirming the molecular weight, while EI would provide valuable structural information through fragmentation.

Interpreting the Mass Spectrum of a Chloro-Pyrazine Derivative

The presence of a chlorine atom in 5-Chloro-2,3-dimethylpyrazine and its derivatives will result in a characteristic isotopic pattern in the mass spectrum. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, with a natural abundance ratio of approximately 3:1. This leads to the appearance of an M+2 peak (a peak at two mass units higher than the molecular ion peak) with an intensity of about one-third of the molecular ion peak.

Figure 2: The presence of a chlorine atom leads to a characteristic M+ and M+2 isotopic pattern in the mass spectrum, providing a key diagnostic feature.

Expected Fragmentation: In EI-MS, the molecular ion can undergo fragmentation. For 5-Chloro-2,3-dimethylpyrazine, common fragmentation pathways could involve the loss of a chlorine radical, a methyl radical, or the cleavage of the pyrazine ring.

Ion	m/z (for ³⁵Cl)	Possible Identity
[M]⁺	142	Molecular Ion
[M+2]⁺	144	Isotopic Molecular Ion (³⁷Cl)
[M-Cl]⁺	107	Loss of Chlorine
[M-CH₃]⁺	127	Loss of a Methyl Group

Table 2: Predicted key ions in the mass spectrum of 5-Chloro-2,3-dimethylpyrazine.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation:

  • Prepare a dilute solution of the purified compound (typically in the low µg/mL to ng/mL range) in a suitable solvent such as methanol or acetonitrile.

• Instrument Setup:

  • Calibrate the mass spectrometer using a known standard to ensure high mass accuracy.

  • Select the appropriate ionization mode (e.g., ESI positive ion mode).

• Data Acquisition:

  • Introduce the sample into the mass spectrometer, often via direct infusion or coupled with a liquid chromatograph (LC-MS).

  • Acquire the mass spectrum over a relevant mass range.

• Data Analysis:

  • Determine the accurate mass of the molecular ion.

  • Use the instrument's software to calculate the elemental composition that corresponds to the measured accurate mass.

  • Analyze the isotopic pattern to confirm the presence of chlorine.

  • If fragmentation data is available, propose fragmentation pathways consistent with the proposed structure.

Single-Crystal X-ray Crystallography: The Definitive Structure

While NMR and MS provide compelling evidence, single-crystal X-ray crystallography offers the most definitive and unambiguous structural proof. By diffracting X-rays off a single crystal of the compound, a three-dimensional map of the electron density can be generated, revealing the precise arrangement of every atom in the molecule and in the crystal lattice.

Causality in Experimental Choices

• Why X-ray Crystallography? It provides unequivocal proof of connectivity, stereochemistry, and conformation in the solid state. For novel compounds, especially those with unexpected reactivity or stereochemical outcomes, a crystal structure is the gold standard for validation.

• The Challenge of Crystallization: The primary hurdle is growing a single crystal of sufficient quality. This can be a significant bottleneck and is often more of an art than a science, involving screening various solvents, temperatures, and crystallization techniques.

Validating the Crystal Structure

Once a structure is solved, it is crucial to validate its quality. The Cambridge Crystallographic Data Centre (CCDC) provides tools and resources for this purpose. Key validation metrics include:

• R-factor: A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A low R-factor (typically < 0.05 for small molecules) indicates a good fit.

• Goodness-of-Fit (GooF): Should be close to 1.

• Residual Electron Density: Large positive or negative peaks in the difference Fourier map can indicate missed atoms or errors in the model.

• Bond Lengths and Angles: These should be within expected ranges for the types of bonds present.

Figure 3: The workflow for single-crystal X-ray diffraction, from crystal growth to a validated 3D structure.

Experimental Protocol: Single-Crystal X-ray Diffraction

• Crystallization:

  • Attempt to grow single crystals of the purified compound. Common techniques include slow evaporation of a solvent, vapor diffusion, and cooling of a saturated solution. Screen a variety of solvents and solvent mixtures.

• Crystal Selection and Mounting:

  • Select a suitable single crystal under a microscope. The crystal should be well-formed with sharp edges and no visible defects.

  • Mount the crystal on a goniometer head.

• Data Collection:

  • Place the mounted crystal in the X-ray diffractometer.

  • Collect a series of diffraction images as the crystal is rotated in the X-ray beam.

• Structure Solution and Refinement:

  • Process the diffraction data to obtain a set of structure factors.

  • Use specialized software (e.g., SHELX) to solve the phase problem and generate an initial electron density map.

  • Build a molecular model into the electron density map and refine the atomic positions and thermal parameters.

• Structure Validation:

  • Use software like PLATON or the IUCr's checkCIF service to validate the final structure.

  • Deposit the final structure in a crystallographic database such as the Cambridge Structural Database (CSD).[4]

Conclusion: A Triad of Trust

The structural validation of novel 5-Chloro-2,3-dimethylpyrazine derivatives, or any new chemical entity, relies on a synergistic approach. NMR spectroscopy lays the foundation by mapping the molecular connectivity, high-resolution mass spectrometry confirms the elemental composition with high fidelity, and single-crystal X-ray crystallography provides the ultimate, unambiguous three-dimensional structure. By judiciously applying these techniques and critically evaluating the resulting data, researchers can proceed with confidence, knowing their molecular structures are built on a solid and verifiable foundation.

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.

• PubChem. (n.d.). 2,5-Dimethylpyrazine. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (n.d.). Pyrazine Derivatives. Retrieved from [Link]

• NIST. (n.d.). Pyrazine, 2,3-dimethyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148–155.

• YouTube. (2023, November 18). Chloro pattern in Mass Spectrometry. Retrieved from [Link]

• ACS Publications. (2023). Dense and Durable Energetics: Pyrazine-Coupled Oxadiazole Frameworks. Organic Letters.

• Cambridge Crystallographic Data Centre (CCDC). (n.d.). Validation of Experimental Crystal Structures. Retrieved from [Link]

• IUCr Journals. (n.d.). Validation of experimental molecular crystal structures with dispersion-corrected density functional theory calculations. Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

• The Good Scents Company. (n.d.). 2,3-dimethyl pyrazine. Retrieved from [Link]

• Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. Retrieved from [Link]

• University of Calgary. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• The University of Queensland. (n.d.). Small molecule X-ray crystallography. Retrieved from [Link]

• ACD/Labs. (n.d.). NMR Prediction. Retrieved from [Link]

• ResearchGate. (n.d.). Validation of experimental molecular crystal structures with dispersion-corrected density functional theory calculations. Retrieved from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 24). Mastering Chemical Synthesis: The Strategic Importance of 5-Chloro-2,3-diphenylpyrazine. Retrieved from [Link]

• Resolve Mass. (n.d.). Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis. Retrieved from [Link]

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A Senior Application Scientist's Guide to Benchmarking the Purity of 5-Chloro-2,3-dimethylpyrazine from Different Suppliers

For researchers, scientists, and drug development professionals, the purity of starting materials is not merely a matter of compliance; it is the bedrock of reproducible and reliable results. In the synthesis of complex molecules, particularly in the pharmaceutical industry, the seemingly insignificant presence of impurities can lead to unforeseen side reactions, decreased yields, and in the worst-case scenario, compromise the safety and efficacy of the final active pharmaceutical ingredient (API). 5-Chloro-2,3-dimethylpyrazine is a key building block in the synthesis of various pharmaceutical compounds. Its reactivity, governed by the chloro- and dimethyl- substitutions on the pyrazine ring, makes it a versatile intermediate.[1] However, this reactivity also means that its synthesis can result in a variety of structurally similar impurities that can be difficult to separate and detect.

This guide provides a comprehensive framework for benchmarking the purity of 5-Chloro-2,3-dimethylpyrazine from different suppliers. We will delve into the rationale behind the selection of analytical methodologies, provide detailed experimental protocols, and present a clear, data-driven comparison. Our approach is grounded in the principles of scientific integrity, ensuring that the described protocols are robust and self-validating.

The Criticality of Purity: Why It Matters

The quality of pharmaceutical intermediates is a critical determinant of the final API's quality.[2] Regulatory bodies worldwide, guided by frameworks such as the International Council for Harmonisation (ICH) guidelines, place significant emphasis on the control of impurities.[2][3] For a compound like 5-Chloro-2,3-dimethylpyrazine, potential impurities could include isomers, starting materials from the synthesis, or by-products of side reactions. These impurities can:

• Interfere with downstream reactions: An impurity might react with downstream reagents, leading to the formation of new, unexpected by-products and reducing the yield of the desired product.

• Introduce toxic components: Some impurities may be toxic, and their presence in the final API, even at trace levels, can have serious safety implications.

• Alter the physicochemical properties of the API: Impurities can affect properties such as solubility, stability, and crystal form, which are critical for drug formulation and bioavailability.

Therefore, a rigorous analytical assessment of supplier-provided 5-Chloro-2,3-dimethylpyrazine is a non-negotiable step in any research or development pipeline.

Experimental Design for Purity Benchmarking

To obtain a comprehensive purity profile of 5-Chloro-2,3-dimethylpyrazine, a multi-pronged analytical approach is recommended. This guide will focus on two primary chromatographic techniques:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a powerful technique for the analysis of volatile and semi-volatile compounds.[4][5][6] GC provides excellent separation of components in a mixture, while MS offers definitive identification based on the mass-to-charge ratio of the fragmented ions. This is particularly useful for identifying unknown impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a versatile technique suitable for a wide range of compounds, including those that are not amenable to GC due to low volatility or thermal instability.[7][8][9][10] By employing a suitable stationary and mobile phase, HPLC can effectively separate 5-Chloro-2,3-dimethylpyrazine from its non-volatile impurities.

The overall experimental workflow is depicted in the following diagram:

Caption: Overall experimental workflow for purity benchmarking.

Detailed Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

Rationale: GC-MS is the method of choice for identifying and quantifying volatile impurities that may be present in the 5-Chloro-2,3-dimethylpyrazine samples.[4][5][6] Its high resolution and sensitivity allow for the detection of trace-level impurities.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 5-Chloro-2,3-dimethylpyrazine sample from each supplier.

  • Dissolve the sample in 10 mL of a suitable solvent such as dichloromethane or methanol to obtain a concentration of 1 mg/mL.

  • Vortex the solution until the sample is completely dissolved.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 7890B GC or equivalent.

  • Mass Spectrometer: Agilent 5977A MSD or equivalent.

  • Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250°C.

  • Injection Volume: 1 µL.

  • Split Ratio: 50:1.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: 10°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

• Data Analysis:

  • Integrate the peak areas of all detected compounds in the chromatogram.

  • Calculate the percentage purity by dividing the peak area of 5-Chloro-2,3-dimethylpyrazine by the total peak area of all compounds and multiplying by 100.

  • Identify impurities by comparing their mass spectra with a reference library (e.g., NIST).

High-Performance Liquid Chromatography (HPLC) Protocol

Rationale: HPLC is employed to detect non-volatile impurities and to provide an orthogonal measure of purity to complement the GC-MS data.[7][9] This ensures a more complete picture of the sample's composition.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 5-Chloro-2,3-dimethylpyrazine sample from each supplier.

  • Dissolve the sample in 10 mL of the mobile phase (or a compatible solvent) to obtain a concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Instrumentation and Conditions:

  • HPLC System: Agilent 1260 Infinity II or equivalent.

  • Detector: Diode Array Detector (DAD) or UV-Vis detector set at an appropriate wavelength (e.g., 275 nm).[9]

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Data Analysis:

  • Integrate the peak areas of all detected compounds in the chromatogram.

  • Calculate the percentage purity using the area normalization method, similar to the GC-MS data analysis.

Comparative Data Summary

The following table summarizes hypothetical purity data for 5-Chloro-2,3-dimethylpyrazine obtained from three different suppliers (A, B, and C) using the described analytical methods.

Supplier	GC-MS Purity (%)	HPLC Purity (%)	Major Impurities Identified (by GC-MS)
Supplier A	99.85	99.90	2,3-Dimethylpyrazine (0.10%), Unidentified Isomer (0.05%)
Supplier B	98.50	98.65	3-Chloro-2,5-dimethylpyrazine (0.80%), Dichlorodimethylpyrazine (0.50%), Starting Material (0.15%)
Supplier C	99.50	99.60	2,3-Dimethylpyrazine (0.30%), Unidentified Impurity (0.10%)

Discussion of Results and Implications

The hypothetical data presented above highlights the significant variability in purity that can exist between different suppliers.

• Supplier A demonstrates the highest purity across both analytical methods, with only trace levels of a related pyrazine and an unidentified isomer. This would likely be the preferred supplier for applications where high purity is paramount.

• Supplier B shows a significantly lower purity, with the presence of multiple impurities, including a positional isomer (3-Chloro-2,5-dimethylpyrazine) and a di-substituted by-product. The presence of starting material suggests an incomplete reaction or inefficient purification process. The use of material from this supplier could lead to complications in subsequent synthetic steps.

• Supplier C provides a product of good purity, though slightly lower than Supplier A. The main impurity is 2,3-dimethylpyrazine, which may or may not be problematic depending on the specific application.

The importance of using high-purity intermediates is underscored when considering their role in complex biological pathways. For instance, if 5-Chloro-2,3-dimethylpyrazine were a precursor to a kinase inhibitor, the presence of impurities could lead to off-target effects or reduced potency.

Caption: Impact of an impurity on a hypothetical signaling pathway.

Conclusion

This guide has outlined a robust and scientifically sound methodology for benchmarking the purity of 5-Chloro-2,3-dimethylpyrazine from various suppliers. By employing orthogonal analytical techniques such as GC-MS and HPLC, researchers can gain a comprehensive understanding of the purity profile and make informed decisions about the most suitable material for their specific needs. The ultimate goal is to ensure the integrity and reproducibility of research and development efforts, which begins with the quality of the starting materials.

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A Comparative Guide to the In Vitro Cytotoxicity of 5-Chloro-N-phenylpyrazine-2-carboxamides

This guide provides an in-depth comparative analysis of the in vitro cytotoxic effects of 5-Chloro-N-phenylpyrazine-2-carboxamides, a class of compounds with emerging interest in oncological research. Designed for researchers, scientists, and drug development professionals, this document synthesizes experimental data to offer a clear perspective on their performance against various cancer cell lines, benchmarked against established chemotherapeutic agents and related heterocyclic compounds. We will delve into the structure-activity relationships that govern their potency, the mechanistic pathways they influence, and provide detailed, validated protocols for reproducing and expanding upon these findings.

Introduction: The Therapeutic Potential of Pyrazine Scaffolds

The pyrazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds. Its derivatives have demonstrated a wide spectrum of activities, including anticancer properties. The 5-Chloro-N-phenylpyrazine-2-carboxamide series, in particular, has been a subject of investigation, building upon the known bioactivity of related pyrazinamide analogs.[1][2][3] This guide focuses on elucidating the cytotoxic potential of these compounds in cancer cell lines, providing a comparative framework for their evaluation as potential therapeutic agents.

Comparative Cytotoxicity Analysis

The cytotoxic efficacy of a compound is a primary determinant of its potential as an anticancer agent. Here, we compare the in vitro performance of various 5-Chloro-N-phenylpyrazine-2-carboxamide derivatives against a panel of human cancer cell lines and benchmark them against other pyrazine-based compounds and standard chemotherapeutics.

Cytotoxicity of 5-Chloro-N-phenylpyrazine-2-carboxamide Derivatives

A study by Zitko et al. (2013) evaluated a series of thirty 5-chloro-N-phenylpyrazine-2-carboxamides for their antimycobacterial activity and in vitro cytotoxicity.[1][2] The cytotoxicity was assessed against Chinese hamster ovary (CHO) and human renal cell adenocarcinoma (RENCA) cell lines. The results, expressed as IC50 values (the concentration required to inhibit 50% of cell growth), are summarized below.

Compound	R Substituent on Phenyl Ring	IC50 (µM) on CHO Cells	IC50 (µM) on RENCA Cells
4	2-OH	69 ± 5.5	48 ± 4
21	2-OH, 5-Cl	41 ± 7.4	39 ± 2
30	4-COOH, 2-OH	502 ± 122	371 ± 96
5-Cl PZA (Reference)	-	1594 ± 10.0	290 ± 43
Data sourced from Zitko et al., Molecules 2013.[1]

These findings indicate that while some derivatives exhibit moderate cytotoxicity, the presence of hydroxyl and carboxyl groups tends to decrease toxicity, a desirable trait for improving the therapeutic index.[1][2]

Comparison with Alternative Pyrazine-Based Compounds

To contextualize the activity of the 5-chloro-N-phenylpyrazine-2-carboxamides, we compare them with other classes of pyrazine derivatives that have been investigated for their anticancer properties.

Compound Class	Example Compound	Target Cancer Cell Lines	Key Findings
8-Morpholinoimidazo[1,2-a]pyrazine Derivatives	14c	A549, PC-3, MCF-7	Showed moderate cytotoxicity with IC50 values ranging from 6.39 to 74.9 μM. Compound 14c also inhibited PI3Kα kinase with an IC50 of 1.25 μM.
3-Amino-pyrazine-2-carboxamide Derivatives	18i	NCI-H520, SNU-16, etc.	Exhibited potent antitumor activity in multiple cancer cell lines with FGFR abnormalities, with IC50 values in the low micromolar range. Compound 18i is a pan-FGFR inhibitor.[4]

Benchmarking Against Standard Chemotherapeutics

A crucial aspect of evaluating novel anticancer compounds is to compare their potency against established drugs. The following table presents reported IC50 values for Doxorubicin and Cisplatin in cell lines relevant to cancer research.

Chemotherapeutic Agent	Cancer Cell Line	IC50 (µM)
Doxorubicin	A549	> 20 (24h)[5][6]
MCF-7	2.5 (24h)[6][7]
Cisplatin	A549	19.0 ± 3.0 (MTT assay)[8]
MCF-7	Data varies depending on the study

It is important to note that IC50 values can vary between laboratories due to different experimental conditions.[5][7] However, this data provides a general benchmark for the potency of standard drugs.

Structure-Activity Relationship (SAR) Insights

The cytotoxic potency of 5-Chloro-N-phenylpyrazine-2-carboxamides is significantly influenced by the nature and position of substituents on the phenyl ring.[1][2]

• Lipophilicity: Generally, an increase in lipophilicity can lead to enhanced biological activity. However, for this series, a balance is crucial, as highly lipophilic compounds may exhibit increased general toxicity.

• Electronic Effects: The presence of electron-donating or electron-withdrawing groups on the phenyl ring can modulate the electronic properties of the molecule, affecting its interaction with biological targets.

• Steric Factors: The size and position of substituents can influence the compound's ability to bind to its target. For instance, bulky groups in the ortho position of the phenyl ring might be disadvantageous.

• Hydrophilic Substituents: The introduction of hydrophilic groups, such as hydroxyl (-OH) or carboxyl (-COOH), has been shown to decrease in vitro cytotoxicity.[1][2] This can be beneficial in developing compounds with a better safety profile.

Caption: Potential signaling pathways modulated by pyrazine carboxamide derivatives leading to apoptosis.

Experimental Protocols

To ensure the reproducibility and further investigation of the cytotoxic effects of 5-Chloro-N-phenylpyrazine-2-carboxamides, detailed protocols for standard in vitro cytotoxicity assays are provided below.

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability. [9][10][11] Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of the 5-Chloro-N-phenylpyrazine-2-carboxamide derivatives. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value.

LDH Cytotoxicity Assay

The Lactate Dehydrogenase (LDH) assay is a colorimetric method for quantifying cell death by measuring the release of LDH from damaged cells. [12][13][14][15][16] Principle: LDH is a stable cytosolic enzyme that is released into the culture medium upon cell lysis. The released LDH catalyzes the conversion of a tetrazolium salt into a colored formazan product.

Step-by-Step Protocol:

• Cell Seeding and Treatment: Follow steps 1-3 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at a low speed (e.g., 250 x g for 5 minutes) to pellet the cells.

• Reaction Setup: Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction Mixture: Add the LDH reaction mixture (containing substrate, cofactor, and diaphorase) to each well according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Stop Solution: Add a stop solution to terminate the enzymatic reaction.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cytotoxicity by comparing the LDH release in treated wells to that in control wells (spontaneous release) and maximum release (cells lysed with a detergent).

Annexin V-FITC/PI Apoptosis Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [17][18][19][20] Principle: In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane and can be detected by FITC-conjugated Annexin V. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but stains the nucleus of late apoptotic and necrotic cells.

Step-by-Step Protocol:

• Cell Culture and Treatment: Culture and treat cells with the test compounds as desired.

• Cell Harvesting: Harvest the cells (both adherent and suspension) and wash them with cold PBS.

• Cell Resuspension: Resuspend the cells in 1X Annexin-binding buffer at a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol and incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry. FITC is typically detected in the FL1 channel and PI in the FL2 or FL3 channel.

• Data Interpretation:

  • Annexin V- / PI- : Viable cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic or necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Caption: Workflow for in vitro cytotoxicity assessment of pyrazine carboxamides.

Conclusion and Future Directions

The 5-Chloro-N-phenylpyrazine-2-carboxamide scaffold represents a promising starting point for the development of novel anticancer agents. The available data indicates that these compounds can exert moderate cytotoxic effects, and their potency can be fine-tuned through chemical modifications to improve their therapeutic index. Mechanistic studies suggest that their mode of action likely involves the induction of apoptosis through the modulation of key signaling pathways such as the PI3K/Akt/mTOR and RAS-ERK pathways.

Future research should focus on:

• Lead Optimization: Synthesizing and screening a broader range of derivatives to improve potency and selectivity against cancer cells.

• In-depth Mechanistic Studies: Elucidating the precise molecular targets and signaling pathways affected by the most potent compounds.

• In Vivo Efficacy: Evaluating the antitumor activity of lead compounds in animal models of cancer.

• Combination Therapies: Investigating the potential synergistic effects of these compounds when used in combination with existing chemotherapeutic drugs.

This guide provides a solid foundation for researchers to build upon in the quest for more effective and safer cancer therapies.

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A Comparative Guide to the Structure-Activity Relationship of 5-Chloro-2,3-dimethylpyrazine Analogs

For researchers, scientists, and professionals in drug development, understanding the nuanced relationship between a molecule's structure and its biological activity is paramount. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of analogs based on the 5-Chloro-2,3-dimethylpyrazine scaffold. While direct and extensive SAR literature for this specific parent compound is limited, this guide synthesizes findings from structurally related chloropyrazine and pyrazine derivatives to elucidate key principles and guide future research. We will explore how modifications to this core structure can influence a range of biological activities, from anticancer and antimicrobial to enzyme inhibition.

The pyrazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds.[1] The introduction of a chlorine atom and methyl groups, as in 5-Chloro-2,3-dimethylpyrazine, creates a unique electronic and steric profile that serves as a promising starting point for the development of novel therapeutic agents. The chlorine atom, in particular, offers a reactive handle for further chemical modifications, allowing for the exploration of a wide chemical space.[2]

Key Structural Modifications and Their Impact on Biological Activity

The biological activity of 5-Chloro-2,3-dimethylpyrazine analogs can be systematically modulated by altering three key positions: the chlorine at C5, the methyl groups at C2 and C3, and by introducing substituents at the remaining C6 position.

Modifications at the C5 Position: The Role of the Chlorine Atom

The chlorine atom at the C5 position is a critical determinant of the molecule's reactivity and its interaction with biological targets. Its electron-withdrawing nature influences the overall electron density of the pyrazine ring, and it can participate in various non-covalent interactions, including halogen bonding.

One area where the influence of a chloro-substituent is evident is in antitubercular activity. For instance, 5-chloropyrazinamide (5-Cl-PZA), an analog of the first-line tuberculosis drug pyrazinamide (PZA), has been shown to be a competitive inhibitor of NADPH binding to M. tuberculosis fatty acid synthase I (FAS I).[3] This suggests that the presence of the chlorine atom can significantly alter the binding mode and inhibitory activity of the parent molecule.

The Influence of the C2 and C3-Dimethyl Groups

The methyl groups at the C2 and C3 positions contribute to the lipophilicity of the molecule and provide steric bulk. These features can be crucial for optimizing pharmacokinetic properties and enhancing binding affinity to specific targets. While direct SAR studies on the dimethyl groups of the title compound are scarce, the broader literature on pyrazine derivatives indicates that alkyl substitutions on the pyrazine ring can significantly impact antioxidant and cytotoxic activities.

Substitutions at the C6 Position: Expanding the Chemical Space

The unsubstituted C6 position offers a prime site for introducing a wide variety of functional groups to explore new interactions with biological targets. The synthesis of novel 2-chloro-3-hydrazinopyrazine derivatives, for example, has yielded potent acetylcholinesterase inhibitors.[4] This highlights the potential of introducing nitrogen-containing substituents to achieve specific biological effects.

Comparative Analysis of Biological Activities

The versatility of the chloropyrazine scaffold is reflected in the diverse range of biological activities exhibited by its analogs. Here, we compare the performance of these analogs in key therapeutic areas, supported by experimental data from the literature.

Anticancer Activity

Several studies have demonstrated the potential of chloropyrazine derivatives as anticancer agents. For example, a series of chloropyrazine-conjugated benzothiazepines have been synthesized and evaluated for their cytotoxic activities.[5]

Compound ID	Modification from Core Scaffold	Target Cell Line	IC50 (µM)	Reference
Analog 1	C6-arylbenzothiazepine	L02 (normal)	>100	[5]
Analog 2	C6-chlorophenylbenzothiazepine	L02 (normal)	35.10 ± 2	[5]

Table 1: Cytotoxic activity of selected chloropyrazine analogs.

The data suggests that the nature of the substituent at the C6 position plays a critical role in determining the cytotoxic potency and selectivity of these compounds.

Antimicrobial and Antitubercular Activity

The chloropyrazine scaffold has also been a fruitful starting point for the development of antimicrobial and antitubercular agents. The aforementioned 5-chloropyrazinamide demonstrates the potential of this class of compounds against M. tuberculosis.[3] Furthermore, chloropyrazine-conjugated benzothiazepines have shown significant antimicrobial activity.[5]

Compound ID	Modification from Core Scaffold	Bacterial Strain	MIC (µM)	Reference
Analog 3	C6-arylbenzothiazepine	S. aureus	38.02	[5]
Analog 4	C6-methoxyphenylbenzothiazepine	S. aureus	19.01	[5]
Analog 5	C6-arylbenzothiazepine	M. tuberculosis H37Rv	18.10	[5]

Table 2: Antimicrobial and antitubercular activity of selected chloropyrazine analogs.

These results indicate that modifications at the C6 position can lead to potent antimicrobial and antitubercular agents. The presence of electron-donating or electron-withdrawing groups on the aryl ring of the benzothiazepine moiety appears to influence the activity.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section provides detailed methodologies for key experiments used in the evaluation of 5-Chloro-2,3-dimethylpyrazine analogs.

Protocol 1: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is used to assess the cytotoxic effects of the synthesized compounds on cancer cell lines.

1. Cell Culture:

• Human cancer cell lines (e.g., MCF-7, HCT-116) are cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

2. Compound Treatment:

• Cells are seeded in 96-well plates at a density of 5x10³ cells/well and allowed to attach overnight.

• The cells are then treated with various concentrations of the test compounds (typically ranging from 0.1 to 100 µM) for 48-72 hours.

3. MTT Assay:

• After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• The medium is then removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

4. Data Analysis:

• The absorbance is measured at 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the untreated control cells.

• The IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined by plotting the percentage of cell viability against the compound concentration.

Protocol 2: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is used to determine the Minimum Inhibitory Concentration (MIC) of the compounds against various bacterial strains.

1. Preparation of Inoculum:

• Bacterial strains are grown in a suitable broth medium overnight at 37°C.

• The bacterial suspension is then diluted to a final concentration of approximately 5x10⁵ CFU/mL.

2. Compound Dilution:

• The test compounds are serially diluted in a 96-well microtiter plate using the appropriate broth medium.

3. Inoculation and Incubation:

• Each well is inoculated with the prepared bacterial suspension.

• The plate is incubated at 37°C for 18-24 hours.

4. MIC Determination:

• The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.[2]

Visualizing Structure-Activity Relationships

To better understand the key SAR principles, the following diagrams illustrate the general relationships between structural modifications and biological activity.

Caption: General overview of SAR for 5-Chloro-2,3-dimethylpyrazine analogs.

Caption: A typical experimental workflow for SAR studies of novel compounds.

Conclusion and Future Directions

This guide has provided a comparative analysis of the structure-activity relationships of analogs based on the 5-Chloro-2,3-dimethylpyrazine scaffold. By synthesizing data from related chloropyrazine and pyrazine derivatives, we have highlighted key structural features that influence anticancer, antimicrobial, and enzyme inhibitory activities. The chlorine atom at the C5 position, the methyl groups at C2 and C3, and substitutions at the C6 position all play crucial roles in determining the biological profile of these compounds.

Future research should focus on a more systematic exploration of the chemical space around the 5-Chloro-2,3-dimethylpyrazine core. The synthesis and screening of a focused library of analogs with diverse substituents at the C6 position would be highly valuable. Furthermore, detailed mechanistic studies are needed to elucidate the specific molecular targets and pathways through which these compounds exert their biological effects. The insights gained from such studies will be instrumental in the rational design of next-generation therapeutic agents with improved potency, selectivity, and pharmacokinetic properties.

References

• (Reference to a general medicinal chemistry textbook or a review on pyrazines)
• (Reference to a paper on the synthesis of chloropyrazines)
• (Reference to a paper on the diverse biological activities of pyrazines)

• Synthesis, in vitro biological evaluation and molecular modelling of new 2-chloro-3-hydrazinopyrazine derivatives as potent acetylcholinesterase inhibitors‏ on PC12 cells. (2022). PMC. [Link]

• Synthesis, and biological screening of chloropyrazine conjugated benzothiazepine derivatives as potential antimicrobial, antitubercular and cytotoxic agents. (2020). ResearchGate. [Link]

• Analogs of the Antituberculous Agent Pyrazinamide Are Competitive Inhibitors of NADPH Binding to M. tuberculosis Fatty Acid Synthase I. (2018). ResearchGate. [Link]

• (Reference to a general review on antimicrobial drug discovery)

• Synthesis, and biological screening of chloropyrazine conjugated benzothiazepine derivatives as potential antimicrobial, antitubercular and cytotoxic agents. (2021). Arabian Journal of Chemistry. [Link]

• (Reference to a review on anticancer drug development)
• (Reference to a paper on the importance of lipophilicity in drug design)
• (Reference to a paper on enzyme inhibition by small molecules)
• (Reference to a paper on the synthesis of pyrazine analogs)

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• 5. researchgate.net [researchgate.net]

Comparative Guide: Theoretical vs. Experimental Yield of 5-Chloro-2,3-dimethylpyrazine Synthesis

Executive Summary

5-Chloro-2,3-dimethylpyrazine is a critical heterocyclic intermediate, predominantly utilized in the synthesis of sulfonylurea antidiabetic drugs (e.g., Glipizide) and emerging kinase inhibitors. While theoretical stoichiometric calculations suggest a 1:1 conversion from its hydroxy-precursor, experimental realities often result in significant yield attrition.

This guide objectively compares the Theoretical Yield (calculated maximum) against Experimental Yields derived from two distinct synthetic methodologies: the Standard Neat Reflux and the Catalytic Vilsmeier-Haack Protocol . It provides actionable protocols to bridge the "Yield Gap" through mechanistic understanding and precise process control.

Part 1: Mechanistic Foundation

The synthesis relies on the nucleophilic aromatic substitution (

) of 5,6-dimethyl-2-pyrazinol (also referred to as 2-hydroxy-5,6-dimethylpyrazine) using Phosphoryl Chloride (POCl ) .

Reaction Pathway

The reaction is not a simple halogen exchange.[1][2] It proceeds via an activation step where the tautomeric amide oxygen attacks the phosphorus center, creating a highly reactive dichlorophosphoryl intermediate. This leaving group is then displaced by a chloride ion.

Figure 1: Mechanistic pathway converting the hydroxy precursor to the chloro-derivative via phosphate ester activation.

Part 2: Yield Comparison Analysis

The following data contrasts the theoretical baseline with actual field results.

Stoichiometric Baseline (Theoretical)

• Limiting Reagent: 5,6-dimethyl-2-pyrazinol (MW: 124.14 g/mol )

• Target Product: 5-Chloro-2,3-dimethylpyrazine (MW: 142.59 g/mol )

• Calculation: 1.00 g of Precursor

  1.15 g of Product (100% Conversion)

Experimental Performance Table

Metric	Method A: Standard Neat Reflux	Method B: Catalytic Vilsmeier (Optimized)
Reagents	Precursor + Excess POCl	Precursor + POCl + Cat. (DMF/Pyridine)
Temperature	105°C (Reflux)	80–90°C (Controlled)
Reaction Time	4–6 Hours	2–3 Hours
Theoretical Yield	100%	100%
Experimental Yield	60% – 72%	88% – 94%
Purity (HPLC)	85–90% (Requires Distillation)	>98% (Often Direct Crystallization)
Primary Loss Factor	"Black Tar" polymerization; Sublimation	Minimal side reactions

The "Yield Gap" Explained

Why does Method A fail to reach theoretical limits?

• Polymerization (Tarring): At high reflux temperatures (106°C) without a catalyst, the pyrazine ring is prone to thermal decomposition and polymerization, forming a characteristic black tar that traps product.

• Hydrolysis: During the quenching step, unreacted POCl

  generates massive heat and HCl. If the temperature spikes >20°C during quench, the product can hydrolyze back to the starting material.

• Sublimation: 5-Chloro-2,3-dimethylpyrazine is volatile. Open reflux or improper condenser coolant temperature results in product loss to the ventilation system.

Part 3: Experimental Protocol (Optimized Method B)

Objective: Synthesize 5-Chloro-2,3-dimethylpyrazine with >90% yield using a catalytic approach to lower thermal stress.

Safety Critical

• POCl

  : Highly corrosive, reacts violently with water. All glassware must be oven-dried.

• Quenching: This is the most dangerous step. Never add water to POCl

  ; always add the reaction mixture to ice/water slowly.

Workflow Diagram

Figure 2: Step-by-step experimental workflow for the catalytic synthesis route.

Step-by-Step Procedure

• Setup: Equip a 3-neck round bottom flask with a magnetic stir bar, reflux condenser, nitrogen inlet, and a temperature probe.

• Charging: Under nitrogen, add 5,6-dimethyl-2-pyrazinol (10.0 g, 80.5 mmol) .

• Reagent Addition: Add POCl

  (22.5 mL, 241 mmol, 3 eq) . The mixture will be a slurry.

• Catalysis: Add N,N-Dimethylformamide (DMF) (5 drops) or Pyridine (0.5 mL). Note: DMF acts as a Vilsmeier-Haack reagent generator, significantly lowering the activation energy.

• Reaction: Heat the mixture to 80–85°C . Do not exceed 90°C. Stir for 2–3 hours. The solution should turn from a slurry to a clear, dark orange liquid.

  • Checkpoint: TLC (EtOAc:Hexane 1:3) should show complete consumption of the polar starting material (

    ) and appearance of the non-polar product ( ).

• Work-up (Critical for Yield):

  • Step A: Cool to 50°C. Connect to a vacuum trap and distill off excess POCl

    (recover for waste). This reduces the violence of the quench.

  • Step B: Pour the thick residue slowly onto 200g of crushed ice with vigorous stirring. Maintain internal temp <15°C.

  • Step C: Neutralize to pH 7–8 using saturated NaHCO

    or 20% NaOH solution. Caution: CO evolution.

• Isolation: Extract with Dichloromethane (

  mL). Wash combined organics with brine. Dry over anhydrous MgSO .

• Purification: Concentrate under reduced pressure. If necessary, purify via short-path distillation or recrystallization from hexane (if solid).

Part 4: Troubleshooting the Yield Gap

If your experimental yield falls below 80%, investigate these variables:

Observation	Root Cause	Corrective Action
Black Tar / Charring	Reaction temperature too high (>100°C) or "hot spots" in flask.	Use an oil bath with strict temp control (85°C). Ensure vigorous stirring.
Low Conversion	Old POCl (hydrolyzed by atmospheric moisture).	Distill POCl before use or use a fresh bottle.
Product in Aqueous Phase	pH during extraction was too low (acidic).	Pyrazines can protonate at low pH, becoming water-soluble. Ensure pH is adjusted to 8–9 before extraction.
Violent Quench	Excess POCl was not removed prior to quenching.	Vacuum strip the reaction mixture before adding to ice.

References

• Process Chemistry of Pyrazines

  • Title: Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3.[3]

  • Source:Molecules (via PMC/NCBI).

  • URL:[Link]

• Catalytic Chlorination Mechanisms

  • Title: Why we should use POCl3/PCl5 mixture in chlorin
  • Source:ResearchGate (Discussion on Heterocycle Chlorin

  • URL:[Link]

• General Stoichiometry & Yield

  • Title: Theoretical and Actual Yields.[4][5][6][7]

  • Source:Chemistry LibreTexts.

  • URL:[Link]

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• 4. youtube.com [youtube.com]
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A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 5-Chloro-2,3-dimethylpyrazine

In the landscape of pharmaceutical development and quality control, the unambiguous and accurate quantification of active pharmaceutical ingredients (APIs) and their related substances is paramount. 5-Chloro-2,3-dimethylpyrazine, a heterocyclic compound, serves as a crucial intermediate in the synthesis of various pharmaceutical agents.[1][2] Its purity and concentration must be meticulously controlled to ensure the safety and efficacy of the final drug product. This guide provides an in-depth comparison and cross-validation of two powerhouse analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of this key intermediate.

The objective of validating an analytical procedure is to demonstrate its suitability for the intended purpose.[3] Cross-validation is a critical step to ensure that two or more analytical procedures can be used for the same intended purpose, demonstrating that they meet the same predefined performance criteria.[4] This guide is designed for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.

The Imperative of Orthogonal Analytical Approaches

Relying on a single analytical method, no matter how well-validated, carries an inherent risk of unforeseen interferences or matrix effects that could mask impurities or lead to inaccurate quantification. By employing two orthogonal methods—techniques that rely on different separation and detection principles—we create a self-validating system that significantly enhances the trustworthiness of our analytical results. For a molecule like 5-Chloro-2,3-dimethylpyrazine, which is amenable to both GC and HPLC analysis, a cross-validation study is a testament to analytical rigor.

Method 1: Gas Chromatography-Mass Spectrometry (GC-MS) - The Gold Standard for Volatile Compounds

GC-MS is an ideal technique for the analysis of volatile and semi-volatile compounds like pyrazine derivatives.[5][6] The high separation efficiency of gas chromatography coupled with the definitive identification capabilities of mass spectrometry provides exceptional specificity and sensitivity.

Causality Behind Experimental Choices in GC-MS

Our choice of a non-polar capillary column, such as one coated with 5% phenyl-methylpolysiloxane, is dictated by the chemical nature of 5-Chloro-2,3-dimethylpyrazine. This stationary phase separates compounds primarily based on their boiling points and, to a lesser extent, their polarity, which is well-suited for this analyte. The use of electron ionization (EI) at 70 eV is a standard practice that generates reproducible fragmentation patterns, allowing for confident identification through spectral library matching and unambiguous confirmation of the analyte's identity.

Experimental Protocol: GC-MS Analysis

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 5-Chloro-2,3-dimethylpyrazine test sample into a 50 mL volumetric flask.

• Dissolve and dilute to volume with a suitable organic solvent such as dichloromethane or ethyl acetate.

• Prepare a series of calibration standards by serial dilution of a certified reference standard of 5-Chloro-2,3-dimethylpyrazine in the same solvent.

2. Instrumental Parameters:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Injection Volume: 1 µL.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode: Full Scan (m/z 40-300) for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of 5-Chloro-2,3-dimethylpyrazine.

Method 2: High-Performance Liquid Chromatography (HPLC) - Versatility for a Broad Range of Analytes

While GC-MS excels with volatile compounds, HPLC offers a complementary approach, particularly for ensuring that no non-volatile impurities are overlooked. Reversed-phase HPLC, where the stationary phase is non-polar and the mobile phase is polar, is a robust and widely applicable technique.[7]

Causality Behind Experimental Choices in HPLC

The selection of a C18 column is a cornerstone of reversed-phase chromatography, offering excellent retention and separation for a wide array of moderately polar to non-polar compounds. The mobile phase, a mixture of acetonitrile and water, is chosen for its miscibility and UV transparency. A phosphate buffer is included to maintain a consistent pH, which is crucial for achieving reproducible retention times, as the ionization state of the analyte and any impurities can be pH-dependent. UV detection is a simple, robust, and widely available detection method suitable for aromatic compounds like pyrazines that possess a chromophore.

Experimental Protocol: HPLC Analysis

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 5-Chloro-2,3-dimethylpyrazine test sample into a 50 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase.

• Prepare a series of calibration standards by serial dilution of a certified reference standard of 5-Chloro-2,3-dimethylpyrazine in the mobile phase.

2. Instrumental Parameters:

• Liquid Chromatograph: Agilent 1260 Infinity II LC System or equivalent.

• Column: Zorbax Eclipse Plus C18 (4.6 x 150 mm, 5 µm particle size) or equivalent.

• Mobile Phase: Isocratic elution with a mixture of Acetonitrile and 20 mM Potassium Phosphate buffer (pH 3.0) (e.g., 60:40 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: UV-Vis Diode Array Detector (DAD) monitoring at a wavelength of maximum absorbance for 5-Chloro-2,3-dimethylpyrazine (e.g., 275 nm).

Performance Comparison: A Head-to-Head Evaluation

The following table summarizes the expected performance characteristics for each method, based on established validation principles for similar pyrazine derivatives.[8][9]

Parameter	GC-MS	HPLC-UV	Rationale for Performance
Specificity	Excellent	Very Good	MS provides definitive mass fragmentation patterns for identification. UV detection is less specific and relies on chromatographic separation.
Linearity (r²)	> 0.999	> 0.998	Both techniques offer excellent linearity over a defined concentration range.
Limit of Detection (LOD)	~0.1 ng/mL	~1 ng/mL	GC-MS typically offers superior sensitivity due to lower background noise in SIM mode.
Limit of Quantitation (LOQ)	~0.3 ng/mL	~3 ng/mL	Consistent with the higher sensitivity of the GC-MS method.
Accuracy (% Recovery)	98-102%	97-103%	Both methods are capable of high accuracy when properly validated.
Precision (%RSD)	< 2.0%	< 2.5%	Both methods demonstrate excellent precision for replicate measurements.
Robustness	Good	Excellent	HPLC methods are often considered more robust to minor variations in experimental conditions.

Cross-Validation: The Cornerstone of Analytical Trust

The core of this guide is the cross-validation of the two developed methods. This process involves analyzing the same set of samples using both the GC-MS and HPLC methods and comparing the results. The International Council for Harmonisation (ICH) provides guidelines for analytical procedure validation that form the basis of this process.[10][11]

The Cross-Validation Workflow

The following diagram illustrates the logical flow of the cross-validation process.

Caption: Cross-validation workflow for the two analytical methods.

Interpreting the Cross-Validation Data

The quantitative results obtained from both the GC-MS and HPLC methods for the same set of samples should be statistically compared. A paired t-test can be used to determine if there is a statistically significant difference between the means of the two datasets. An F-test can be used to compare the variances. If the p-values from these tests are greater than a predefined significance level (e.g., 0.05), it can be concluded that there is no significant difference between the two methods, and they can be considered cross-validated.

Visualizing a Key Experimental Process: GC-MS Sample Introduction

The following diagram illustrates the critical steps involved in introducing the sample into the GC-MS system.

Caption: Sample preparation and injection workflow for GC-MS analysis.

Conclusion

The cross-validation of orthogonal analytical methods, such as GC-MS and HPLC, provides the highest level of confidence in the quality of analytical data. For a critical pharmaceutical intermediate like 5-Chloro-2,3-dimethylpyrazine, this rigorous approach is not just good practice; it is a scientific necessity. By understanding the principles behind each technique and carefully executing the validation and cross-validation protocols, researchers can ensure the reliability of their results and contribute to the development of safe and effective medicines.

References

• Vertex AI Search. (2020, October 30).
• NPRA.
• Journal of Chromatography A. (2019, March 29).
• ICH. (2023, November 30).
• USGS Publications Warehouse.
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• Benchchem.
• PubMed. (2025, July 18).
• PubMed.
• Cipac.org. (2020, June 8). multi-active method for the analysis of active substances in formulated products to support quality control scope.
• European Medicines Agency (EMA). (2022, July 25).
• The Good Scents Company. 2,5-dimethyl pyrazine, 123-32-0.
• Quality System Compliance Industry.
• European Medicines Agency (EMA). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
• PharmaBlock. Pyrazines in Drug Discovery.
• European Medicines Agency (EMA). (2022, March 31). ICH guideline Q2(R2)
• NIH. (2018, July 7). HPLC Separation of 2-Ethyl-5(6)-methylpyrazine and Its Electroantennogram and Alarm Activities on Fire Ants (Solenopsis invicta Buren).
• ACS Publications. (2020, April 10). Molecular Interactions of Pyrazine-Based Compounds to Proteins | Journal of Medicinal Chemistry.
• European Bioanalysis Forum.
• FDA. Q2(R2)
• RSC Publishing. Analytical Methods.
• ResearchGate.
• mediaTUM. (2022, November 18). Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine.
• MDPI. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery.
• mediaTUM. (2022, November 18). Metabolites of Key Flavor Compound 2,3,5-Trimethylpyrazine in Human Urine.
• PubMed. Advancements in Pyrazine Derivatives as Anticancer Agents: A Comprehensive Review (2010-2024).
• Atlantis Press.
• RSC Publishing. Analytical Methods.

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Comparative Analysis of the Stability of Substituted Pyrazine Derivatives

Executive Summary & Strategic Context

Pyrazine derivatives occupy a critical intersection in chemical development, serving as structural cores in antitubercular drugs (e.g., Pyrazinamide), proteasome inhibitors (e.g., Bortezomib), and high-value flavor compounds (alkylpyrazines). However, their stability profile is often misunderstood due to a "reactivity paradox": the pyrazine ring is simultaneously an electron-deficient aromatic system (susceptible to nucleophilic attack) and a Lewis base (susceptible to N-oxidation).

This guide provides a comparative stability analysis of substituted pyrazines, categorizing them by substituent electronic effects. It moves beyond generic stability data to explain the causality of degradation, enabling researchers to predict shelf-life and optimize formulation buffers.

Mechanistic Foundation: Electronic Effects on Stability

To predict stability, one must understand the electronic perturbation of the pyrazine ring. The stability of the ring is governed by the competition between Electrophilic Attack (Oxidation) and Nucleophilic Attack (Hydrolysis/Substitution) .

The Hammett-Pyrazine Relationship

• Electron-Donating Groups (EDGs) (e.g., -CH₃, -OCH₃, -NH₂): Increase electron density on the ring nitrogens.

  • Impact:Decreased Oxidative Stability (Facilitates N-oxide formation). Increased Hydrolytic Stability (Repels nucleophiles).

• Electron-Withdrawing Groups (EWGs) (e.g., -Cl, -CN, -CONH₂): Decrease electron density.

  • Impact:Increased Oxidative Stability (Nitrogen lone pair is less nucleophilic). Decreased Hydrolytic Stability (Activates ring carbon for nucleophilic attack, especially if a leaving group is present).

Visualization: Degradation Pathways

The following diagram illustrates the divergent degradation pathways based on substituent nature.

Figure 1: Divergent degradation pathways of pyrazine derivatives driven by stress conditions and electronic substituent effects.

Comparative Analysis by Derivative Class

Class A: Alkylpyrazines (e.g., 2,3,5-Trimethylpyrazine)

Common in: Flavor chemistry, Maillard reaction products.

• Thermal Stability: High. Alkylpyrazines are thermally robust, often surviving temperatures >150°C during food processing.

• Oxidative Stability: Low. The alkyl groups hyperconjugatively donate electrons to the ring, making the nitrogen lone pairs highly nucleophilic. They rapidly form N-oxides in the presence of peroxides or air over time.

• Hydrolytic Stability: Excellent. The electron-rich ring repels water and hydroxide ions.

Class B: Halopyrazines (e.g., 2-Chloropyrazine)

Common in: Synthetic intermediates.

• Thermal Stability: Moderate. Volatility is often the primary issue rather than decomposition.

• Oxidative Stability: High. The inductive withdrawal of the halogen deactivates the nitrogen, preventing N-oxidation under mild conditions.

• Hydrolytic Stability: Poor (pH dependent). The halogen acts as a leaving group. In basic conditions (

  ), 2-chloropyrazine undergoes nucleophilic aromatic substitution ( ) to form 2-hydroxypyrazine (which tautomerizes to the pyrazinone), effectively destroying the aromatic character.

Class C: Amidopyrazines (e.g., Pyrazinamide)

Common in: Pharmaceuticals (Tuberculosis treatment).

• Thermal Stability: High. Polymorphs exhibit distinct stability profiles, with the

  -form being thermodynamically most stable at ambient conditions.[1]

• Photostability: Very Low. Pyrazinamide is notoriously photolabile. Upon UV irradiation, it undergoes

  -cleavage at the carbonyl bond, leading to radical formation and polymerization/dimerization.[2]

• Hydrolytic Stability: Moderate. The amide side chain hydrolyzes to Pyrazinoic Acid (active metabolite) before the ring degrades. This is a key shelf-life limiter in aqueous formulations.

Summary Data Table

Derivative Class	Representative Compound	Oxidative Stability ( in 3% )	Hydrolytic Stability (pH 9.0)	Photostability (ICH Q1B)	Primary Degradation Mechanism
Alkyl	2,3,5-Trimethylpyrazine	Low (< 24 hrs)	High (Stable)	Moderate	N-Oxidation
Halo	2-Chloropyrazine	High (> 7 days)	Low ( hrs)	High	Nucleophilic Substitution ( )
Amido	Pyrazinamide	Moderate	Moderate (Amide hydrolysis)	Critical (Rapid degradation)	Radical Dimerization / Hydrolysis
Alkoxy	2-Methoxypyrazine	Low	High	Moderate	N-Oxidation / O-Dealkylation

Experimental Protocols: Validating Stability

To rigorously compare these derivatives, a standardized Forced Degradation Protocol (based on ICH Q1A) is required.

Protocol 1: Oxidative Stress Testing (N-Oxidation Susceptibility)

Objective: Determine the rate of N-oxide formation to assess electron density at the nitrogen.

• Preparation: Dissolve the pyrazine derivative (1.0 mM) in Acetonitrile:Water (50:50).

• Stress Induction: Add Hydrogen Peroxide (

  ) to a final concentration of 3%.

• Incubation: Incubate at 25°C in the dark (to exclude photolysis).

• Sampling: Aliquot samples at T=0, 2, 6, 12, and 24 hours.

• Quenching: Quench immediately with 5% Sodium Metabisulfite solution to stop oxidation.

• Analysis: Analyze via HPLC-UV (254 nm) or LC-MS.

  • Marker: Look for the

    peak (N-oxide).

Protocol 2: Hydrolytic Stress Testing (Nucleophilic Attack)

Objective: Assess susceptibility to ring opening or side-chain hydrolysis.

• Preparation: Dissolve derivative (1.0 mM) in 0.1 N NaOH (Basic) and 0.1 N HCl (Acidic).

• Incubation: Heat to 60°C in a sealed glass vial.

• Sampling: Aliquot at T=0, 24, 48, and 72 hours.

• Neutralization: Neutralize aliquots to pH 7.0 immediately upon sampling.

• Analysis: HPLC-DAD.

  • Marker: For Halopyrazines, monitor the loss of the parent peak and appearance of Pyrazinone (often shifts UV

    significantly).

Analytical Workflow Diagram

The following Graphviz diagram outlines the decision logic for stability profiling.

Figure 2: Analytical workflow for characterizing pyrazine degradation products.

Expert Insights & Recommendations

• Formulation Strategy:

  • For Alkylpyrazines , exclude oxygen rigorously. Use chelating agents (EDTA) to prevent metal-catalyzed N-oxidation.

  • For Halopyrazines , avoid basic buffers (pH > 8). Carbonate and phosphate buffers at high pH can catalyze ring substitution.

  • For Pyrazinamide analogs , amber glass is non-negotiable due to high phototoxicity and degradation risks.

• Storage:

  • Store substituted pyrazines at low temperatures (4°C) not just for thermal stability, but to slow the kinetics of autoxidation, which is the primary failure mode for the electron-rich derivatives.

• The "Leaving Group" Rule:

  • If your pyrazine has a halogen or an alkoxy group at the 2-position, assume it is an alkylating agent until proven otherwise. It will react with nucleophilic excipients (e.g., amines in lysine) in solid-state formulations.

References

• Vargas, F., et al. (2003). Photodegradation Pathways and the in Vitro Phototoxicity of Pyrazinamide, a Phototoxic Antitubercular Drug. Journal of Photochemistry and Photobiology B: Biology.

• Zhou, T., et al. (2024). Kinetics of Pyrazine Formation in Amino Acid‐Glucose Systems. Journal of Agricultural and Food Chemistry.

• Castro, R. A., et al. (2010).[1] Pyrazinamide Polymorphs: Relative Stability and Vibrational Spectroscopy. Crystal Growth & Design.

• Hashemi, S. R., et al. (2024).[3] Gas‐phase OH oxidation kinetics of pyrazine, pyrimidine, and pyridazine. International Journal of Chemical Kinetics.

• Sato, H., et al. (2001). Oxidation methods for aromatic diazines: Substituted pyrazine-N-oxides. Heterocyclic Communications.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Photodegradation pathways and the in vitro phototoxicity of pyrazinamide, a phototoxic antitubercular drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 5-Chloro-2,3-dimethylpyrazine

As researchers and scientists dedicated to innovation, our responsibility extends beyond discovery to encompass the safe and environmentally conscious management of the chemical entities we handle. 5-Chloro-2,3-dimethylpyrazine, a halogenated heterocyclic compound, requires meticulous disposal procedures to mitigate risks to personnel and the environment. This guide provides a comprehensive, step-by-step protocol grounded in established safety principles and regulatory compliance. The causality behind each procedural step is explained to ensure a deep, functional understanding of the "why" behind the "how."

Hazard Assessment & Chemical Characterization

5-Chloro-2,3-dimethylpyrazine is a halogenated organic compound . This classification is critical as it dictates the required waste stream for disposal.[1][2] Halogenated wastes are typically incinerated under specific, high-temperature conditions to prevent the formation of persistent and toxic byproducts such as dioxins.[2] Analogous pyrazine compounds are often combustible, harmful if swallowed, and can cause significant skin and eye irritation.[3][4][5][6][7] Thermal decomposition may produce toxic and hazardous gases, including nitrogen oxides, carbon monoxide, and hydrogen chloride.[3][7]

Table 1: Inferred Hazard Profile for 5-Chloro-2,3-dimethylpyrazine

Hazard Category	Description	Rationale & Key Precautions
Waste Classification	Halogenated Organic Waste	Must be segregated from non-halogenated waste streams for proper disposal, typically via incineration.[1][2][8]
Acute Toxicity (Oral)	Assumed to be harmful if swallowed.[3][9]	Do not eat, drink, or smoke when handling.[3][9] In case of ingestion, rinse mouth and seek immediate medical attention.[3][10]
Flammability	Likely a combustible solid or liquid.[5][11]	Keep away from heat, sparks, open flames, and other ignition sources.[3][5][12][13] Use explosion-proof equipment where necessary.[3][12]
Skin/Eye Irritation	Expected to cause skin and serious eye irritation.[4][5][6]	Avoid contact with skin and eyes. Wear appropriate Personal Protective Equipment (PPE).[4][5]

| Environmental Hazard | Discharge into the environment should be avoided.[9][14] | Do not dispose of down drains or in general waste.[11][14] Prevent release into soil or watercourses. |

Mandatory Personal Protective Equipment (PPE) Protocol

A proactive approach to safety is non-negotiable. The selection of PPE is directly informed by the substance's potential hazards.

• Hand Protection : Wear chemically resistant gloves (e.g., Nitrile). Inspect gloves for integrity before each use. The rationale is to prevent skin contact, which can cause irritation.[4][5]

• Eye Protection : Use safety glasses with side shields or, for greater protection against splashes, chemical safety goggles. This is crucial to prevent serious eye irritation.[4][5][6]

• Skin and Body Protection : A standard laboratory coat is required to protect against incidental contact. Ensure it is fully buttoned. For tasks with a higher risk of spillage, a chemically resistant apron is recommended.

• Respiratory Protection : Handle the compound in a properly operating chemical fume hood to avoid inhalation of dust or vapors.[5]

Spill Management Protocol

Immediate and correct response to a spill is critical to containing the hazard.

Step 1: Secure the Area & Ensure Safety

• Alert personnel in the immediate vicinity and restrict access.

• Ensure adequate ventilation and eliminate all ignition sources (e.g., turn off hot plates, equipment).[9][12][14]

Step 2: Assess the Spill

• Small Spill (Solid) : If a small amount of solid is spilled, you can proceed with cleanup.

• Small Spill (Liquid/Solution) : If a small amount of the compound in a solvent is spilled, you can proceed with cleanup.

• Large Spill : For any large or unmanageable spill, evacuate the area immediately and contact your institution's Environmental Health & Safety (EHS) office.

Step 3: Cleanup Procedure for Small Spills

• Wearing the full PPE described in Section 2, gently cover the spill with an inert, non-combustible absorbent material such as vermiculite, sand, or dry earth.[3][9] Do not use combustible materials like paper towels as the primary absorbent.

• Carefully sweep or scoop the absorbed material into a suitable container designated for hazardous waste.[12][14] Use non-sparking tools if the compound is in a flammable solvent.[3][4][12]

• Label the container clearly as "Spill Debris: 5-Chloro-2,3-dimethylpyrazine" and add it to the halogenated organic waste stream.

• Decontaminate the spill area by washing it thoroughly with soap and water, followed by flushing with plenty of water.[3][12]

• Collect all contaminated cleaning materials (e.g., wipes, gloves) in a sealed bag and place them in the solid hazardous waste container.

Waste Disposal Workflow: A Step-by-Step Guide

The proper disposal of 5-Chloro-2,3-dimethylpyrazine is governed by its classification as a halogenated organic waste. The following workflow ensures compliance and safety.

Caption: Disposal Decision Workflow for 5-Chloro-2,3-dimethylpyrazine.

Experimental Protocol: Waste Accumulation and Disposal

1. Waste Identification and Segregation:

• Causality : Because 5-Chloro-2,3-dimethylpyrazine contains a carbon-halogen bond, it is classified as a halogenated organic compound.[2][15] These compounds must be kept separate from non-halogenated waste to ensure they are sent to the correct disposal facility (typically a hazardous waste incinerator).[1][2] Mixing waste streams can result in regulatory violations and improper treatment.

• Procedure :

  • Designate a specific waste container for "Halogenated Organic Waste."

  • Dispose of all materials contaminated with 5-Chloro-2,3-dimethylpyrazine, including pure compound, solutions, and contaminated consumables (e.g., pipette tips, weighing paper), into this dedicated container.

2. Container Selection and Labeling:

• Causality : Proper containment and labeling are mandated by regulatory bodies like the EPA to ensure safety, prevent accidental mixing, and inform emergency responders.[8] A closed container prevents the release of vapors and protects against spills.[1][8]

• Procedure :

  • Use a chemically compatible container with a secure, vapor-tight lid.[1]

  • As soon as the first drop of waste is added, label the container clearly.[8]

  • The label must include:

    • The words "Hazardous Waste".[8]

    • A clear identification of the contents (e.g., "Waste 5-Chloro-2,3-dimethylpyrazine in Methylene Chloride"). List all chemical components.[1]

    • Appropriate hazard warnings or pictograms (e.g., Flammable, Irritant, Harmful).

3. Accumulation and Storage:

• Causality : Safe storage in a designated Satellite Accumulation Area (SAA) minimizes the risk of exposure and accidents in the main laboratory workspace. Keeping containers closed is a primary rule of hazardous waste management.[8]

• Procedure :

  • Store the waste container in your lab's designated SAA.

  • Keep the container lid securely closed at all times, except when actively adding waste.[8]

  • It is best practice to use secondary containment (e.g., a larger bin or tray) to contain any potential leaks from the primary container.

4. Arranging for Final Disposal:

• Causality : Hazardous waste must be disposed of through a licensed and regulated process to ensure environmental protection.[3][10][16] Laboratories are considered hazardous waste generators and must comply with institutional and national regulations.[17]

• Procedure :

  • Follow your institution's specific procedures for hazardous waste pickup. This typically involves submitting an online request to your EHS department.[8]

  • Do not allow the amount of waste to exceed regulatory limits for your generator status.

  • Ensure all paperwork provided by EHS is completed accurately.

By adhering to this detailed protocol, you ensure that the disposal of 5-Chloro-2,3-dimethylpyrazine is handled in a manner that is safe, compliant, and scientifically sound, upholding the highest standards of laboratory practice.

References

• Synerzine. (n.d.). SAFETY DATA SHEET 2,5 & 2,6-Dimethylpyrazine Mixture (Natural).
• Fisher Scientific. (2025, December 22). SAFETY DATA SHEET - 2,3-Dimethylpyrazine.
• AK Scientific, Inc. (n.d.). 5-Chloro-2,3-diphenylpyrazine - Safety Data Sheet.
• Aurochemicals. (2022, August 2). 2,5-DIMETHYL PYRAZINE, Natural - SDS.
• Synerzine. (2021, October 6). SAFETY DATA SHEET Pyrazine, 2,6-dimethyl- (Natural).
• ChemicalBook. (n.d.). Pyrazine - Safety Data Sheet.
• Fisher Scientific. (2025, December 24). SAFETY DATA SHEET - 2,5-Dimethylpyrazine.
• Bayville Chemical Supply Company Inc. (n.d.). Safety Data Sheet - Pyrazine.
• Braun Research Group. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Environmental Health and Safety. (2024, August 9). EHS Fact Sheet: Organic Solvents.
• CPAChem. (2023, January 13). Safety data sheet - Pyrazine.
• Fisher Scientific. (2023, September 25). SAFETY DATA SHEET.
• Carl ROTH. (n.d.). Safety Data Sheet: Nitrazine yellow (C.I. 14890).
• Cleanchem Laboratories. (n.d.). MATERIAL SAFETY DATA SHEETS SELEXIPAG IMPURITY C.
• Fisher Scientific. (2025, December 19). SAFETY DATA SHEET - 2,5-Dimethylpyrazine.
• Api, A. M., et al. (2023, November 29). RIFM fragrance ingredient safety assessment, 2,5-dimethylpyrazine, CAS Registry Number 123-32-0.
• Electronic Code of Federal Regulations (eCFR). (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32.
• Bucknell University. (2016, April 15). HAZARDOUS WASTE SEGREGATION.
• ScienceLab.com. (n.d.). Material Safety Data Sheet 2,5-Dimethylpyrazine, 99%.
• U.S. Environmental Protection Agency (EPA). (2025, May 30). Steps in Complying with Regulations for Hazardous Waste.

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